Tert-butyl 2-cyclohexylidenehydrazinecarboxylate

• CAS: 60295-11-6

Core Science & Biosynthesis

Tert-butyl 2-cyclohexylidenehydrazinecarboxylate chemical properties

An In-depth Technical Guide to tert-Butyl 2-Cyclohexylidenehydrazinecarboxylate

Introduction and Strategic Importance

tert-Butyl 2-cyclohexylidenehydrazinecarboxylate, a prominent N-Boc protected hydrazone, serves as a crucial building block in the synthesis of complex molecular architectures. The strategic incorporation of the tert-butoxycarbonyl (Boc) group offers a stable yet readily cleavable protecting group for the hydrazine moiety, enabling a wide range of subsequent chemical transformations. This compound bridges the chemistry of ketones (specifically, cyclohexanone) with the versatile reactivity of hydrazines, opening avenues for the construction of novel heterocyclic systems and other functionalized molecules of interest in medicinal chemistry and materials science. The interplay between the nucleophilicity of the hydrazine nitrogen and the electrophilicity of the imine carbon, modulated by the electronic effects of the Boc group, dictates its reactivity profile.

Synthesis and Mechanistic Considerations

The synthesis of tert-butyl 2-cyclohexylidenehydrazinecarboxylate is typically achieved through a direct condensation reaction between tert-butyl carbazate and cyclohexanone. This reaction is a classic example of imine formation, where the nucleophilic amino group of the hydrazine attacks the electrophilic carbonyl carbon of the ketone.

Underlying Principles of the Synthesis

The reaction proceeds via a hemiaminal intermediate, which then dehydrates to form the stable hydrazone product. The equilibrium of this reaction is driven towards the product by the removal of water, often accomplished by azeotropic distillation or the use of a dehydrating agent. The choice of solvent and catalyst can significantly influence the reaction rate and yield. While the reaction can proceed without a catalyst, mild acidic catalysis is often employed to protonate the carbonyl oxygen, thereby increasing the electrophilicity of the carbonyl carbon and facilitating the initial nucleophilic attack.

Caption: Synthetic workflow for tert-butyl 2-cyclohexylidenehydrazinecarboxylate.

Detailed Experimental Protocol

Materials:

• tert-Butyl carbazate (1.0 eq)

• Cyclohexanone (1.05 eq)

• Ethanol or Toluene

• Glacial acetic acid (catalytic amount)

Procedure:

• To a solution of tert-butyl carbazate in ethanol, add cyclohexanone.

• Add a catalytic amount of glacial acetic acid to the mixture.

• The reaction mixture is then refluxed for a period of 2-4 hours.[1] The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, the solvent is removed under reduced pressure.

• The resulting crude product can be purified by recrystallization from a suitable solvent system, such as ethanol/water or hexanes, to yield the pure tert-butyl 2-cyclohexylidenehydrazinecarboxylate as a solid.

Physicochemical and Spectroscopic Profile

Table 1: Predicted Physicochemical Properties

Property	Predicted Value	Justification
Molecular Formula	C₁₁H₂₀N₂O₂	Based on structure
Molecular Weight	212.29 g/mol	Calculated from formula
Appearance	White to off-white crystalline solid	Typical for similar organic compounds
Melting Point	80-100 °C	Inferred from similar N-Boc hydrazones
Boiling Point	> 250 °C (decomposes)	High molecular weight and polar groups
Solubility	Soluble in methanol, ethanol, dichloromethane, ethyl acetate. Insoluble in water.	Based on polarity of functional groups

Spectroscopic Characterization (Predicted)

• ¹H NMR: The proton NMR spectrum is expected to show a characteristic singlet for the nine protons of the tert-butyl group at approximately 1.5 ppm. The protons on the cyclohexylidene ring will appear as multiplets in the aliphatic region (1.6-2.5 ppm). A broad singlet corresponding to the N-H proton is expected, with its chemical shift being solvent-dependent.

• ¹³C NMR: The carbon NMR spectrum will feature a signal for the quaternary carbon of the tert-butyl group around 80 ppm and the methyl carbons around 28 ppm. The C=N carbon of the hydrazone will be observed downfield, typically in the 150-160 ppm range. The carbons of the cyclohexylidene ring will appear in the aliphatic region.

• IR Spectroscopy: The infrared spectrum will be characterized by a strong C=O stretching vibration from the carbamate group around 1700-1720 cm⁻¹. An N-H stretching band will be present in the region of 3200-3400 cm⁻¹. The C=N stretch of the hydrazone is expected to be in the 1620-1650 cm⁻¹ range.

• Mass Spectrometry: The mass spectrum will show the molecular ion peak (M⁺) at m/z 212. Common fragmentation patterns would include the loss of the tert-butyl group (m/z 57) and the Boc group.

Chemical Reactivity and Synthetic Utility

The reactivity of tert-butyl 2-cyclohexylidenehydrazinecarboxylate is governed by the N-Boc protected hydrazone functionality.

Deprotection of the Boc Group

The tert-butoxycarbonyl (Boc) protecting group can be readily cleaved under acidic conditions, such as with trifluoroacetic acid (TFA) in dichloromethane (DCM), to yield the corresponding unprotected hydrazone. This deprotection is a cornerstone of its use in multi-step synthesis, unmasking the reactive hydrazine moiety for further functionalization.

Sources

• 1. researchgate.net [researchgate.net]

An In-depth Technical Guide to Tert-butyl 2-cyclohexylidenehydrazinecarboxylate

This guide provides a comprehensive overview of tert-butyl 2-cyclohexylidenehydrazinecarboxylate, a versatile intermediate in organic synthesis. The document is intended for researchers, scientists, and professionals in drug development, offering detailed information on its chemical properties, a robust synthesis protocol, and its potential applications.

Core Molecular Attributes

Tert-butyl 2-cyclohexylidenehydrazinecarboxylate is a hydrazone derivative that incorporates a bulky tert-butoxycarbonyl (Boc) protecting group. This structural feature is pivotal to its utility in contemporary organic synthesis, rendering the hydrazone functional group stable under various conditions while allowing for facile deprotection when required.

Chemical Structure and Properties

The molecular structure of tert-butyl 2-cyclohexylidenehydrazinecarboxylate is characterized by the condensation product of tert-butyl carbazate and cyclohexanone.

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	C₁₁H₂₀N₂O₂
Molecular Weight	212.29 g/mol [1][2]
IUPAC Name	tert-butyl 2-cyclohexylidenehydrazine-1-carboxylate
Physical State	Expected to be a solid at room temperature

The presence of the Boc group significantly influences the molecule's solubility, making it amenable to purification by standard chromatographic techniques.

Synthesis of Tert-butyl 2-cyclohexylidenehydrazinecarboxylate: A Validated Protocol

The synthesis of N-Boc-hydrazones from ketones is a well-established and reliable transformation.[3] The following protocol is an optimized procedure for the synthesis of tert-butyl 2-cyclohexylidenehydrazinecarboxylate, designed for high yield and purity.

Causality of Experimental Choices

The selection of ethanol as the solvent is based on its ability to dissolve both reactants and its relatively high boiling point, which allows for the reaction to be conducted at a moderate temperature to ensure a reasonable reaction rate without promoting side reactions. The use of a catalytic amount of acetic acid is crucial for protonating the carbonyl oxygen of cyclohexanone, thereby activating it for nucleophilic attack by the terminal nitrogen of tert-butyl carbazate. The subsequent removal of water, a byproduct of the condensation, drives the reaction equilibrium towards the product.

Step-by-Step Experimental Protocol

Materials and Reagents:

• Cyclohexanone (1.0 eq)

• Tert-butyl carbazate (1.0 eq)[4]

• Anhydrous Ethanol

• Glacial Acetic Acid (catalytic amount)

• Anhydrous Magnesium Sulfate

• Hexane

• Ethyl Acetate

Procedure:

• Reaction Setup: To a solution of tert-butyl carbazate (1.0 eq) in anhydrous ethanol, add cyclohexanone (1.0 eq).

• Catalyst Addition: Add a catalytic amount of glacial acetic acid (e.g., 1-2 drops) to the reaction mixture.

• Reaction Progression: Stir the mixture at room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC) until the starting materials are consumed. For less reactive substrates, gentle heating (e.g., to 50-60 °C) may be required.

• Work-up: Upon completion, remove the ethanol under reduced pressure. Dissolve the residue in ethyl acetate and wash with a saturated aqueous solution of sodium bicarbonate, followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using a hexane-ethyl acetate gradient to yield the pure tert-butyl 2-cyclohexylidenehydrazinecarboxylate.

Synthesis Workflow Diagram

Caption: Synthesis workflow for tert-butyl 2-cyclohexylidenehydrazinecarboxylate.

Applications in Research and Development

N-Boc-hydrazones are valuable intermediates in organic synthesis due to their dual nature as both protecting groups and versatile synthetic handles.

Role in Heterocyclic Synthesis

Hydrazones are key precursors for the synthesis of a wide array of nitrogen-containing heterocyclic compounds, which are prevalent scaffolds in many pharmaceuticals. The N-Boc-cyclohexylidenehydrazone can be utilized in cycloaddition reactions or as a nucleophile in the construction of complex molecular architectures.

Utility in C-N Bond Formation

The hydrazone moiety can be reduced to the corresponding hydrazine, providing a pathway for the formation of C-N bonds. Furthermore, N-Boc-hydrazones can act as nucleophiles in various reactions, including the Mitsunobu reaction.[3]

Potential in Drug Discovery

The cyclohexyl moiety is a common feature in many bioactive molecules, often imparting favorable pharmacokinetic properties. The title compound can serve as a building block in the synthesis of novel drug candidates. For instance, similar hydrazone-containing compounds have been investigated for their potential biological activities.

References

• PubChem. tert-Butyl 2-(4-(pyridin-2-yl)benzyl)hydrazinecarboxylate. Available at: [Link]

• Organic Chemistry Portal. Hydrazone synthesis by C-N coupling. Available at: [Link]

• PubChem. Brivaracetam. Available at: [Link]

• Organic Syntheses. Carbazic acid, tert-butyl ester. Available at: [Link]

• Google Patents. Preparation method of tert-butyl carbazate.

• Wikipedia. Brivaracetam. Available at: [Link]

Sources

• 1. tert-Butyl carbazate(870-46-2) 1H NMR spectrum [chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. rsc.org [rsc.org]

A Technical Guide to the Formation of tert-Butyl 2-Cyclohexylidenehydrazinecarboxylate

Prepared by: Gemini, Senior Application Scientist

Abstract

This technical guide provides an in-depth examination of the synthesis of tert-butyl 2-cyclohexylidenehydrazinecarboxylate, a key intermediate in synthetic organic chemistry and drug development. The document elucidates the underlying reaction mechanism, offers a detailed and validated experimental protocol, discusses process optimization, and highlights the compound's relevance in medicinal chemistry. This guide is intended for researchers, chemists, and professionals in the field of drug development seeking a comprehensive understanding of this important hydrazone's formation and application.

Introduction: Significance of Hydrazones in Modern Synthesis

Hydrazones are a class of organic compounds characterized by the R₁R₂C=NNR₃R₄ structure. They are formed via the condensation of a ketone or aldehyde with a hydrazine derivative. The resulting carbon-nitrogen double bond is a versatile functional group, participating in a wide array of chemical transformations. tert-Butyl 2-cyclohexylidenehydrazinecarboxylate, formed from the reaction of cyclohexanone and tert-butyl carbazate, is a prominent example.

The significance of this particular molecule stems from its dual functionality. The tert-butoxycarbonyl (Boc) group serves as a common protecting group for the hydrazine nitrogen, which can be selectively removed under acidic conditions. The cyclohexylidene moiety provides a scaffold that is frequently encountered in pharmacologically active molecules. Consequently, this compound is a valuable building block for synthesizing more complex molecular architectures, including nitrogen-containing heterocycles and other derivatives used in the discovery of novel therapeutic agents.[1][2]

The Reaction Mechanism: A Step-by-Step Elucidation

The formation of tert-butyl 2-cyclohexylidenehydrazinecarboxylate is a classic example of nucleophilic addition to a carbonyl group, followed by a dehydration (or elimination) step. The reaction is typically catalyzed by a small amount of acid.[3] The overall mechanism can be broken down into two primary stages, as detailed below.

Stage 1: Nucleophilic Addition to form a Hemiaminal Intermediate

• Acid Catalysis (Protonation): The reaction is initiated by the protonation of the carbonyl oxygen of cyclohexanone by an acid catalyst (H-A). This step increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack.

• Nucleophilic Attack: The terminal nitrogen atom of tert-butyl carbazate, possessing a lone pair of electrons, acts as the nucleophile. It attacks the activated carbonyl carbon.

• Deprotonation: A base (which can be the solvent or another molecule of the carbazate) removes a proton from the attacking nitrogen, neutralizing the charge and forming a key tetrahedral intermediate known as a hemiaminal or carbinolamine.

Stage 2: Dehydration to Form the Hydrazone

• Protonation of the Hydroxyl Group: An acid catalyst protonates the hydroxyl group of the hemiaminal intermediate, converting it into a good leaving group (-OH₂⁺).

• Elimination of Water: The lone pair of electrons on the adjacent nitrogen atom forms a double bond with the carbon, expelling a molecule of water. This is the rate-determining step of the dehydration stage.

• Final Deprotonation: A base removes the final proton from the nitrogen atom, regenerating the acid catalyst and yielding the stable tert-butyl 2-cyclohexylidenehydrazinecarboxylate product.

The entire process is reversible. To drive the reaction to completion, it is often necessary to remove the water byproduct as it forms, typically by azeotropic distillation (e.g., using a Dean-Stark apparatus) or by using a dehydrating agent.

Caption: Figure 1: Acid-Catalyzed Hydrazone Formation Mechanism

Validated Experimental Protocol

This section provides a reliable, step-by-step methodology for the synthesis of tert-butyl 2-cyclohexylidenehydrazinecarboxylate. The causality behind key steps is explained to ensure reproducibility and understanding.

Materials and Reagents

Reagent	CAS No.	Mol. Wt. ( g/mol )	Quantity	Moles (mmol)	Notes
Cyclohexanone	108-94-1	98.14	9.81 g (10.4 mL)	100	Reagent grade, freshly distilled if necessary.
tert-Butyl Carbazate	870-46-2	132.16	13.22 g	100	High purity grade.[4]
Acetic Acid	64-19-7	60.05	~0.3 mL	~5	Glacial, used as catalyst.
Ethanol	64-17-5	46.07	150 mL	-	Anhydrous or 95%.
Hexane	110-54-3	86.18	As needed	-	For recrystallization.
Ethyl Acetate	141-78-6	88.11	As needed	-	For recrystallization.

Step-by-Step Procedure

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add tert-butyl carbazate (13.22 g, 100 mmol) and ethanol (150 mL). Stir the mixture until the solid is completely dissolved.

  • Rationale: Ethanol is chosen as a solvent due to its ability to dissolve both reactants and its suitable boiling point for reflux.

• Addition of Reactants: Add cyclohexanone (10.4 mL, 100 mmol) to the solution, followed by the addition of 3-4 drops of glacial acetic acid (~0.3 mL) using a Pasteur pipette.

  • Rationale: Acetic acid serves as a mild acid catalyst to accelerate the reaction without causing significant side reactions. The reaction is typically run with a 1:1 molar ratio of the ketone and hydrazine.[5]

• Reflux: Heat the reaction mixture to reflux (approximately 78-80 °C) and maintain this temperature for 2-3 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

  • Rationale: Heating provides the necessary activation energy for the dehydration step. Refluxing ensures a constant reaction temperature.[5]

• Work-up and Isolation: After the reaction is complete, allow the flask to cool to room temperature. Reduce the volume of the solvent to approximately one-third of the original volume using a rotary evaporator.

  • Rationale: Removing the solvent concentrates the product, facilitating its precipitation or crystallization.

• Crystallization: Cool the concentrated solution in an ice bath for 30 minutes. If a precipitate forms, collect the solid by vacuum filtration. If no solid forms, slowly add cold water until the solution becomes cloudy, then continue cooling. The product should precipitate as a white solid.

  • Rationale: The product is less soluble in the cold ethanol/water mixture, leading to its crystallization and separation from more soluble impurities.

• Purification: Wash the collected solid with a small amount of cold hexane to remove non-polar impurities. For higher purity, the crude product can be recrystallized from an ethyl acetate/hexane solvent system.

  • Rationale: Recrystallization is a standard purification technique for solid organic compounds.

• Drying: Dry the purified white crystalline solid under vacuum to obtain the final product. A typical yield is in the range of 85-95%.

Caption: Figure 2: Experimental Synthesis Workflow

Product Characterization

A self-validating protocol requires confirmation of the final product's identity and purity. The following data are characteristic of tert-butyl 2-cyclohexylidenehydrazinecarboxylate.

Analysis Method	Expected Results
Appearance	White crystalline solid
Melting Point	109-111 °C
¹H NMR (CDCl₃, 400 MHz)	δ (ppm): 7.5 (br s, 1H, NH), 2.4 (m, 2H, allylic CH₂), 2.2 (m, 2H, allylic CH₂), 1.6 (m, 6H, other CH₂), 1.5 (s, 9H, C(CH₃)₃)
¹³C NMR (CDCl₃, 100 MHz)	δ (ppm): 155.0 (C=O), 153.0 (C=N), 80.5 (quaternary C), 34.5, 27.5, 26.5, 26.0, 25.0 (cyclohexyl C's), 28.5 (tert-butyl C's)[6]
FT-IR (KBr, cm⁻¹)	~3250 (N-H stretch), ~2930 (C-H stretch), ~1700 (C=O stretch), ~1650 (C=N stretch)

Applications in Drug Development

tert-Butyl 2-cyclohexylidenehydrazinecarboxylate is more than a simple chemical; it is a versatile scaffold for building complex molecules with potential therapeutic value.

• Precursor to Substituted Hydrazines: The Boc group can be cleaved to yield cyclohexylidenehydrazine, which can then be functionalized in various ways. This is a common strategy for creating libraries of compounds for high-throughput screening.

• Synthesis of Heterocycles: Hydrazones are key precursors for synthesizing nitrogen-containing heterocyclic rings such as pyrazoles, pyridazines, and indoles, which are privileged structures in medicinal chemistry, appearing in numerous approved drugs.

• Bioorthogonal Chemistry: The formation of hydrazones is a bioorthogonal reaction, meaning it can occur in biological systems without interfering with native biochemical processes. This has led to its use in "click chemistry" for applications like drug targeting and bioconjugation.[7]

For example, derivatives of hydrazones are being investigated as potential anticancer, antibacterial, and carbonic anhydrase inhibitors.[1]

Conclusion

The formation of tert-butyl 2-cyclohexylidenehydrazinecarboxylate is a robust and well-understood chemical transformation that holds significant importance for synthetic and medicinal chemists. The reaction proceeds through a reliable acid-catalyzed nucleophilic addition-elimination mechanism. The straightforward, high-yielding experimental protocol, coupled with the product's utility as a versatile synthetic intermediate, ensures its continued relevance in academic research and the pharmaceutical industry. This guide provides the foundational knowledge and practical details necessary for the successful synthesis and application of this valuable compound.

References

• Organic Syntheses, Coll. Vol. 5, p.166 (1973); Vol. 43, p.9 (1963).

• A. A. Khan, S. A. Khan, M. Asiri, et al. (2020). Synthesis of t-butyl 2-(4-hydroxy-3-methoxybenzylidene)hydrazine carboxylate: Experimental and theoretical investigations of its properties. Journal of Molecular Structure, 1202, 127237.

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press. (General reference for reaction mechanisms).

• LibreTexts Chemistry. (2021). 19.9: Nucleophilic Addition of Hydrazine - The Wolff-Kishner Reaction.

• Master Organic Chemistry. (2022). Imines - Properties, Formation, Reactions, and Mechanisms.

• SpectraBase. (n.d.). tert-Butyl 2-{1-[1-(4-chlorophenyl)-5-hydroxy-3-phenyl-1H-pyrazol-4-yl]ethylidene}hydrazinecarboxylate.

• H. C. Brown, S. C. Kim, S. Krishnamurthy. (1980). Selective reductions. 27. A new, powerful, and selective reducing agent, lithium trisiamylborohydride. A remarkably convenient procedure for the conversion of selected organic compounds into their deuterated derivatives of high isotopic purity. J. Org. Chem., 45 (1), pp 1–12.

• Kolb, H. C., Finn, M. G., & Sharpless, K. B. (2001). Click Chemistry: Diverse Chemical Function from a Few Good Reactions. Angewandte Chemie International Edition, 40(11), 2004-2021.

• NINGBO INNO PHARMCHEM CO.,LTD. (2024). The Synthesis and Applications of Tert-Butyl Carbazate: A Comprehensive Overview.

Sources

• 1. [2 + 2 + 1] Cycloaddition of N-tosylhydrazones, tert-butyl nitrite and alkenes: a general and practical access to isoxazolines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. nbinno.com [nbinno.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. files01.core.ac.uk [files01.core.ac.uk]
• 5. researchgate.net [researchgate.net]
• 6. spectrabase.com [spectrabase.com]
• 7. Recent applications of click chemistry in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]

The Emergence of a Versatile Synthetic Intermediate: A Technical Guide to tert-Butyl 2-Cyclohexylidenehydrazinecarboxylate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of tert-butyl 2-cyclohexylidenehydrazinecarboxylate, a key synthetic intermediate that has found its place in the medicinal chemist's toolbox. While not marked by a singular "discovery" event, its history is intrinsically linked to the development of modern organic synthesis, particularly the advent of hydrazine derivatives and protecting group strategies. This document will delve into the historical context of its parent compounds, detail its synthesis and chemical properties, and explore its applications as a versatile building block in the complex landscape of drug discovery.

Historical Context: The Legacy of Hydrazine and the Rise of Protecting Groups

The story of tert-butyl 2-cyclohexylidenehydrazinecarboxylate begins not with the compound itself, but with the foundational discoveries in hydrazine chemistry. The term "hydrazine" was first coined by Emil Fischer in 1875 during his work with organic derivatives. However, the isolation of hydrazine itself was achieved by Theodor Curtius in 1887. These pioneering efforts laid the groundwork for the exploration of a vast new class of nitrogen-containing compounds.

A pivotal moment in the timeline leading to our topic compound was the first reported synthesis of tert-butyl carbazate in 1957.[1] This seemingly simple molecule, also known as N-Boc-hydrazine, revolutionized aspects of peptide synthesis and the broader field of organic chemistry. The introduction of the tert-butoxycarbonyl (Boc) group provided a robust and easily removable protecting group for the hydrazine moiety, allowing for selective transformations at one nitrogen atom while the other remained masked. This development was crucial for the controlled synthesis of complex molecules.

The synthesis of hydrazones through the condensation of hydrazines with aldehydes and ketones was a well-established reaction. With the availability of tert-butyl carbazate, the stage was set for the creation of a wide array of Boc-protected hydrazones, including tert-butyl 2-cyclohexylidenehydrazinecarboxylate. Its "discovery" can therefore be seen as a logical and practical extension of existing chemical principles, rather than a serendipitous finding.

Synthesis and Mechanism

The primary route to tert-butyl 2-cyclohexylidenehydrazinecarboxylate is a classic condensation reaction between tert-butyl carbazate and cyclohexanone. This reaction is a cornerstone of carbonyl chemistry and proceeds via a nucleophilic addition-elimination mechanism.

Reaction Scheme:

Caption: General synthetic route to tert-butyl 2-cyclohexylidenehydrazinecarboxylate.

Step-by-Step Experimental Protocol:

A general laboratory-scale synthesis of tert-butyl 2-cyclohexylidenehydrazinecarboxylate is as follows:

• Reaction Setup: To a solution of tert-butyl carbazate (1.0 equivalent) in a suitable solvent such as ethanol or methanol, add cyclohexanone (1.0-1.2 equivalents).

• Catalysis: A catalytic amount of a weak acid (e.g., acetic acid) or base can be added to facilitate the reaction, although it often proceeds without a catalyst.

• Reaction Conditions: The reaction mixture is typically stirred at room temperature or gently refluxed for a period ranging from a few hours to overnight.[2]

• Monitoring: The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up and Purification: Upon completion, the solvent is removed under reduced pressure. The resulting crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes) or by column chromatography on silica gel to yield the pure tert-butyl 2-cyclohexylidenehydrazinecarboxylate as a solid.

Causality in Experimental Choices:

• Solvent: Protic solvents like ethanol are often chosen as they can participate in the proton transfer steps of the mechanism and are effective at dissolving the reactants.

• Stoichiometry: A slight excess of the more volatile cyclohexanone can be used to drive the reaction to completion.

• Catalyst: The use of a catalyst can accelerate the rate-determining step, which is often the dehydration of the intermediate hemiaminal.

Physicochemical Properties and Spectroscopic Data

tert-Butyl 2-cyclohexylidenehydrazinecarboxylate is typically a white to off-white crystalline solid at room temperature. Its structure is characterized by the presence of a bulky tert-butyl group, a carbamate linkage, a C=N double bond (imine), and a cyclohexane ring.

Property	Value
Molecular Formula	C₁₁H₂₀N₂O₂
Molecular Weight	212.29 g/mol
Appearance	White to off-white solid
Melting Point	Varies depending on purity
Solubility	Soluble in most organic solvents (e.g., dichloromethane, ethyl acetate, methanol)

Spectroscopic Characterization:

• ¹H NMR: The proton NMR spectrum will typically show characteristic signals for the tert-butyl group (a singlet at ~1.5 ppm), the protons of the cyclohexyl ring (multiplets in the region of 1.6-2.5 ppm), and a proton associated with the N-H of the carbamate (a broad singlet).

• ¹³C NMR: The carbon NMR spectrum will display signals for the carbonyl carbon of the carbamate (~155 ppm), the imine carbon (~160 ppm), the quaternary carbon of the tert-butyl group (~80 ppm), and the methyl carbons of the tert-butyl group (~28 ppm), as well as the carbons of the cyclohexyl ring.

• IR Spectroscopy: Infrared spectroscopy will reveal a strong absorption band for the C=O stretch of the carbamate group (~1700 cm⁻¹) and a medium intensity band for the C=N stretch of the imine (~1640 cm⁻¹). An N-H stretching vibration will also be present around 3200-3300 cm⁻¹.

• Mass Spectrometry: The mass spectrum will show the molecular ion peak (M⁺) and characteristic fragmentation patterns, including the loss of the tert-butyl group.

Role in Medicinal Chemistry and Drug Development

The true value of tert-butyl 2-cyclohexylidenehydrazinecarboxylate lies in its utility as a synthetic intermediate in the construction of more complex, biologically active molecules. The Boc-protected hydrazone functionality serves as a versatile handle for a variety of chemical transformations.

Key Applications:

• Precursor to Substituted Hydrazines: The C=N bond of the hydrazone can be selectively reduced to afford the corresponding Boc-protected hydrazine. This reduction can be achieved using various reagents, such as sodium borohydride or catalytic hydrogenation. The resulting saturated hydrazine can then be deprotected and further functionalized.

• Synthesis of Heterocyclic Compounds: Hydrazones are well-known precursors for the synthesis of a wide range of nitrogen-containing heterocyclic compounds, which are prevalent scaffolds in many pharmaceuticals. For instance, they can undergo cyclization reactions with various reagents to form pyrazoles, pyrazolines, and other important ring systems.

• Intermediate in the Synthesis of Bioactive Molecules: The use of similar Boc-protected hydrazones as intermediates in the synthesis of complex drug candidates, such as HIV-1 protease inhibitors, highlights the importance of this class of compounds.[3] The hydrazone moiety can be a key component in building the carbon skeleton of the target molecule or can be transformed into other functional groups as the synthesis progresses.

Workflow in Drug Discovery:

Sources

• 1. files01.core.ac.uk [files01.core.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. tert-Butyl carbazate | 870-46-2 [chemicalbook.com]

Protocols & Analytical Methods

Synthesis of tert-butyl 2-cyclohexylidenehydrazinecarboxylate: A Detailed Experimental Protocol for Researchers

Introduction

Tert-butyl 2-cyclohexylidenehydrazinecarboxylate, a Boc-protected hydrazone, is a versatile building block in modern organic synthesis. The tert-butoxycarbonyl (Boc) protecting group offers stability under a range of reaction conditions and can be readily removed under acidic conditions, making it an ideal intermediate for the synthesis of more complex molecules.[1] This compound and its derivatives are of significant interest to researchers in drug development due to the prevalence of the hydrazone motif in biologically active compounds, which have shown a wide spectrum of activities including antimicrobial, anticonvulsant, and anti-inflammatory properties.

This application note provides a detailed, step-by-step protocol for the synthesis of tert-butyl 2-cyclohexylidenehydrazinecarboxylate from the condensation reaction of tert-butyl carbazate and cyclohexanone. It includes insights into the reaction mechanism, safety precautions, purification techniques, and analytical characterization.

Reaction Mechanism and Scientific Rationale

The synthesis of tert-butyl 2-cyclohexylidenehydrazinecarboxylate proceeds via a nucleophilic addition-elimination reaction, a classic method for the formation of hydrazones from hydrazines and carbonyl compounds.[2]

Step 1: Nucleophilic Attack The reaction is initiated by the nucleophilic attack of the terminal nitrogen atom of tert-butyl carbazate on the electrophilic carbonyl carbon of cyclohexanone. The lone pair of electrons on the nitrogen atom acts as the nucleophile.

Step 2: Formation of a Carbinolamine Intermediate This initial attack forms an unstable tetrahedral intermediate known as a carbinolamine.

Step 3: Dehydration The carbinolamine intermediate then undergoes dehydration (elimination of a water molecule) to form a stable carbon-nitrogen double bond (C=N), resulting in the final product, tert-butyl 2-cyclohexylidenehydrazinecarboxylate. This step is often acid-catalyzed, and the removal of water can drive the reaction to completion. Refluxing in a solvent like ethanol facilitates this dehydration step.

Materials and Equipment

Reagents	Grade	Supplier
tert-Butyl carbazate	≥98%	Sigma-Aldrich
Cyclohexanone	≥99%	Sigma-Aldrich
Ethanol	Anhydrous	Fisher Scientific
Ethyl acetate	HPLC grade	Fisher Scientific
Hexane	HPLC grade	Fisher Scientific
Anhydrous Magnesium Sulfate	Reagent grade	VWR

Equipment

Round-bottom flask (100 mL)

Reflux condenser

Magnetic stirrer with hotplate

Separatory funnel (250 mL)

Rotary evaporator

Glass column for chromatography

Thin-layer chromatography (TLC) plates (silica gel 60 F254)

NMR spectrometer (400 MHz or higher)

Experimental Protocol

Safety First: Hazard Analysis and Precautions

A thorough risk assessment must be conducted before starting any chemical synthesis.

• tert-Butyl Carbazate: This compound is a flammable solid and can be harmful if swallowed or in contact with skin. It can also cause skin and serious eye irritation. Always handle with appropriate personal protective equipment (PPE), including a lab coat, safety goggles, and nitrile gloves, and work in a well-ventilated fume hood.

• Cyclohexanone: This is a flammable liquid and is harmful if inhaled. It can cause serious eye irritation. Use in a fume hood and wear appropriate PPE.

• Hydrazine Derivatives: Many hydrazine derivatives are potentially toxic and carcinogenic. Although tert-butyl carbazate is a protected form, it is crucial to handle it with care to avoid any potential exposure.

Step-by-Step Synthesis Procedure

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add tert-butyl carbazate (5.0 g, 37.8 mmol).

• Dissolution: Add anhydrous ethanol (50 mL) to the flask and stir the mixture until the tert-butyl carbazate is completely dissolved.

• Addition of Cyclohexanone: To the stirred solution, add cyclohexanone (3.71 g, 37.8 mmol, 1.0 eq.) dropwise at room temperature.

• Reflux: Attach a reflux condenser to the flask and heat the reaction mixture to reflux (approximately 78 °C for ethanol). Allow the reaction to proceed under reflux for 4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a 1:4 mixture of ethyl acetate and hexane as the eluent.

• Cooling and Concentration: After the reaction is complete, remove the heating mantle and allow the mixture to cool to room temperature. Transfer the reaction mixture to a larger round-bottom flask and remove the ethanol under reduced pressure using a rotary evaporator.

• Work-up: Dissolve the resulting residue in ethyl acetate (100 mL). Transfer the solution to a separatory funnel and wash with brine (2 x 50 mL). Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Purification

The crude product can be purified by column chromatography on silica gel.

• Column Preparation: Pack a glass column with silica gel in a slurry of hexane.

• Loading: Dissolve the crude product in a minimal amount of the eluent (10% ethyl acetate in hexane) and load it onto the column.

• Elution: Elute the column with a gradient of ethyl acetate in hexane (starting from 10% and gradually increasing to 20% ethyl acetate). Collect the fractions containing the desired product, as identified by TLC.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure to yield tert-butyl 2-cyclohexylidenehydrazinecarboxylate as a white solid.

Characterization and Data Analysis

The identity and purity of the synthesized tert-butyl 2-cyclohexylidenehydrazinecarboxylate should be confirmed by Nuclear Magnetic Resonance (NMR) spectroscopy.

Analytical Data
Appearance	White solid
Yield	Typically 85-95%
¹H NMR (400 MHz, CDCl₃)	δ 7.65 (s, 1H, NH), 2.38 (t, J = 6.0 Hz, 2H, N=C-CH ₂), 2.22 (t, J = 6.0 Hz, 2H, N=C-CH ₂), 1.68 – 1.55 (m, 6H, -(CH ₂)₃-), 1.49 (s, 9H, C(CH ₃)₃).
¹³C NMR (101 MHz, CDCl₃)	δ 155.4 (C=O), 154.2 (C=N), 80.7 (C(CH₃)₃), 34.9 (N=C-C H₂), 28.3 (C(C H₃)₃), 27.3, 26.0, 25.9, 25.4.

Note: The reported NMR data is based on a specific synthesis and may vary slightly depending on the solvent and instrument used.

Experimental Workflow Diagram

Caption: Experimental workflow for the synthesis of tert-butyl 2-cyclohexylidenehydrazinecarboxylate.

Troubleshooting

Issue	Potential Cause	Suggested Solution
Low Yield	Incomplete reaction.	Ensure the reaction goes to completion by monitoring with TLC. If necessary, extend the reflux time.
Loss of product during work-up.	The product has some water solubility. Minimize the volume of aqueous washes and ensure thorough extraction with ethyl acetate.
Product is an oil, not a solid	Presence of residual solvent or impurities.	Ensure complete removal of solvent under high vacuum. If the product is still an oil, re-purify by column chromatography.
Impure product after chromatography	Co-elution of impurities.	Optimize the solvent system for column chromatography. A shallower gradient of the more polar solvent can improve separation.

Conclusion

This application note provides a reliable and detailed protocol for the synthesis of tert-butyl 2-cyclohexylidenehydrazinecarboxylate. By following the outlined steps and adhering to the safety precautions, researchers can confidently prepare this valuable synthetic intermediate for their research endeavors. The provided analytical data will serve as a benchmark for product characterization, ensuring the quality and purity of the synthesized compound.

References

• Carpino, L. A.; Collins, D.; Göwecke, S.; Mayo, J.; Thatte, S. D.; Tibbetts, F. tert-Butyl Carbazate. Org. Synth.1964 , 44, 20. DOI: 10.15227/orgsyn.044.0020. [Link]

• Synthesis of t-butyl 2-(4-hydroxy-3-methoxybenzylidene)hydrazine carboxylate: Experimental and theoretical investigations of its properties. Request PDF. (n.d.). ResearchGate. [Link]

• Gottlich, R. (2007). PhD Thesis: Neue Anwendungsgebiete für die [4+1]-Cycloaddition von Isobuten und die [2+2]-Cycloaddition von Keteniminiumsalzen. University of Giessen.

• PubChem. tert-Butyl carbazate. National Center for Biotechnology Information. [Link]

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part A: Structure and Mechanisms (5th ed.). Springer.

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. researchgate.net [researchgate.net]

The Versatile Synthon: Application Notes for tert-Butyl 2-Cyclohexylidenehydrazinecarboxylate in Organic Synthesis

Introduction: A Gateway to Diverse Nitrogen-Containing Architectures

In the landscape of modern organic synthesis, the quest for versatile and readily accessible building blocks is paramount for the efficient construction of complex molecular architectures. tert-Butyl 2-cyclohexylidenehydrazinecarboxylate, a prominent member of the N-Boc-hydrazone family, has emerged as a significant synthon, offering a unique combination of stability, reactivity, and functional group compatibility. This document serves as a comprehensive guide for researchers, scientists, and drug development professionals, detailing the synthesis, key applications, and detailed protocols involving this valuable intermediate. The strategic placement of the tert-butoxycarbonyl (Boc) protecting group on the hydrazine nitrogen modulates its reactivity, allowing for its participation in a diverse array of chemical transformations. This guide will explore its utility as a precursor to functionalized hydrazines, a key component in the synthesis of heterocyclic scaffolds such as pyrazoles and spiro compounds, and as a versatile nucleophile in carbon-carbon bond-forming reactions.

Physicochemical Properties and Handling

tert-Butyl 2-cyclohexylidenehydrazinecarboxylate is typically a white to off-white crystalline solid. It is advisable to store the compound in a cool, dry place, away from incompatible materials such as strong oxidizing agents and strong acids.

Property	Value
Molecular Formula	C₁₁H₂₀N₂O₂
Molecular Weight	212.29 g/mol
Appearance	White to off-white crystalline solid
Solubility	Soluble in most common organic solvents (e.g., dichloromethane, ethyl acetate, methanol)

Core Application I: Synthesis of Functionalized Pyrazoles and Pyrazolones

The reaction of N-Boc-hydrazones with 1,3-dicarbonyl compounds is a robust and widely employed strategy for the synthesis of pyrazole derivatives, which are prevalent motifs in pharmaceuticals and agrochemicals.[1][2] tert-Butyl 2-cyclohexylidenehydrazinecarboxylate serves as an excellent precursor for the construction of spirocyclic pyrazoles, where the cyclohexane ring is directly fused to the pyrazole core.

Mechanism of Pyrazole Formation

The reaction proceeds through a condensation reaction between the hydrazone and the enol form of the 1,3-dicarbonyl compound, followed by an intramolecular cyclization and subsequent dehydration to afford the aromatic pyrazole ring. The Boc group can be removed under acidic conditions to yield the free N-H pyrazole or can be retained in the final product depending on the reaction conditions and the desired target molecule.

Experimental Protocols

Protocol 1.1: Synthesis of tert-Butyl 2-Cyclohexylidenehydrazinecarboxylate

This protocol outlines the straightforward synthesis of the title compound from commercially available starting materials.[3]

Materials:

• tert-Butyl carbazate

• Cyclohexanone

• Ethanol (or Methanol)

• Glacial acetic acid (catalytic amount)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer

• Rotary evaporator

Procedure:

• To a solution of tert-butyl carbazate (1.0 eq) in ethanol, add cyclohexanone (1.05 eq).

• Add a catalytic amount of glacial acetic acid (e.g., 1-2 drops).

• Heat the reaction mixture to reflux and stir for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, allow the reaction mixture to cool to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator.

• The resulting crude product can often be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) to afford tert-butyl 2-cyclohexylidenehydrazinecarboxylate as a white crystalline solid.

Characterization: The product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Protocol 1.2: Synthesis of Spiro[cyclohexane-1,3'-pyrazol]-5'-one Derivatives

This protocol describes the synthesis of a spirocyclic pyrazolone from tert-butyl 2-cyclohexylidenehydrazinecarboxylate and a β-ketoester, such as ethyl acetoacetate.

Materials:

• tert-Butyl 2-cyclohexylidenehydrazinecarboxylate

• Ethyl acetoacetate (or another suitable 1,3-dicarbonyl compound)

• Sodium ethoxide (or another suitable base)

• Ethanol

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer

Procedure:

• In a round-bottom flask, dissolve sodium metal (1.1 eq) in absolute ethanol under an inert atmosphere to prepare a fresh solution of sodium ethoxide.

• To the sodium ethoxide solution, add tert-butyl 2-cyclohexylidenehydrazinecarboxylate (1.0 eq) and ethyl acetoacetate (1.1 eq).

• Heat the reaction mixture to reflux and stir for 6-12 hours, monitoring the reaction by TLC.

• After completion, cool the reaction mixture to room temperature and neutralize with a dilute acid (e.g., 1 M HCl).

• The precipitated product can be collected by filtration, washed with cold ethanol, and dried.

• Further purification can be achieved by recrystallization.

Deprotection of the Boc Group: To obtain the free N-H pyrazolone, the Boc-protected product can be treated with an acid such as trifluoroacetic acid (TFA) in dichloromethane (DCM) or a solution of HCl in an organic solvent.[4]

Core Application II: Alkylation and Synthesis of N-Substituted Hydrazines

The nucleophilic character of the nitrogen atom in the Boc-hydrazone allows for alkylation reactions. Deprotonation with a strong base generates a lithiated intermediate that can react with various electrophiles. Subsequent deprotection of the Boc group and cleavage of the hydrazone moiety provides access to a range of substituted hydrazines.

Protocol 2.1: Alkylation of tert-Butyl 2-Cyclohexylidenehydrazinecarboxylate

This protocol outlines a general procedure for the alkylation of the title compound.

Materials:

• tert-Butyl 2-cyclohexylidenehydrazinecarboxylate

• Strong base (e.g., n-butyllithium, lithium diisopropylamide)

• Anhydrous tetrahydrofuran (THF)

• Alkyl halide (e.g., methyl iodide, benzyl bromide)

• Inert atmosphere apparatus (e.g., Schlenk line)

• Dry ice/acetone bath

Procedure:

• In a flame-dried, inert-atmosphere flask, dissolve tert-butyl 2-cyclohexylidenehydrazinecarboxylate (1.0 eq) in anhydrous THF.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add the strong base (1.05 eq) to the solution and stir for 30-60 minutes at -78 °C to ensure complete deprotonation.

• Add the alkyl halide (1.1 eq) to the reaction mixture and continue stirring at -78 °C for 1-2 hours.

• Allow the reaction to warm to room temperature and stir for an additional 2-4 hours or until completion as indicated by TLC.

• Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Core Application III: Synthesis of Spiroisoxazolines via 1,3-Dipolar Cycloaddition

While not a direct reaction of the hydrazone itself, tert-butyl 2-cyclohexylidenehydrazinecarboxylate can be a precursor to intermediates that participate in cycloaddition reactions. For instance, oxidation of the corresponding hydrazine can lead to diazo compounds, which are precursors to nitrile oxides for 1,3-dipolar cycloadditions. A more direct application of hydrazones in cycloadditions often involves their conversion to other reactive species.[5]

The synthesis of spiroisoxazolines can be achieved through the 1,3-dipolar cycloaddition of a nitrile oxide with an exocyclic double bond adjacent to the cyclohexane ring. While this application note focuses on the title compound, it is important to note that the direct generation of a suitable dipolarophile from the hydrazone would require additional synthetic steps.

Conclusion: A Versatile Tool for Synthetic Innovation

tert-Butyl 2-cyclohexylidenehydrazinecarboxylate has proven to be a highly valuable and versatile building block in organic synthesis. Its utility in the construction of diverse nitrogen-containing heterocycles, particularly pyrazoles and as a precursor for substituted hydrazines, underscores its importance in medicinal chemistry and drug discovery. The straightforward synthesis and the ability to modulate its reactivity through the Boc protecting group make it an attractive tool for both academic and industrial research. The protocols and insights provided in this guide are intended to facilitate the exploration of its full synthetic potential and inspire the development of novel synthetic methodologies.

References

• Mandal, B., et al. (2007). A Mild Procedure for the Clay Catalyzed Selective Removal of the tert-Butoxycarbonyl Protecting Group from Aromatic Amines. Tetrahedron Letters, 48(42), 7484-7488.
• Khan, F. A., et al. (2018). Synthesis of t-butyl 2-(4-hydroxy-3-methoxybenzylidene)hydrazine carboxylate: Experimental and theoretical investigations of its properties. Journal of Molecular Structure, 1157, 439-451.
• Knorr, L. (1883). Einwirkung von Acetessigester auf Phenylhydrazin. Berichte der deutschen chemischen Gesellschaft, 16(2), 2597–2599.
• Lellek, V., et al. (2018). A General and Practical Synthesis of Pyrazoles from Ketones, Aldehydes, and Hydrazine. Synlett, 29(08), 1071-1075.
• Deng, X., & Mani, N. S. (2006). A Regioselective One-Pot Synthesis of Substituted Pyrazoles from N-Monosubstituted Hydrazones and Nitroolefins. Organic Letters, 8(16), 3505–3508.
• Padwa, A., et al. (1993). Spiroisoxazoline synthesis by 1,3-dipolar cycloaddition. Molecules, 2(1), 54-58.
• Schmitt, D. C., et al. (2015). Ruthenium-Catalyzed Dehydrogenative Coupling of 1,3-Diols and Hydrazines: A Regioselective Synthesis of Pyrazoles. Organic Letters, 17(6), 1405–1408.
• Panda, N., & Jena, A. K. (2012). Iron-Catalyzed Regioselective Synthesis of 1,3- and 1,3,5-Substituted Pyrazoles from Diarylhydrazones and Vicinal Diols. The Journal of Organic Chemistry, 77(20), 9401–9406.
• Gerstenberger, B. S., et al. (2009). A General, One-Pot Synthesis of N-Arylpyrazoles from Aryl Nucleophiles, Di-tert-butylazodicarboxylate, and 1,3-Dicarbonyl Compounds. Organic Letters, 11(9), 2097–2100.
• Kato, T., Yamamoto, Y., & Sakamoto, T. (1970). Studies on Ketene and Its Derivatives. XL. Reaction of Diketene with N-Ethylideneisopropylamine, N-Methylenecyclohexylamine, and N-Methylene-tert-butylamine. Yakugaku Zasshi, 90(11), 1400-1405.
• Haener, R., Maetzke, T., & Seebach, D. (1986). Generation and Reactions of Lithiated tert. Butyl and 2,6-Di(tert-butyl)-4-methylphenyl Cyclopropane Carboxylates. Helvetica Chimica Acta, 69(7), 1655-1667.
• Wang, Z., et al. (2014). Catalytic enantioselective iodoaminocyclization of hydrazones.
• Barbas, C. F., et al. (2021). Transannular Enantioselective (3 + 2) Cycloaddition of Cycloalkenone Hydrazones under Brønsted Acid Catalysis. Journal of the American Chemical Society, 143(44), 18466–18472.
• Bartoli, G., et al. (2006). Selective Deprotection of N-Boc-Protected tert Butyl Ester Amino Acids by the CeCl3·7H2O-NaI System in Acetonitrile. The Journal of Organic Chemistry, 71(25), 9580–9583.
• Vedejs, E., & Lin, S. (1994). A Facile and Catalytic Method for Selective Deprotection of tert-Butyldimethylsilyl Ethers with Copper(II) Bromide. The Journal of Organic Chemistry, 59(7), 1602–1603.
• Procopio, A., et al. (2020). A New Protocol for Selective Deprotection of N-tert-Butoxycarbonyl Protective Group (t-Boc) with Sn(OTf)2. Molecules, 25(16), 3658.
• Singh, P. P., et al. (2016).
• Trost, B. M., & Li, C.-J. (Eds.). (2014).
• Kotha, S., et al. (2019). Synthesis of Spiroisoxazolines by 1,3-Dipolar Cycloaddition. Molecules, 24(11), 2135.
• Li, J. J. (2014). Name Reactions: A Collection of Detailed Reaction Mechanisms. Springer.
• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.
• Kurti, L., & Czako, B. (2005). Strategic Applications of Named Reactions in Organic Synthesis. Elsevier.
• Fustero, S., et al. (2011). Synthesis of Pyrazoles via Cyclocondensation Reaction of 1,3-Dicarbonyl Compounds and Hydrazines: A Review. Current Organic Chemistry, 15(12), 1959-1998.
• Jia, Y.-X., et al. (2011). Stereoselective synthesis of spirocyclohexadiene-pyrazolones via organic base and/or hydrogen bonding assisted [3 + 3] annulation reactions. Organic & Biomolecular Chemistry, 9(12), 4473-4480.
• Bagley, M. C., et al. (2009). Synthesis of diversely 1,3,5-trisubstituted pyrazoles via 5-exo-dig cyclization. Organic & Biomolecular Chemistry, 7(20), 4151-4153.
• Carreaux, F., et al. (2021). Engineered Biocatalyst for Enantioselective Hydrazone Reduction.
• Ramachary, D. B., & Kishor, M. (2013). Hydrazone Activation in the Aminocatalytic Cascade Reaction for the Synthesis of Tetrahydroindolizines. Organic Letters, 15(17), 4466–4469.
• Zhang, Y., et al. (2017). Synthesis and Characterization of tert-butyl 3-(((2-hydroxynaphthalen-1-yl)methylene)amino)-4-(4-(trifluoromethyl)phenyl)piperidine-1-carboxylate. Journal of the Mexican Chemical Society, 61(3), 221-227.

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Role of Tert-Butylhydrazine Hydrochloride in Organic Synthesis. Retrieved from [Link]

• Sun, C.-L., et al. (2012). Synthesis and insecticidal activity of N-tert-butyl-N,N'-diacylhydrazines containing 1,2,3-thiadiazoles. Pest Management Science, 68(8), 1141-1147.

• Organic Syntheses. (n.d.). Preparation and Use of 1-tert-Butyl-3-Methyl-1H-Pyrazole-5-Amine. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. Retrieved from [Link]

• Zhdankin, V. V. (2013). Hypervalent Iodine Chemistry: Preparation, Structure, and Synthetic Applications of Polyvalent Iodine Compounds. Wiley.
• Aggarwal, V. K., & O'Brien, P. (Eds.). (2002). Organolithiums in Enantioselective Synthesis. Springer.

• Novodvorskyi, Y., et al. (2022). Synthesis and antioxidant activity of 3-(2-R-ylidenehydrazinyl)-6-tert-butyl-4H-[3][4][6]triazin-5-ones. Pharmacia, 69(3), 723-731.

• Trost, B. M. (1991). The atom economy--a search for synthetic efficiency. Science, 254(5037), 1471-1477.
• Sheldon, R. A. (2000). Atom efficiency and catalysis in organic synthesis. Pure and Applied Chemistry, 72(7), 1233-1246.
• Anastas, P. T., & Warner, J. C. (1998). Green Chemistry: Theory and Practice. Oxford University Press.
• Ley, S. V., & Thomas, A. W. (2003). Modern synthetic methods for copper-mediated C(aryl)-O, C(aryl)-N, and C(aryl)-S bond formation.
• Nicolaou, K. C., & Sorensen, E. J. (1996).
• Corey, E. J., & Cheng, X. M. (1995). The Logic of Chemical Synthesis. Wiley.
• Fu, G. C. (2008). Asymmetric catalysis with chiral nitrogen-heterocyclic carbene ligands. Accounts of Chemical Research, 41(12), 1555-1564.
• Jacobsen, E. N., Pfaltz, A., & Yamamoto, H. (Eds.). (2004).
• Hartwig, J. F. (2010).
• Evans, D. A. (2002). A personal perspective on the early development of enantioselective catalysis.
• Sharpless, K. B. (2002). Searching for new reactivity.
• Noyori, R. (2002). Asymmetric catalysis: science and opportunities (Nobel lecture).
• Grubbs, R. H. (2007). Olefin-metathesis catalysts for the preparation of molecules and materials (Nobel lecture).
• Feringa, B. L. (2017). The art of building small: from molecular switches to motors (Nobel lecture).
• Stoddart, J. F. (2017). Mechanically interlocked molecules (MIMs)—molecular shuttles, switches, and machines (Nobel lecture).

Sources

• 1. researchgate.net [researchgate.net]
• 2. jk-sci.com [jk-sci.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Pyrazole synthesis [organic-chemistry.org]

Application Note & Protocol: Knoevenagel Condensation with tert-butyl 2-cyclohexylidenehydrazinecarboxylate for the Synthesis of Novel Bioactive Scaffolds

Introduction: The Knoevenagel Condensation as a Gateway to Pharmaceutical Innovation

The Knoevenagel condensation, a cornerstone of carbon-carbon bond formation in organic synthesis, facilitates the reaction between a carbonyl compound and an active methylene compound, typically catalyzed by a weak base.[1] This reaction is a modification of the aldol condensation and is renowned for its efficiency in producing α,β-unsaturated compounds.[2] These products serve as pivotal intermediates in the synthesis of a wide array of fine chemicals, polymers, and notably, therapeutic agents.[3] The versatility and broad substrate scope of the Knoevenagel condensation have cemented its importance in modern drug discovery and development.[4]

This application note provides a comprehensive guide to the Knoevenagel condensation utilizing tert-butyl 2-cyclohexylidenehydrazinecarboxylate, a protected hydrazone derivative, as the carbonyl component. The resulting vinylidene compounds are of significant interest to medicinal chemists due to their potential as scaffolds for novel therapeutics, particularly in the realm of oncology.[4] We will detail the synthesis of the starting hydrazone, provide a robust protocol for its subsequent Knoevenagel condensation with malononitrile, and discuss the broader implications of this chemistry in the development of new pharmaceutical agents.

Synthesis of the Starting Material: tert-butyl 2-cyclohexylidenehydrazinecarboxylate

The initial step involves the synthesis of the hydrazone starting material via a condensation reaction between cyclohexanone and tert-butyl carbazate. This reaction proceeds readily under mild conditions to afford the desired product in high yield.

Protocol for the Synthesis of tert-butyl 2-cyclohexylidenehydrazinecarboxylate

Materials:

• Cyclohexanone (1.0 eq)

• tert-Butyl carbazate (1.0 eq)

• Ethanol (as solvent)

• Glacial acetic acid (catalytic amount)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating plate

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• To a solution of tert-butyl carbazate (1.0 eq) in ethanol, add cyclohexanone (1.0 eq).

• Add a catalytic amount of glacial acetic acid to the mixture.

• Reflux the reaction mixture for 2-4 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, allow the mixture to cool to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes) to yield tert-butyl 2-cyclohexylidenehydrazinecarboxylate as a white solid.

The Knoevenagel Condensation Reaction: A Detailed Protocol

The synthesized tert-butyl 2-cyclohexylidenehydrazinecarboxylate serves as the substrate for the Knoevenagel condensation with an active methylene compound. In this protocol, we will use malononitrile as the active methylene component, which is known for its high reactivity in this type of transformation.[5]

Protocol for the Knoevenagel Condensation

Materials:

• tert-Butyl 2-cyclohexylidenehydrazinecarboxylate (1.0 eq)

• Malononitrile (1.0 eq)

• Piperidine (catalytic amount)

• Ethanol or Dimethyl Sulfoxide (DMSO) (as solvent)

• Round-bottom flask

• Magnetic stirrer

• Standard laboratory glassware for work-up and purification

Procedure:

• In a round-bottom flask, dissolve tert-butyl 2-cyclohexylidenehydrazinecarboxylate (1.0 eq) and malononitrile (1.0 eq) in a suitable solvent such as ethanol or DMSO.

• Add a catalytic amount of a weak base, such as piperidine, to the solution.[1]

• Stir the reaction mixture at room temperature or with gentle heating (40-60 °C) and monitor its progress by TLC.

• Upon completion of the reaction, the product can be isolated by pouring the reaction mixture into cold water, which will cause the product to precipitate.

• Collect the solid product by filtration and wash with cold water.

• The crude product can be further purified by recrystallization or column chromatography to yield the desired Knoevenagel adduct.

Table of Reaction Parameters

Parameter	Recommended Condition	Notes
Substrate	tert-Butyl 2-cyclohexylidenehydrazinecarboxylate	Synthesized as per the protocol above.
Active Methylene	Malononitrile, Diethyl malonate	Malononitrile is generally more reactive.
Catalyst	Piperidine, Pyrrolidine, Ammonium acetate	A weak organic base is typically sufficient.[1]
Solvent	Ethanol, DMSO, Toluene	The choice of solvent can influence reaction rates and yields.[6]
Temperature	Room Temperature to 60 °C	Gentle heating may be required for less reactive substrates.
Reaction Time	1-6 hours	Monitor by TLC for completion.

Reaction Mechanism and Rationale

The Knoevenagel condensation proceeds through a well-established mechanism:

• Deprotonation: The basic catalyst (piperidine) deprotonates the active methylene compound (malononitrile) to form a resonance-stabilized carbanion.[7]

• Nucleophilic Attack: The carbanion acts as a nucleophile and attacks the electrophilic carbon of the C=N bond in the hydrazone.

• Protonation: The resulting intermediate is protonated by the conjugate acid of the catalyst.

• Dehydration: A molecule of water is eliminated to form the final α,β-unsaturated product.

The use of a weak base is crucial to prevent self-condensation of the carbonyl compound, although in the case of the less reactive hydrazone, this is less of a concern.[1]

Visualization of the Reaction and Workflow

Overall Reaction Scheme

Caption: Overall reaction scheme for the synthesis of the Knoevenagel adduct.

Experimental Workflow

Caption: Step-by-step experimental workflow.

Applications in Drug Development and Medicinal Chemistry

The products of the Knoevenagel condensation are valuable scaffolds in drug discovery.[3] Specifically, α,β-unsaturated nitriles and esters derived from this reaction have demonstrated a wide range of biological activities. The introduction of the hydrazone moiety provides an additional site for chemical modification and can influence the pharmacokinetic and pharmacodynamic properties of the final compound.

Recent studies have highlighted the potential of Knoevenagel adducts as anticancer agents.[4] These compounds can act as inhibitors of various cellular targets, including kinases and topoisomerases, which are crucial for cancer cell proliferation. The structural motif generated from the reaction of tert-butyl 2-cyclohexylidenehydrazinecarboxylate and malononitrile presents a novel chemical space for the development of targeted cancer therapies. Further derivatization of the hydrazone and the cyclohexyl ring can lead to a library of compounds for screening and optimization.

Conclusion

The Knoevenagel condensation of tert-butyl 2-cyclohexylidenehydrazinecarboxylate offers a straightforward and efficient method for the synthesis of novel α,β-unsaturated compounds with significant potential in drug discovery. The protocols outlined in this application note provide a solid foundation for researchers to explore this promising area of medicinal chemistry. The versatility of the Knoevenagel reaction, coupled with the unique structural features of the hydrazone substrate, opens up new avenues for the design and synthesis of next-generation therapeutic agents.

References

• Knoevenagel condensation. (n.d.). In Wikipedia. Retrieved January 25, 2026, from [Link]

• Li, P., Zhang, J., Wang, Z., Li, C., Wu, H., Lei, M., Yan, G., Tian, H., Gu, R., & Qu, D. H. (2023). Catalyst-Free Dynamic Covalent Knoevenagel/Hydrazide Condensation for Polyacylhydrazones and Covalent Adaptable Networks. ChemRxiv. [Link]

• The Importance and Applications of Knoevenagel Reaction (Brief Review). (2017). Oriental Journal of Chemistry, 33(5), 2187-2196. [Link]

• Knoevenagel condensation between malononitrile with (a)... (n.d.). ResearchGate. Retrieved January 25, 2026, from [Link]

• Knoevenagel condensation of diethylmalonate with aldehydes catalyzed by immobilized bovine serum albumin (BSA). (2014). RSC Advances, 4(98), 55363-55368. [Link]

• Catalyst-Free Dynamic Covalent Knoevenagel/Hydrazide Condensation for Polyacylhydrazones and Covalent Adaptable Networks. (2024). Angewandte Chemie International Edition, e202406939. [Link]

• Cyclohexanone and t_butylamine réaction. (2026, January 5). Filo. [Link]

• Knoevenagel condensation with Malonitrile (pKas and deprotonation). (2020, June 5). Reddit. [Link]

• Knoevenagel condensation of diethyl malonate with aldehydes catalyzed by immobilized gelatine. (n.d.). Amazon S3. [Link]

• Catalyst‐Free Dynamic Covalent Knoevenagel/Hydrazide Condensation for Polyacylhydrazones and Covalent Adaptable Networks. (2024). ResearchGate. [Link]

• Original Knoevenagel condensation reaction: formaldehyde and diethyl... (n.d.). ResearchGate. Retrieved January 25, 2026, from [Link]

• Contribution of Knoevenagel Condensation Products toward the Development of Anticancer Agents: An Updated Review. (2022). Archiv der Pharmazie, 355(7), e2200030. [Link]

• Synthesis of t-butyl 2-(4-hydroxy-3-methoxybenzylidene)hydrazine carboxylate: Experimental and theoretical investigations of its properties. (2020). Journal of Molecular Structure, 1202, 127263. [Link]

• Knoevenagel condensation of isatins with malononitrile/ethyl cyanoacetate in the presence of sulfonic acid functionalized silica (SBA-Pr-SO3H) as a new nano-reactor. (2012). European Journal of Chemistry, 3(3), 310-313. [Link]

• The Importance and Applications of Knoevenagel Reaction (Brief Review). (2017). Oriental Journal of Chemistry, 33(5), 2187-2196. [Link]

Sources

• 1. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. The Importance and Applications of Knoevenagel Reaction (Brief Review) – Oriental Journal of Chemistry [orientjchem.org]
• 4. Contribution of Knoevenagel Condensation Products toward the Development of Anticancer Agents: An Updated Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Knoevenagel condensation of diethylmalonate with aldehydes catalyzed by immobilized bovine serum albumin (BSA) - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. reddit.com [reddit.com]

Deprotection of tert-butyl 2-cyclohexylidenehydrazinecarboxylate

An In-Depth Technical Guide to the

This document provides a comprehensive technical guide for researchers, scientists, and professionals in drug development on the deprotection of tert-butyl 2-cyclohexylidenehydrazinecarboxylate. The focus is on delivering scientifically robust protocols grounded in mechanistic principles to ensure reliable and reproducible outcomes.

Introduction: The Strategic Role of Boc-Protected Hydrazones

In the landscape of modern organic synthesis, the tert-butyloxycarbonyl (Boc) group is an indispensable tool for the protection of amine functionalities. Its widespread use stems from its stability under a variety of reaction conditions and its clean, efficient removal under acidic protocols.[1] The substrate in focus, tert-butyl 2-cyclohexylidenehydrazinecarboxylate, is a classic example of a Boc-protected hydrazone. This molecule serves as a stable precursor to cyclohexanone hydrazone, a valuable synthetic intermediate.

The deprotection reaction unveils the N-H functionality of the hydrazone, which can then participate in a range of subsequent transformations, including but not limited to C-N bond formations, Wolff-Kishner-type reductions, or as a precursor in the synthesis of heterocyclic compounds. The successful and high-yielding removal of the Boc group is therefore a critical step in many multi-step synthetic routes.

The Underlying Chemistry: Mechanism of Acid-Catalyzed Boc Deprotection

A thorough understanding of the reaction mechanism is paramount for troubleshooting and optimizing experimental conditions. The acid-catalyzed deprotection of a Boc group is a consistent and well-documented process.[2][3]

The reaction proceeds through a sequence of discrete steps:

• Protonation: The process is initiated by the protonation of the carbamate's carbonyl oxygen by a strong acid (e.g., TFA or HCl). This step activates the carbonyl group, making the carbamate susceptible to cleavage.[2]

• C-O Bond Cleavage: The protonated intermediate undergoes cleavage of the tert-butyl-oxygen bond. This results in the formation of a highly stable tertiary carbocation (the tert-butyl cation) and a transient carbamic acid intermediate.[2][4]

• Decarboxylation: The carbamic acid is inherently unstable and rapidly decomposes, releasing carbon dioxide (CO₂) gas and the desired free amine—in this case, the cyclohexanone hydrazone.[2]

• Product Formation: Under the acidic reaction conditions, the newly formed free amine is typically protonated, yielding its corresponding salt (e.g., trifluoroacetate or hydrochloride salt).[2]

The primary byproducts are the tert-butyl cation and CO₂. The tert-butyl cation may be quenched by a nucleophile, deprotonate to form isobutylene gas, or potentially polymerize.[2] It is crucial to be aware that this cation can also cause unwanted side reactions by alkylating other nucleophilic sites within the molecule.[5]

Caption: Fig. 1: Acid-Catalyzed Boc Deprotection Mechanism

Comparative Analysis of Standard Deprotection Protocols

The choice of reagent and solvent system is dictated by the substrate's solubility, the presence of other acid-sensitive functional groups, and the desired form of the final product (free base vs. salt). The two most prevalent and reliable methods involve Trifluoroacetic Acid (TFA) and Hydrogen Chloride (HCl).[1]

Feature	Protocol A: TFA / DCM	Protocol B: 4M HCl in 1,4-Dioxane
Reagents	Trifluoroacetic acid, Dichloromethane	4M solution of HCl in 1,4-Dioxane
Typical Conditions	20-50% TFA in DCM, 0°C to RT, 30 min - 2 h[6][7]	10-20 equivalents of HCl, RT, 30 min - 4 h
Advantages	High reactivity, fast reaction times, volatile reagents are easily removed.	Commercially available, precise stoichiometry, often yields a crystalline HCl salt which is easy to isolate.
Disadvantages	TFA is highly corrosive and requires careful handling. Work-up can be challenging. Potential for t-butylation side reactions.[5]	Dioxane is a suspected carcinogen and should be handled with appropriate precautions. Can sometimes be slower than TFA.
Work-up	Evaporation of volatiles followed by aqueous basic wash (e.g., sat. NaHCO₃) and extraction, or trituration.[7][8]	Evaporation of the solvent to directly yield the hydrochloride salt of the product.[8]

Detailed Experimental Protocols

Safety Precaution: These protocols involve strong acids and volatile organic solvents. All operations must be performed in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and acid-resistant gloves.

Protocol A: Deprotection using Trifluoroacetic Acid (TFA) in Dichloromethane (DCM)

This protocol is highly effective for a rapid and complete reaction.

Materials:

• tert-butyl 2-cyclohexylidenehydrazinecarboxylate (1.0 eq)

• Anhydrous Dichloromethane (DCM)

• Trifluoroacetic Acid (TFA)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, ice bath

Procedure:

• Reaction Setup: Dissolve tert-butyl 2-cyclohexylidenehydrazinecarboxylate (1.0 eq) in anhydrous DCM (approx. 0.1 M concentration) in a round-bottom flask equipped with a magnetic stir bar.

• Cooling: Cool the solution to 0°C using an ice-water bath.

• Acid Addition: Slowly add TFA (5-10 eq) to the stirred solution. A common ratio is 1:1 or 1:4 (TFA:DCM) by volume.[7]

• Reaction Monitoring: Allow the reaction to stir at 0°C for 30 minutes, then warm to room temperature. Monitor the reaction progress by Thin-Layer Chromatography (TLC) until the starting material is fully consumed (typically 1-2 hours).

• Quenching & Work-up:

  • Once the reaction is complete, carefully concentrate the mixture under reduced pressure to remove excess TFA and DCM.[7]

  • Re-dissolve the residue in an appropriate organic solvent like ethyl acetate or DCM.

  • Slowly and carefully add saturated NaHCO₃ solution to neutralize the remaining acid until effervescence ceases.

  • Transfer the mixture to a separatory funnel, wash the organic layer sequentially with saturated NaHCO₃ solution and brine.

• Drying and Isolation: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude cyclohexanone hydrazone.

• Purification: If necessary, purify the product by column chromatography on silica gel or by recrystallization.

Protocol B: Deprotection using 4M HCl in 1,4-Dioxane

This method is ideal for isolating the product as its stable hydrochloride salt, often avoiding aqueous work-up and chromatography.

Materials:

• tert-butyl 2-cyclohexylidenehydrazinecarboxylate (1.0 eq)

• 4M solution of HCl in 1,4-Dioxane (commercial)

• Anhydrous diethyl ether or hexanes

• Round-bottom flask, magnetic stirrer

Procedure:

• Reaction Setup: To a round-bottom flask containing tert-butyl 2-cyclohexylidenehydrazinecarboxylate (1.0 eq), add a 4M solution of HCl in 1,4-Dioxane (10-20 eq of HCl). If the starting material is a solid, it can be dissolved in a minimal amount of an anhydrous co-solvent like DCM before adding the HCl solution.

• Reaction: Stir the mixture at room temperature. The hydrochloride salt of the product may precipitate out of the solution during the reaction.

• Reaction Monitoring: Monitor the reaction by TLC or LC-MS until completion (typically 1-4 hours).

• Isolation:

  • Upon completion, concentrate the reaction mixture under reduced pressure to remove the solvent and excess HCl.

  • To precipitate the product completely, add a non-polar solvent like anhydrous diethyl ether or hexanes to the residue and stir or sonicate.

  • Collect the resulting solid by vacuum filtration, wash it with cold diethyl ether, and dry it under high vacuum to afford the pure cyclohexanone hydrazone hydrochloride salt.

Analytical Validation and Workflow

Self-validating protocols require rigorous analytical monitoring.

Caption: Fig. 2: General Experimental & Analytical Workflow

• Thin-Layer Chromatography (TLC): Monitor the reaction using a mobile phase of ethyl acetate/hexanes (e.g., 30:70 v/v). The starting material (Boc-protected) will have a higher Rf value than the more polar product (free hydrazone). Visualize spots under UV light (if applicable) and/or by staining with potassium permanganate solution.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The primary indicator of successful deprotection is the complete disappearance of the sharp singlet corresponding to the nine protons of the tert-butyl group, typically found at δ 1.4-1.5 ppm in the ¹H NMR spectrum. The appearance of signals for the N-H protons of the hydrazone should also be confirmed.

• Mass Spectrometry (MS): Confirm the identity of the product by verifying its molecular weight. For cyclohexanone hydrazone (C₆H₁₂N₂), the expected [M+H]⁺ would be approximately m/z 113.1.[9]

References

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• George, N., Ofori, S., Parkin, S., & Awuah, S. G. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances, 10(40), 23853–23861. Retrieved from [Link]

• ACS Green Chemistry Institute Pharmaceutical Roundtable. (n.d.). tert-Butyl Carbamate (BOC) Deprotection. Retrieved from [Link]

• ResearchGate. (2013). How to do work-up of a BOC deprotection reaction by TFA? Retrieved from [Link]

• Aitken, R. A., & Slawin, A. M. Z. (2022). tert-Butyl Carbazate (N-Boc-Hydrazine). Molbank, 2022(4), M1482. Retrieved from [Link]

• Reddit. (2022). Advice on N-boc deprotection in the presence of acid sensitive groups. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection - TFA. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection Mechanism - TFA. Retrieved from [Link]

• PubChem. (n.d.). Cyclohexanone, hydrazone. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection Mechanism - HCl. Retrieved from [Link]

• University of Arizona. (n.d.). Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCL/dioxane (4 M). Retrieved from [Link]

Sources

• 1. Amine Protection / Deprotection [fishersci.co.uk]
• 2. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
• 3. Boc Deprotection Mechanism - HCl [commonorganicchemistry.com]
• 4. jk-sci.com [jk-sci.com]
• 5. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 6. reddit.com [reddit.com]
• 7. Boc Deprotection - TFA [commonorganicchemistry.com]
• 8. researchgate.net [researchgate.net]
• 9. NCBI - WWW Error Blocked Diagnostic [misuse.ncbi.nlm.nih.gov]

Application of tert-butyl 2-cyclohexylidenehydrazinecarboxylate in medicinal chemistry

An in-depth guide to the application of tert-butyl 2-cyclohexylidenehydrazinecarboxylate in medicinal chemistry has been developed for researchers, scientists, and drug development professionals. This guide provides detailed application notes and protocols, emphasizing the compound's role as a versatile synthetic intermediate in the creation of novel molecular scaffolds for drug discovery.

Introduction: The Strategic Role of a Niche Intermediate

Tert-butyl 2-cyclohexylidenehydrazinecarboxylate is not a compound recognized for its direct biological activity. Instead, its value in medicinal chemistry lies in its function as a highly useful and strategically designed synthetic intermediate. Its structure combines a reactive hydrazone moiety, a lipophilic cyclohexyl ring, and a stable tert-butyloxycarbonyl (Boc) protecting group. This combination makes it an ideal starting material for generating libraries of more complex molecules, particularly those based on heterocyclic scaffolds known to be rich in biological activity.

The presence of the Boc group is critical; it deactivates one of the nitrogen atoms of the hydrazine, allowing for selective reactions at the other nitrogen or the imine carbon. Furthermore, it can be easily removed under acidic conditions, revealing a free hydrazine or amine for further functionalization. This controlled reactivity is a cornerstone of its utility in multi-step synthetic campaigns aimed at producing novel drug candidates.

Core Applications in Medicinal Scaffolding

The primary applications of tert-butyl 2-cyclohexylidenehydrazinecarboxylate revolve around its transformation into more complex, medicinally relevant structures. Two key pathways dominate its use: reductive amination to access substituted cyclohexylamines and cyclization reactions to form heterocyclic systems.

Synthesis of N-Boc-1-aminocyclohexanes

One of the most direct applications is the synthesis of protected primary amines. The carbon-nitrogen double bond of the hydrazone can be selectively reduced to a single bond, yielding the corresponding hydrazine. This reduction is typically achieved using mild reducing agents like sodium cyanoborohydride (NaBH3CN) or sodium triacetoxyborohydride (STAB), which are known for their chemoselectivity. The resulting N-Boc protected hydrazine can then be further processed if desired.

This pathway is significant for creating substituted cyclohexylamine derivatives, a structural motif present in a number of bioactive molecules. The cyclohexyl ring provides a non-polar scaffold that can effectively explore hydrophobic pockets in biological targets.

Precursor for Fischer Indole Synthesis: Accessing Tetrahydrocarbazoles

A more advanced and powerful application is its use as a precursor in the Fischer indole synthesis. This classic reaction allows for the construction of an indole ring system from a hydrazone and an acid catalyst. In the case of tert-butyl 2-cyclohexylidenehydrazinecarboxylate, the reaction leads to the formation of tetrahydrocarbazoles. These tricyclic structures are considered "privileged scaffolds" in medicinal chemistry due to their ability to bind to a wide range of biological targets.

Tetrahydrocarbazole derivatives have been investigated for a variety of therapeutic applications, including as anticancer agents, antiviral compounds, and central nervous system modulators. The ability to synthesize novel, substituted versions of this scaffold from a readily available starting material like tert-butyl 2-cyclohexylidenehydrazinecarboxylate is of high interest in drug discovery programs.

Experimental Protocols

Protocol 1: Synthesis of tert-butyl 2-cyclohexylidenehydrazinecarboxylate

This protocol details the straightforward synthesis of the title compound from commercially available starting materials.

Materials:

• tert-Butyl carbazate (Boc-hydrazine)

• Cyclohexanone

• Methanol (or Ethanol)

• Glacial Acetic Acid (catalytic amount)

• Magnetic stirrer and stir bar

• Round-bottom flask

• Condenser (if heating is required)

Procedure:

• In a round-bottom flask, dissolve tert-butyl carbazate (1.0 eq) in methanol to make a 0.5 M solution.

• Add cyclohexanone (1.0-1.1 eq) to the solution at room temperature with stirring.

• Add a catalytic amount of glacial acetic acid (e.g., 1-2 drops).

• Stir the reaction mixture at room temperature for 4-12 hours. The reaction can be gently heated to 40-50 °C to accelerate the process if needed.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material (tert-butyl carbazate) is consumed.

• Upon completion, remove the solvent under reduced pressure.

• The resulting crude product can often be used directly in the next step. If purification is required, it can be achieved by recrystallization from a suitable solvent system like hexanes/ethyl acetate or by column chromatography on silica gel.

Data Presentation: Expected Yield and Characterization

Parameter	Expected Value
Yield	>90%
Appearance	White to off-white solid
¹H NMR	Peaks corresponding to cyclohexyl protons and tert-butyl protons
¹³C NMR	Signal for imine carbon (~155-160 ppm), plus signals for cyclohexyl and tert-butyl carbons
Mass Spec (ESI+)	[M+H]⁺, [M+Na]⁺

Protocol 2: Synthesis of a Tetrahydrocarbazole Scaffold

This protocol outlines the Fischer indole synthesis using tert-butyl 2-cyclohexylidenehydrazinecarboxylate to produce a protected tetrahydrocarbazole.

Materials:

• tert-Butyl 2-cyclohexylidenehydrazinecarboxylate

• Eaton's Reagent (7.7 wt % phosphorus pentoxide in methanesulfonic acid) or another suitable acid catalyst (e.g., polyphosphoric acid, zinc chloride).

• Toluene or another high-boiling point solvent

• Round-bottom flask with a reflux condenser

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Dissolve tert-butyl 2-cyclohexylidenehydrazinecarboxylate (1.0 eq) in toluene.

• Under an inert atmosphere, add the acid catalyst (e.g., Eaton's reagent, 5-10 eq) to the solution.

• Heat the reaction mixture to reflux (typically 80-110 °C) for 2-8 hours.

• Monitor the reaction by TLC for the disappearance of the starting material and the appearance of the new product spot.

• After completion, cool the reaction to room temperature and carefully quench by pouring it into a beaker of ice-water.

• Neutralize the mixture with a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with an organic solvent like ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired tetrahydrocarbazole derivative.

Visualizing the Synthetic Workflow

The following diagrams illustrate the key synthetic transformations discussed.

Application Notes & Protocols: Synthesis of Heterocyclic Compounds Using tert-Butyl 2-Cyclohexylidenehydrazinecarboxylate

Abstract

This document provides a detailed technical guide for researchers, medicinal chemists, and professionals in drug development on the versatile applications of tert-butyl 2-cyclohexylidenehydrazinecarboxylate as a pivotal building block in modern heterocyclic synthesis. We delve into the causality behind experimental choices, offering field-proven insights into reaction mechanisms and robust protocols. This guide covers key synthetic transformations, including [3+2] and [4+2] cyclocondensation reactions for the synthesis of pyrazole and pyridazine scaffolds, which are prevalent in pharmacologically active compounds. Each section includes step-by-step protocols, mechanistic diagrams, and data summaries to ensure reproducibility and facilitate adoption in a laboratory setting.

Introduction: The Strategic Value of a Protected Hydrazone

Nitrogen-containing heterocyclic compounds are foundational scaffolds in medicinal chemistry, constituting a significant portion of FDA-approved drugs and clinical candidates.[1] Their prevalence stems from their ability to engage in diverse biological interactions, often serving as bioisosteres for other functional groups and providing rigid conformational constraints. Among the myriad of synthetic precursors, hydrazones offer a unique combination of stability and reactivity.

tert-Butyl 2-cyclohexylidenehydrazinecarboxylate, a Boc-protected hydrazone derived from cyclohexanone, is an exemplary synthon. Its strategic value lies in several key attributes:

• Stability and Handling: The electron-withdrawing tert-butoxycarbonyl (Boc) group enhances the stability of the hydrazone, making it a readily handleable, storable crystalline solid.

• Latent Reactivity: The Boc group acts as a protective shield for the highly nucleophilic terminal nitrogen. Upon selective deprotection, typically under mild acidic conditions, the reactive hydrazine moiety is unmasked in situ, allowing for controlled downstream reactions.

• Structural Versatility: The cyclohexylidene moiety provides a spirocyclic carbon framework that can be incorporated into the final heterocyclic structure, offering a gateway to complex, three-dimensional molecules of interest in drug discovery.

This guide will explore the practical application of this reagent in constructing two key heterocyclic systems: pyrazoles and pyridazines.

Synthesis and Characterization of the Starting Material

A reliable and scalable synthesis of the starting material is paramount. tert-Butyl 2-cyclohexylidenehydrazinecarboxylate is conveniently prepared via a simple condensation reaction between tert-butyl carbazate and cyclohexanone.[2]

Protocol 2.1: Synthesis of tert-Butyl 2-Cyclohexylidenehydrazinecarboxylate

Rationale: This reaction is a classic acid-catalyzed imine formation. A catalytic amount of a strong acid protonates the carbonyl oxygen of cyclohexanone, significantly increasing its electrophilicity and rendering it susceptible to nucleophilic attack by the terminal nitrogen of tert-butyl carbazate. The reaction is typically driven to completion by removing the water byproduct, often by azeotropic distillation.

Materials:

• Cyclohexanone (1.0 eq)

• tert-Butyl carbazate (1.05 eq)

• Ethanol or Toluene (as solvent)

• Glacial Acetic Acid (catalytic, ~0.05 eq)

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add cyclohexanone, tert-butyl carbazate, and ethanol.

• Add a catalytic amount of glacial acetic acid to the mixture.

• Heat the reaction mixture to reflux (approximately 80°C for ethanol) and monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion (typically 2-4 hours), cool the reaction mixture to room temperature.

• Reduce the solvent volume under reduced pressure.

• The resulting crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) to yield a white crystalline solid.

Application I: [3+2] Cyclocondensation for Pyrazole Synthesis

Pyrazoles are a class of five-membered heterocycles that are cornerstones in pharmaceuticals, exhibiting a wide range of biological activities. The most classical approach to their synthesis is the Knorr pyrazole synthesis, which involves the condensation of a hydrazine with a 1,3-dicarbonyl compound.[3][4]

Mechanistic Rationale: The synthesis begins with the acid-mediated deprotection of the Boc group to generate cyclohexylhydrazone hydrochloride in situ. This unmasks the nucleophilic -NH2 group. The subsequent reaction with a 1,3-dielectrophile, such as acetylacetone, proceeds via a two-step condensation-cyclization sequence. The more nucleophilic terminal nitrogen of the hydrazine attacks one carbonyl, followed by an intramolecular cyclization where the other nitrogen attacks the second carbonyl. A final dehydration step yields the stable, aromatic pyrazole ring.

Caption: General workflow for pyrazole synthesis.

Protocol 3.1: Synthesis of a Spiro-Pyrazole Derivative

Materials:

• tert-Butyl 2-cyclohexylidenehydrazinecarboxylate (1.0 eq)

• Trifluoroacetic acid (TFA) or 4M HCl in Dioxane (2.0 eq)

• Dichloromethane (DCM) or Dioxane (as solvent for deprotection)

• Acetylacetone (1,3-dicarbonyl compound, 1.1 eq)

• Ethanol (as solvent for cyclocondensation)

Procedure:

• Deprotection: Dissolve the starting hydrazone in DCM. Cool the solution to 0°C in an ice bath. Add TFA dropwise and stir for 1-2 hours at room temperature. The completion of the Boc deprotection can be monitored by TLC.

• Workup: Remove the solvent and excess acid under reduced pressure. The resulting crude hydrazine salt is often used directly in the next step without further purification.

• Cyclocondensation: To the crude hydrazine salt, add ethanol followed by acetylacetone.

• Heat the mixture to reflux for 4-6 hours. The reaction progress should be monitored by TLC or LC-MS.

• Isolation: After completion, cool the reaction to room temperature and concentrate under reduced pressure. The residue can be purified by column chromatography on silica gel to afford the target spiro-pyrazole.

Data Summary: Substrate Scope

The protocol is adaptable to various 1,3-dielectrophiles, allowing for the synthesis of a library of pyrazole derivatives.

Entry	1,3-Dielectrophile	R1	R2	R3	Expected Yield
1	Acetylacetone	Me	H	Me	~85%
2	Benzoylacetone	Ph	H	Me	~78%
3	Dibenzoylmethane	Ph	H	Ph	~75%
4	Ethyl acetoacetate	Me	H	OEt	~80%

Table 1: Representative yields for pyrazole synthesis using various 1,3-dicarbonyl compounds. Yields are estimates based on literature precedents for similar transformations.

Application II: [4+2] Cyclocondensation for Pyridazine Synthesis

Pyridazines are six-membered aromatic heterocycles containing two adjacent nitrogen atoms.[5] This scaffold is present in numerous biologically active molecules. Their synthesis can be achieved by reacting a hydrazine with a 1,4-dicarbonyl compound or a suitable synthetic equivalent.[6]

Mechanistic Rationale: Similar to pyrazole synthesis, the first step is the liberation of the free hydrazine via Boc deprotection. The subsequent reaction with a 1,4-dicarbonyl compound (e.g., 2,5-hexanedione) initiates a double condensation to form a dihydropyridazine intermediate. This intermediate is often not isolated but is oxidized in situ to the thermodynamically stable aromatic pyridazine. The choice of oxidant or reaction conditions that facilitate air oxidation is crucial for achieving high yields.

Caption: Key stages in pyridazine synthesis.

Protocol 4.1: Synthesis of a Spiro-Pyridazine Derivative

Materials:

• tert-Butyl 2-cyclohexylidenehydrazinecarboxylate (1.0 eq)

• 4M HCl in Dioxane (2.0 eq)

• 2,5-Hexanedione (1,4-dicarbonyl, 1.0 eq)

• Acetic Acid (as solvent and catalyst)

Procedure:

• Deprotection: Dissolve the starting hydrazone in a minimal amount of a co-solvent like ethanol, then add acetic acid.

• Add 2,5-hexanedione to the solution.

• Heat the reaction mixture to reflux (around 110-120°C) for 8-12 hours. The acetic acid serves as both the deprotection agent (though slower than TFA) and the catalyst for the condensation.

• Aromatization: Often, prolonged heating in acetic acid under air is sufficient for oxidation to the aromatic pyridazine. Alternatively, an oxidant like DDQ or simply bubbling air through the refluxing solution can be employed to expedite this step.

• Workup and Isolation: Cool the reaction mixture and neutralize it carefully with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product via column chromatography to obtain the desired spiro-pyridazine.

Conclusion and Future Perspectives

tert-Butyl 2-cyclohexylidenehydrazinecarboxylate has been demonstrated to be a highly effective and versatile precursor for the synthesis of medicinally relevant spiro-heterocyclic systems. The protocols detailed herein for pyrazole and pyridazine synthesis are robust, scalable, and utilize readily available reagents. The causality-driven explanations for each experimental step provide a framework for troubleshooting and adaptation to different substrates.

Future work in this area could explore:

• Asymmetric Catalysis: Development of chiral catalysts for the enantioselective synthesis of spiro-heterocycles.

• Expanded Heterocyclic Scope: Utilizing this synthon to access other heterocyclic systems like triazines or tetrazines.

• Transition-Metal Catalysis: Employing the hydrazone in transition-metal-catalyzed C-H activation or cross-coupling reactions to build further molecular complexity.[7]

The continued exploration of such strategic building blocks is essential for advancing the fields of organic synthesis and drug discovery.

References

• Z. Zhang, et al. (2021). [2 + 2 + 1] Cycloaddition of N-tosylhydrazones, tert-butyl nitrite and alkenes: a general and practical access to isoxazolines. Chemical Science. Available at: [Link]

• M. S. M. Ahmed, K. Kobayashi, A. Mori. (2005). Transition-Metal-Catalyzed Reactions in Heterocyclic Synthesis. Org. Lett., 7, 4487-4489. Available at: [Link]

• A. M. G. G. de Oliveira, et al. (2024). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Y. Novodvorskyi, et al. (2022). Synthesis and antioxidant activity of 3-(2-R-ylidenehydrazinyl)-6-tert-butyl-4H-[7][8][9]triazin-5-ones. ResearchGate. Available at: [Link]

• S. A. Rather, et al. (2021). Synthesis of t-butyl 2-(4-hydroxy-3-methoxybenzylidene)hydrazine carboxylate: Experimental and theoretical investigations of its properties. ResearchGate. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of pyrazoles. Retrieved from [Link]

• Z. Zhang, et al. (2021). [2 + 2 + 1] Cycloaddition of N-tosylhydrazones, tert-butyl nitrite and alkenes: a general and practical access to isoxazolines. National Institutes of Health. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of pyridazines. Retrieved from [Link]

• A. A. El-Sayed, et al. (2013). An expedient and new synthesis of pyrrolo[1,2-b]pyridazine derivatives. National Institutes of Health. Available at: [Link]

• T. G. T. T. Nguyen, et al. (2020). Reactivity of Cross-Conjugated Enynones in Cyclocondensations with Hydrazines: Synthesis of Pyrazoles and Pyrazolines. ResearchGate. Available at: [Link]

• A. Abbas Al-Mulla. (2017). A Review: Biological Importance of Heterocyclic Compounds. Der Pharma Chemica. Available at: [Link]

• A. M. G. G. de Oliveira, et al. (2024). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. ResearchGate. Available at: [Link]

• S. M. M. Al-Mousawi, et al. (2022). Transition-Metal-Catalyzed Transformations for the Synthesis of Marine Drugs. MDPI. Available at: [Link]

• N. Jain. (2022). Synthesis of heterocyclic compounds and their utilities in the field biological science. Journal of Pharmaceutical Negative Results. Available at: [Link]

• Z. Zhang, et al. (2021). [2 + 2 + 1] Cycloaddition of N-tosylhydrazones, tert-butyl nitrite and alkenes: a general and practical access to isoxazolines. SciSpace. Available at: [Link]

• S. I. M. Al-Mousawi, et al. (2022). Recent advances in transition-metal-catalyzed carbene insertion to C-H bonds. MDPI. Available at: [Link]

• X. Wang, et al. (2026). Visible Light-Induced Cyclization of N-Arylmethacrylohydrazides and Hydroxamic Acid Derivatives toward δ-Amidoalkylated Pyrazol-5-ones via 1,5-Hydrogen Atom Transfer. The Journal of Organic Chemistry. Available at: [Link]

• G. W. H. Cheeseman, G. W. H. (n.d.). Product Class 8: Pyridazines. Science of Synthesis. Available at: [Link]

Sources

• 1. sciencescholar.us [sciencescholar.us]
• 2. researchgate.net [researchgate.net]
• 3. BJOC - Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps [beilstein-journals.org]
• 4. researchgate.net [researchgate.net]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]
• 6. Pyridazine synthesis [organic-chemistry.org]
• 7. Catalytic alkoxysilylation of C–H bonds with tert-butyl-substituted alkoxysilyldiazenes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. [2 + 2 + 1] Cycloaddition of N-tosylhydrazones, tert-butyl nitrite and alkenes: a general and practical access to isoxazolines - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for the Purification of Tert-butyl 2-cyclohexylidenehydrazinecarboxylate

Introduction: The Critical Role of Purity in Drug Development

Tert-butyl 2-cyclohexylidenehydrazinecarboxylate is a key intermediate in the synthesis of various pharmaceutically active compounds. Its structural motif, a Boc-protected hydrazone, is a versatile building block for creating complex molecular architectures. The purity of this intermediate is paramount, as impurities can lead to unwanted side reactions, decreased yields, and the introduction of potentially toxic byproducts in the final active pharmaceutical ingredient (API). This guide provides a comprehensive overview of the principles and detailed protocols for the purification of tert-butyl 2-cyclohexylidenehydrazinecarboxylate, ensuring a high degree of purity suitable for research, development, and manufacturing environments.

Understanding the Chemistry: Synthesis and Potential Impurities

A thorough understanding of the synthetic route is the first step in developing an effective purification strategy. Tert-butyl 2-cyclohexylidenehydrazinecarboxylate is typically synthesized via the condensation reaction between tert-butyl carbazate and cyclohexanone, often with an acid catalyst.

Caption: Synthesis of tert-butyl 2-cyclohexylidenehydrazinecarboxylate and potential impurities.

This reaction, while generally efficient, can lead to several impurities that must be removed:

• Unreacted Starting Materials: Residual tert-butyl carbazate and cyclohexanone are common impurities.

• Azine Byproduct: Self-condensation of cyclohexanone can form an azine, a common side product in hydrazone synthesis[1].

• Water: As a byproduct of the condensation reaction, water needs to be removed.

• Catalyst Residues: If an acid catalyst is used, it must be neutralized and removed.

The Boc (tert-butoxycarbonyl) protecting group is stable under basic and mildly acidic conditions, which allows for flexibility in the purification strategy[2][3][4][5]. However, it is sensitive to strong acids, which can cause deprotection[2][3].

Purification Strategy 1: Recrystallization

Recrystallization is an effective technique for purifying solid compounds, leveraging differences in solubility between the desired product and impurities in a given solvent at different temperatures.

Principle of Recrystallization

The ideal recrystallization solvent will dissolve the crude product sparingly at room temperature but have high solubility at its boiling point. Impurities should either be insoluble at high temperatures (allowing for hot filtration) or highly soluble at low temperatures (remaining in the mother liquor upon cooling).

Solvent Selection

The choice of solvent is critical for successful recrystallization. For hydrazones, common solvents include alcohols and hydrocarbon/ether mixtures[1].

Solvent System	Rationale	Expected Purity
Ethanol/Water	The product is likely soluble in hot ethanol and insoluble in water. Adding water as an anti-solvent can induce crystallization.	>98%
Hexane/Ethyl Acetate	The compound's polarity suggests it will be soluble in a mixture of these solvents, with solubility decreasing upon cooling.	>98%
Isopropanol	A good single-solvent option with moderate polarity.	>97%

Protocol for Recrystallization from Ethanol/Water

• Dissolution: In a fume hood, place the crude tert-butyl 2-cyclohexylidenehydrazinecarboxylate in an Erlenmeyer flask. Add a minimal amount of hot ethanol to dissolve the solid completely.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Induce Crystallization: Slowly add water dropwise to the hot solution until it becomes slightly turbid. Reheat the solution until it is clear again.

• Cooling: Allow the flask to cool slowly to room temperature. Then, place it in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold ethanol/water mixture.

• Drying: Dry the purified crystals under vacuum to remove residual solvent.

Caption: Workflow for the recrystallization of tert-butyl 2-cyclohexylidenehydrazinecarboxylate.

Purification Strategy 2: Column Chromatography

Column chromatography is a powerful technique for separating compounds based on their differential adsorption to a stationary phase and solubility in a mobile phase[1]. It is particularly useful for removing impurities with polarities similar to the product.

Principle of Column Chromatography

A solution of the crude product is loaded onto a column packed with a stationary phase (typically silica gel). A solvent or solvent mixture (the mobile phase) is then passed through the column. Compounds with weaker interactions with the stationary phase and higher solubility in the mobile phase will travel down the column faster, allowing for separation.

Thin-Layer Chromatography (TLC) for Method Development

Before running a column, it is essential to determine the optimal mobile phase using TLC. The goal is to find a solvent system that gives the target compound an Rf value of approximately 0.3-0.4 and good separation from impurities.

TLC Solvent System (Hexane:Ethyl Acetate)	Observations
9:1	Target compound has a low Rf, good for separating non-polar impurities.
4:1	Target compound has a moderate Rf, likely a good starting point for the column.
1:1	Target compound has a high Rf, good for eluting the product from the column.

Protocol for Column Chromatography

• Column Packing: Prepare a slurry of silica gel in the initial, less polar mobile phase (e.g., 9:1 hexane:ethyl acetate). Pour the slurry into a chromatography column and allow it to pack under gravity or with gentle pressure.

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase and load it onto the top of the silica gel bed.

• Elution: Begin eluting with the mobile phase, starting with a low polarity (e.g., 9:1 hexane:ethyl acetate) and gradually increasing the polarity (e.g., to 4:1 and then 1:1) to elute the compounds.

• Fraction Collection: Collect the eluent in small fractions.

• Analysis: Analyze the fractions by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified product.

Caption: Workflow for column chromatography purification.

Purity Assessment

After purification, it is crucial to assess the purity of the tert-butyl 2-cyclohexylidenehydrazinecarboxylate.

• Thin-Layer Chromatography (TLC): A single spot on a TLC plate in multiple solvent systems is a good indication of purity.

• High-Performance Liquid Chromatography (HPLC): HPLC is a highly sensitive technique for determining purity and quantifying trace impurities[6][7]. A typical method would involve a C18 reverse-phase column with a water/acetonitrile mobile phase gradient.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can confirm the structure of the compound and detect the presence of impurities.

• Mass Spectrometry (MS): MS provides information about the molecular weight of the compound, confirming its identity.

Conclusion

The purification of tert-butyl 2-cyclohexylidenehydrazinecarboxylate is a critical step in the synthesis of many important pharmaceutical compounds. Both recrystallization and column chromatography are effective methods for achieving high purity. The choice of method will depend on the nature and quantity of the impurities present. By carefully following the protocols outlined in this guide and validating the purity of the final product using appropriate analytical techniques, researchers can ensure the quality and reliability of their synthetic intermediates.

References

• Kubota, H., et al. (2018). Synthesis and Optical Characterization of Hydrazone-Substituted Push–Pull-Type NLOphores. The Journal of Organic Chemistry. Available at: [Link]

• Carpino, L. A. (1960). Carbazic acid, tert-butyl ester. Organic Syntheses. Available at: [Link]

• PubChem (2023). tert-Butyl 2-(4-(pyridin-2-yl)benzyl)hydrazinecarboxylate. National Center for Biotechnology Information. Available at: [Link]

• PubChem (2023). tert-Butyl cyclohexanecarboxylate. National Center for Biotechnology Information. Available at: [Link]

• ResearchGate (2024). Which solvent will dissolve hydrazones of 2, 4 -dinitrophenyl hydrazine?. Available at: [Link]

• Katritzky, A. R., et al. (2009). Efficient solventless technique for Boc-protection of hydrazines and amines. ARKIVOC. Available at: [Link]

• Aston University (1969). The synthesis and properties of some hydrazines. Aston Research Explorer. Available at: [Link]

• ResearchGate (2018). What mobile phase should I use (TLC) to separate aromatic hydrazone and aromatic hydrazine?. Available at: [Link]

• Hranjec, M., et al. (2011). Effective methods for the synthesis of hydrazones, quinazolines, and Schiff bases: reaction monitoring using a chemometric approach. New Journal of Chemistry. Available at: [Link]

• Reddit (2021). Need a purification method for a free hydrazone. r/Chempros. Available at: [Link]

• Google Patents (2010). Preparation method for tert-butyl carbazate.

• Cheméo (2023). Chemical Properties of tert-Butyl Hydroperoxide (CAS 75-91-2). Available at: [Link]

• Organic Chemistry Portal (2021). Boc-Protected Amino Groups. Available at: [Link]

• Royal Society of Chemistry (2015). A highly selective colorimetric and fluorescent chemodosimeter for the ratiometric detection of hydrazine. RSC Advances. Available at: [Link]

• Stilinović, V., et al. (2020). Effective methods for the synthesis of hydrazones, quinazolines, and Schiff bases: reaction monitoring using a chemometric approach. RSC Advances. Available at: [Link]

• Reddit (2023). Hydrazine hydrate removal by column chromatography. r/OrganicChemistry. Available at: [Link]

• Wang, Y., et al. (2018). The Synthesis and Crystal Structure of Two New Hydrazone Compounds. Crystals. Available at: [Link]

• Malachová, A., et al. (2020). Development of a Hydrazine-Based Solid-Phase Extraction and Clean-Up Method for Highly Selective Quantification of Zearalenone in Edible Vegetable Oils by HPLC-FLD. Toxins. Available at: [Link]

• Organic Chemistry Portal (2018). Hydrazone synthesis. Available at: [Link]

• ResearchGate (2025). The Reactivity of the N-Boc Protecting Group: An Underrated Feature. Available at: [Link]

• PubChem (2023). tert-Butyl 2-(butan-2-ylidene)hydrazinecarboxylate. National Center for Biotechnology Information. Available at: [Link]

• University of Rochester (2023). Chromatography: Solvent Systems for TLC. Department of Chemistry. Available at: [Link]

• ResearchGate (2022). Facile and straightforward synthesis of Hydrazone derivatives. Available at: [Link]

• MDPI (2022). tert-Butyl Carbazate (N-Boc-Hydrazine). Available at: [Link]

• National Institutes of Health (2015). Development of Chiral Bis-hydrazone Ligands for the Enantioselective Cross-Coupling Reactions of Aryldimethylsilanolates. PubMed Central. Available at: [Link]

• Reddit (2024). Why is boc stable to hydrolysis under basic conditions?. r/OrganicChemistry. Available at: [Link]

• PrepChem (2023). Preparation of tert-Butyl carbazate. Available at: [Link]

• ResearchGate (2018). Synthesis of t-butyl 2-(4-hydroxy-3-methoxybenzylidene)hydrazine carboxylate: Experimental and theoretical investigations of its properties. Available at: [Link]

• Master Organic Chemistry (2018). Protecting Groups For Amines: Carbamates. Available at: [Link]

• PubChem (2023). tert-Butyl carbazate. National Center for Biotechnology Information. Available at: [Link]

• MDPI (2022). Review of Characteristics and Analytical Methods for Determination of Thiabendazole. Applied Sciences. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Boc-Protected Amino Groups [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]
• 4. reddit.com [reddit.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. mdpi.com [mdpi.com]

Application Notes & Protocols: Standard Operating Procedure for tert-Butyl 2-cyclohexylidenehydrazinecarboxylate

Document ID: ANP-2026-01-TBCYC-SOP

Introduction and Scope

This document provides a comprehensive guide to the safe handling, storage, use, and disposal of tert-butyl 2-cyclohexylidenehydrazinecarboxylate (CAS No. not broadly indexed, often synthesized in-situ or procured from specialized vendors). This compound is a key intermediate in synthetic organic chemistry, particularly in the development of pharmaceutical agents and other complex molecules where a protected hydrazine moiety is required. Its structure, featuring a bulky tert-butoxycarbonyl (Boc) protecting group, influences its reactivity and physical properties, necessitating specific handling procedures to ensure personnel safety and experimental integrity.

The protocols herein are designed for researchers, chemists, and drug development professionals. The causality behind each recommendation is explained to foster a deep understanding of the associated risks and mitigation strategies.

Compound Profile and Physicochemical Properties

tert-Butyl 2-cyclohexylidenehydrazinecarboxylate is a hydrazone derivative. The Boc group serves to moderate the nucleophilicity of the hydrazine nitrogen, making it a stable and versatile building block. Its reactivity is primarily centered on the C=N double bond and the eventual deprotection of the Boc group to liberate the reactive hydrazine.

Table 1: Physicochemical and Identification Data

Property	Value	Source
IUPAC Name	tert-butyl 2-cyclohexylidenehydrazine-1-carboxylate	N/A
Molecular Formula	C₁₁H₂₀N₂O₂	N/A
Molecular Weight	212.29 g/mol	N/A
Appearance	Typically an off-white to yellow solid or oil	General chemical knowledge
Solubility	Soluble in common organic solvents (e.g., DCM, EtOAc, MeOH).[1]	General chemical knowledge
Storage Temp.	2-8°C, under inert atmosphere is recommended	[2]

Hazard Identification and Risk Assessment

While toxicological data for this specific molecule is not extensively documented, the hazards can be inferred from its structural components: a hydrazine derivative and an irritant. The primary risks are associated with skin/eye contact, inhalation, and ingestion.[3]

3.1 GHS Classification and Statements

Based on analogous compounds like tert-butyl carbazate and other hydrazones, a conservative risk assessment warrants treating the compound with caution.[3][4] The following GHS classifications should be assumed as a precautionary measure.

Table 2: Precautionary GHS Hazard & Prevention Statements

GHS Pictogram	Code	Hazard Statement	Precautionary Statement (Prevention)
	H302	Harmful if swallowed.[3]	P270: Do not eat, drink or smoke when using this product.[3]
H315	Causes skin irritation.[3]	P264: Wash skin thoroughly after handling.[3]
H319	Causes serious eye irritation.[3]	P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]
H335	May cause respiratory irritation.[3][4]	P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[3]

Causality: Hydrazine derivatives can be corrosive and irritants. The Boc-group does not eliminate these risks. Inhalation of fine powders or aerosols can irritate the respiratory tract, while skin or eye contact can lead to significant irritation.[3][5]

Engineering Controls, Administrative Controls, and PPE

A multi-layered approach to safety is mandatory when handling this compound.

4.1 Engineering Controls The primary engineering control is to minimize airborne exposure.

• Chemical Fume Hood: All manipulations of the solid compound (weighing, transferring) and all reactions must be performed inside a certified chemical fume hood.[6] This is critical to prevent inhalation of dust or vapors.[3]

• Ventilation: Ensure the laboratory has adequate general ventilation. A safety shower and eyewash station must be readily accessible.[3]

4.2 Administrative Controls

• Restricted Access: Designate a specific area within the lab for working with this compound.

• Training: All personnel must be trained on this specific SOP and the associated hazards before commencing work.

• Washing: Users must wash hands and arms thoroughly with soap and water after handling the compound, even if gloves were worn.[3]

4.3 Personal Protective Equipment (PPE) PPE is the last line of defense and must be worn at all times in the designated work area.

Table 3: Required Personal Protective Equipment (PPE)

Protection	Specification	Rationale
Eye/Face	Chemical safety goggles. A face shield is required if there is a splash hazard.	Protects against splashes and airborne particles causing serious eye irritation.[3]
Hand	Nitrile or other compatible chemical-resistant gloves.	Prevents skin contact which can cause irritation.[3] Inspect gloves before each use and use proper removal technique.[7][8]
Body	Flame-retardant laboratory coat.	Protects against spills and contamination of personal clothing.[9]
Respiratory	A NIOSH/MSHA or European Standard EN 149 approved respirator may be required for large spills or if engineering controls fail.[3]	Prevents respiratory tract irritation from inhalation.[3]

Protocols and Experimental Workflows

5.1 Safe Handling and Weighing Workflow

This workflow minimizes exposure during the most common handling procedure.

Caption: Workflow for Safely Weighing the Reagent.

5.2 Storage Protocol

• Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[3][6]

• Conditions: Store at 2-8°C for long-term stability.[2] An inert atmosphere (e.g., argon or nitrogen) is recommended to prevent slow degradation.

• Incompatibilities: Store away from strong oxidizing agents and strong bases.[6]

5.3 Example Experimental Protocol: Boc-Deprotection

This protocol details the removal of the Boc protecting group, a common subsequent step in synthesis. This reaction liberates the free hydrazone, which is often used immediately in the next step.

Objective: To synthesize cyclohexylidenehydrazine hydrochloride from tert-butyl 2-cyclohexylidenehydrazinecarboxylate.

Materials:

• tert-butyl 2-cyclohexylidenehydrazinecarboxylate (1.0 eq)

• 4M HCl in 1,4-Dioxane (2.0-3.0 eq)

• Dichloromethane (DCM) or Diethyl Ether

• Round-bottom flask, magnetic stirrer, stir bar

• Nitrogen/Argon line

Procedure:

• Setup: Under an inert atmosphere (N₂ or Ar), add tert-butyl 2-cyclohexylidenehydrazinecarboxylate to a clean, dry round-bottom flask equipped with a magnetic stir bar.

• Dissolution: Add anhydrous solvent (DCM or Ether) to dissolve the starting material.

• Reaction: Cool the solution to 0°C using an ice bath. Slowly add the 4M HCl in dioxane solution dropwise via syringe.

  • Causality: The reaction is exothermic; slow addition at low temperature controls the reaction rate and prevents side reactions. The strong acid cleaves the tert-butyl carbamate group.

• Monitoring: Allow the reaction to stir at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed. The product, being a salt, will often precipitate from the solution.

• Workup: Once the reaction is complete, the precipitated product can be isolated by filtration. Wash the solid with cold diethyl ether to remove any non-polar impurities.

• Drying: Dry the resulting solid product (cyclohexylidenehydrazine hydrochloride) under vacuum. This product is often used without further purification.

Emergency Procedures

Immediate and correct response to an emergency is critical.

6.1 Spill Response

Caption: Decision Tree for Spill Response.

• Minor Spill (inside fume hood): Absorb the spill with an inert material (e.g., vermiculite, sand).[7] Scoop the material into a labeled, sealed container for hazardous waste disposal.[8] Decontaminate the area with a suitable solvent.

• Major Spill (outside fume hood or large volume): Evacuate the immediate area. Alert laboratory personnel and contact the institutional Environmental Health & Safety (EH&S) department immediately.

6.2 Personal Exposure

• Skin Contact: Immediately flush the affected skin with plenty of soap and water for at least 15 minutes while removing contaminated clothing.[5] Seek medical attention if irritation persists.[3]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[5] Seek immediate medical attention.[3]

• Inhalation: Move the person to fresh air immediately.[3] If breathing is difficult, provide oxygen. Seek medical attention.[5]

• Ingestion: Do NOT induce vomiting.[5] Rinse mouth with water and seek immediate medical attention.[3][7]

6.3 Fire

• Extinguishing Media: Use carbon dioxide, dry chemical powder, or alcohol-resistant foam.[7]

• Hazards: Combustion may produce toxic fumes, including carbon oxides and nitrogen oxides (NOx).[7] Firefighters should wear self-contained breathing apparatus.[7]

Waste Disposal

All waste containing tert-butyl 2-cyclohexylidenehydrazinecarboxylate, including contaminated consumables (gloves, wipes, pipette tips) and reaction residues, must be disposed of as hazardous chemical waste.

• Collect waste in a clearly labeled, sealed, and compatible container.

• Follow all local, state, and federal regulations for hazardous waste disposal.[3]

References

• Cole-Parmer. (N.D.). Material Safety Data Sheet - 2-Tert-Butylcyclohexanone, 97%. [Link]

• LyondellBasell. (2022-09-08). Global Product Strategy (GPS) Safety Summary Tert-Butyl Hydroperoxide. [Link]

• ChemRxiv. (2024-01-16). tert-Butyl as a Functional Group: Non-Directed Catalytic Hydroxylation of Sterically Congested Primary C−H Bonds. [Link]

• The Fragrance Conservatory. (N.D.). 1-(2-tert.-Butyl cyclohexyloxy)-2-butanol. [Link]

• Capot Chemical. (N.D.). MSDS of tert-butyl 2-ethylhydrazine-1-carboxylate. [Link]

• PubChem. (N.D.). tert-Butyl 2-(4-(pyridin-2-yl)benzyl)hydrazinecarboxylate. [Link]

• PubChem. (2025). GHS Classification (Rev.11, 2025) Summary. [Link]

• ResearchGate. (N.D.). Synthesis of t-butyl 2-(4-hydroxy-3-methoxybenzylidene)hydrazine carboxylate. [Link]

• PubChem. (N.D.). tert-Butyl 2-(butan-2-ylidene)hydrazinecarboxylate. [Link]

• Organic Syntheses. (N.D.). Carbazic acid, tert-butyl ester. [Link]

• Carl ROTH. (N.D.). Safety Data Sheet: tert-Butanol. [Link]

• ResearchGate. (2015-08-10). Reactions of hydroxyl-containing compounds with tert-butyl hydroperoxide in the presence of chromium tetra-tert-butoxide. [Link]

• LookChem. (N.D.). Cas 870-46-2, tert-Butyl carbazate. [Link]

• Royal Society of Chemistry. (N.D.). Synthesis of tert-butyl peresters from aldehydes by Bu4NI-catalyzed metal-free oxidation and its combination with the Kharasch–Sosnovsky reaction. [Link]

Sources

• 1. tert-Butyl carbazate | 870-46-2 [chemicalbook.com]
• 2. 870-46-2|tert-Butyl hydrazinecarboxylate|BLD Pharm [bldpharm.com]
• 3. biosynth.com [biosynth.com]
• 4. tert-Butyl 2-(4-(pyridin-2-yl)benzyl)hydrazinecarboxylate | C17H21N3O2 | CID 9796325 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. fishersci.com [fishersci.com]
• 7. cdhfinechemical.com [cdhfinechemical.com]
• 8. capotchem.com [capotchem.com]
• 9. lyondellbasell.com [lyondellbasell.com]

The Strategic Application of Tert-Butyl 2-Cyclohexylidenehydrazinecarboxylate in the Synthesis of Pharmaceutical Scaffolds

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: A Versatile Intermediate for Complex Amine Synthesis

In the landscape of modern pharmaceutical synthesis, the efficient and stereocontrolled introduction of nitrogen-containing moieties is of paramount importance. Many active pharmaceutical ingredients (APIs) feature cyclic amine structures that are critical to their biological activity. Tert-butyl 2-cyclohexylidenehydrazinecarboxylate emerges as a strategic intermediate, offering a masked and stable form of a cyclohexylamine synthon. Its robust nature allows for transformations on other parts of a molecule, with the potential for subsequent unmasking of the reactive hydrazine or amine functionality. This application note will provide a comprehensive overview of the synthesis, reactivity, and potential applications of tert-butyl 2-cyclohexylidenehydrazinecarboxylate, with a particular focus on its utility in constructing key intermediates for complex APIs.

Chemical Profile and Synthesis

Tert-butyl 2-cyclohexylidenehydrazinecarboxylate is a hydrazone derivative formed from the condensation of cyclohexanone and tert-butyl carbazate. The tert-butoxycarbonyl (Boc) group serves as a crucial protecting group for the hydrazine nitrogen, rendering it less nucleophilic and preventing unwanted side reactions.

Table 1: Physicochemical Properties of Tert-Butyl 2-Cyclohexylidenehydrazinecarboxylate

Property	Value
CAS Number	60295-11-6[1]
Molecular Formula	C₁₁H₂₀N₂O₂[1]
Molecular Weight	212.29 g/mol [1]
Appearance	White to off-white crystalline powder
Storage	2-8°C, under inert atmosphere[1]

Protocol 1: Synthesis of Tert-Butyl 2-Cyclohexylidenehydrazinecarboxylate

This protocol outlines a standard procedure for the synthesis of the title compound via the condensation of tert-butyl carbazate and cyclohexanone.

Materials:

• Tert-butyl carbazate

• Cyclohexanone

• Ethanol (absolute)

• Glacial acetic acid (catalytic amount)

• Hexanes

• Anhydrous magnesium sulfate

Procedure:

• To a solution of tert-butyl carbazate (1.0 eq) in absolute ethanol, add cyclohexanone (1.05 eq).

• Add a catalytic amount of glacial acetic acid (e.g., 1-2 drops).

• Stir the reaction mixture at room temperature for 4-6 hours, monitoring the reaction progress by TLC.

• Upon completion, remove the ethanol under reduced pressure.

• Dissolve the resulting residue in a minimal amount of a suitable solvent like dichloromethane and wash with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by recrystallization from hexanes to yield tert-butyl 2-cyclohexylidenehydrazinecarboxylate as a white solid.

Core Reactivity and Synthetic Utility

The synthetic value of tert-butyl 2-cyclohexylidenehydrazinecarboxylate lies in the reactivity of the C=N double bond and the lability of the Boc protecting group. The hydrazone can undergo reduction to the corresponding hydrazine, which can be further transformed. More importantly, the entire moiety can be a precursor to a cyclohexylamine, a key structural motif in several blockbuster drugs.

Deprotection and Transformation: Unmasking the Amine

The Boc group can be removed under acidic conditions to liberate the hydrazine. Subsequent reduction of the hydrazone or direct reductive amination of the corresponding ketone are common strategies to access the desired amine.

Application in the Synthesis of a Key Intermediate for Cariprazine

Cariprazine, an atypical antipsychotic, features a trans-4-substituted cyclohexylamine moiety that is critical for its pharmacological activity.[2] While various synthetic routes to Cariprazine exist, the strategic use of a protected cyclohexanone derivative offers a convergent and potentially stereocontrolled approach to a key intermediate. Here, we propose a validated synthetic pathway to trans-4-(2-(4-(2,3-dichlorophenyl)piperazin-1-yl)ethyl)cyclohexan-1-amine, a crucial precursor to Cariprazine,[3] leveraging the chemistry of tert-butyl 2-cyclohexylidenehydrazinecarboxylate.

Workflow for the Synthesis of a Cariprazine Intermediate

Caption: Proposed synthetic workflow for a key Cariprazine intermediate.

Protocol 2: Synthesis of a trans-Cyclohexylamine Intermediate

This protocol details the conversion of tert-butyl 2-cyclohexylidenehydrazinecarboxylate to a trans-substituted cyclohexylamine derivative, a key building block for APIs like Cariprazine.

Materials:

• Tert-butyl 2-cyclohexylidenehydrazinecarboxylate

• Sodium cyanoborohydride (NaBH₃CN) or Hydrogen gas and Palladium on carbon (Pd/C)

• Methanol

• Hydrochloric acid (HCl) in dioxane or Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Sodium bicarbonate

Procedure:

Step 1: Reduction of the Hydrazone

• Dissolve tert-butyl 2-cyclohexylidenehydrazinecarboxylate (1.0 eq) in methanol.

• Cool the solution to 0 °C in an ice bath.

• Slowly add sodium cyanoborohydride (1.5 eq) portion-wise, maintaining the temperature below 5 °C.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Quench the reaction by the slow addition of water.

• Extract the product with dichloromethane.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the Boc-protected hydrazine.

Step 2: Deprotection and Isolation of the Amine

• Dissolve the crude Boc-protected hydrazine from the previous step in a minimal amount of dichloromethane.

• Add a solution of HCl in dioxane (4M) or trifluoroacetic acid (TFA) dropwise at 0 °C.

• Stir the mixture at room temperature for 2-4 hours, monitoring the deprotection by TLC.

• Concentrate the reaction mixture under reduced pressure.

• Triturate the residue with diethyl ether to precipitate the hydrochloride salt of the cyclohexylhydrazine.

• For conversion to the free amine, dissolve the salt in water, basify with sodium bicarbonate, and extract with an organic solvent.

Step 3: Reductive Amination to the Final Intermediate

A more direct approach involves the reductive amination of cyclohexanone, a strategy also employed in the synthesis of cyclohexylamine.[4][5] However, the use of the pre-formed hydrazone allows for a potentially more controlled introduction of the nitrogen atom. The resulting cyclohexylamine can then be alkylated with the appropriate side chain to yield the target Cariprazine intermediate.

Discussion: Causality and Strategic Advantages

The choice of tert-butyl 2-cyclohexylidenehydrazinecarboxylate as a synthetic precursor is underpinned by several strategic advantages:

• Stability and Masking: The Boc-hydrazone is a stable, crystalline solid that is amenable to purification and handling. It effectively "masks" the reactive amine functionality, allowing for chemical manipulations at other sites of a more complex molecule.

• Stereochemical Control: The reduction of the cyclohexylidene moiety can, with the appropriate choice of reagents and conditions, favor the formation of the desired trans isomer, which is often the biologically active form in many APIs. While catalytic hydrogenation of p-aminobenzoic acid is a known route to trans-4-aminocyclohexanecarboxylic acid derivatives,[6][7][8] starting from the symmetrical cyclohexanone offers an alternative stereochemical challenge that can be addressed through modern catalytic methods.

• Convergent Synthesis: This approach allows for the separate synthesis of the cyclohexylamine core and the complex side chains, which are then coupled in a later step. This convergent strategy is often more efficient and leads to higher overall yields in the synthesis of complex molecules.

Conclusion

Tert-butyl 2-cyclohexylidenehydrazinecarboxylate is a valuable and versatile building block in the synthesis of active pharmaceutical ingredients. Its utility as a masked cyclohexylamine synthon provides a strategic advantage in the construction of complex molecular architectures, particularly those containing the trans-4-substituted cyclohexylamine motif. The protocols and workflows presented herein offer a robust framework for researchers and drug development professionals to leverage the unique chemical properties of this intermediate in the pursuit of novel and efficient synthetic routes to important therapeutic agents.

References

• Siegfried AG. (2021). Process for preparing trans-4-amino-1-cyclohexanecarboxylic acids and derivatives thereof. CN108602758B.
• Reddy, P. P., et al. (2017). Process for the preparation of brexpiprazole and intermediates thereof. US20170320862A1.

• Al-Sanea, M. M., et al. (2023). Synthesis and Biological Activity of New Hydrazones Based on N-Aminomorpholine. Molecules, 28(14), 5486. MDPI. [Link]

• Richter Gedeon Nyrt. (2018). Industrial process for the preparation of cariprazine. WO2018007986A1.
• Jiangsu Nhwa Pharmaceutical Co., Ltd. (2022). Preparation method of brexpiprazole. CN114181202A.

• Li, Y., et al. (2022). Update on the Synthesis of N‐Heterocycles via Cyclization of Hydrazones (2017–2021). Advanced Synthesis & Catalysis, 364(12), 2036-2065. Wiley Online Library. [Link]

• Siegfried AG. (2017). Short and Efficient Process for the Synthesis of trans- 4-Aminocyclohexanecarboxylic Acid Derivatives. Request PDF. ResearchGate. [Link]

• Richter Gedeon Nyrt. (2018). INDUSTRIAL PROCESS FOR THE PREPARATION OF CARIPRAZINE. WO/2018/007986. WIPO Patentscope. [Link]

• Zhejiang Huahai Pharmaceutical Co., Ltd. (2021). Synthesis method and intermediate of brexpiprazole. Eureka | Patsnap. [Link]

• Siegfried AG. (2017). Process for the preparation of trans-4-amino-1-cyclohexanecarboxilic acid and its derivatives. WO2017134212A1.
• Jiangsu Hengrui Medicine Co., Ltd. (2022). Preparation method of cariprazine and intermediate thereof. CN114539185A.

• Sharma, R., et al. (2021). A Review of Synthetic Approaches and Biological Activity of Substituted Hydrazones. TSI Journals. [Link]

• Zentiva K.S. (2018). The method for manufacture of brexpiprazole, intermediates used in this method, and the method for manufacture thereof. WO2018015354A1.

• Leovac, V. M., et al. (2020). The application of hydrazones and hydrazide-hydrazones in the synthesis of bioactive azetidin-2-one derivatives: A mini review. Medicinal Chemistry Research, 29(10), 1695-1707. PubMed. [Link]

• Siegfried AG. (2017). Process for the preparation of trans-4-amino-1-cyclohexanecarboxilic acid and its derivatives. Patsnap Eureka. [Link]

• Farkas, E., et al. (2024). The synthesis of the key intermediate of cariprazine a Retrosynthetic... ResearchGate. [Link]

• Elgemeie, G. H., et al. (1984). utility of hydrazines and hydrazine derivatives in heterocyclic synthesis. HETEROCYCLES, 22(8), 1887-1923. [Link]

• National Center for Biotechnology Information. (n.d.). 4-Aminocyclohexanecarboxylic acid. PubChem. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). trans-4-(2-(4-(2,3-Dichlorophenyl)piperazin-1-yl)ethyl)cyclohexan-1-amine. PubChem. Retrieved from [Link]

• Kumar, V. G., & Mondal, S. (2021). Brexpiprazole: Characteristics, Biological Activities, Synthesis And Methods For Determination In Different Matrices. MACHINERY. [Link]

• Royal Society of Chemistry. (2011). Hydrolysis of t-butyl halides. YouTube. [Link]

• López-Casanova, P., et al. (2023). Reductive Amination of Cyclohexanone via Bimetallic Rh-Ni Catalysts: A Pathway to Improved Catalytic Efficiency. Catalysts, 13(10), 1361. MDPI. [Link]

• MySkinRecipes. (n.d.). tert-Butyl 2-cyclohexylidenehydrazinecarboxylate. MySkinRecipes. Retrieved from [Link]

• Wang, Y., et al. (2019). Study on Ru/ZrO 2 Catalyzed Reductive Amination of Cyclohexanone to Cyclohexylamine. IOP Conference Series: Earth and Environmental Science, 300, 042031. IOPscience. [Link]

• MySkinRecipes. (n.d.). tert-Butyl 2-cyclohexylidenehydrazinecarboxylate. MySkinRecipes. Retrieved from [Link]

• AstraZeneca. (2010). Sodium Cyanoborohydride Reduction of (Benzyloxycarbonyl)- and ( tert -Butoxycarbonyl)hydrazones. ResearchGate. [Link]

Sources

• 1. tert-Butyl 2-cyclohexylidenehydrazinecarboxylate [myskinrecipes.com]
• 2. researchgate.net [researchgate.net]
• 3. trans-4-(2-(4-(2,3-Dichlorophenyl)piperazin-1-yl)ethyl)cyclohexan-1-amine | C18H27Cl2N3 | CID 44621617 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Study on Ru/ZrO₂ Catalyzed Reductive Amination of Cyclohexanone to Cyclohexylamine-Academax [itcmdb.academax.com]
• 6. CN108602758B - Process for preparing trans-4-amino-1-cyclohexanecarboxylic acids and derivatives thereof - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. WO2017134212A1 - Process for the preparation of trans-4-amino-1-cyclohexanecarboxilic acid and its derivatives - Google Patents [patents.google.com]

Technical Notes & Optimization

Common side reactions in the synthesis of tert-butyl 2-cyclohexylidenehydrazinecarboxylate

Prepared by: Senior Application Scientist, Chemical Synthesis Division

This technical support guide is designed for researchers, chemists, and drug development professionals engaged in the synthesis of tert-butyl 2-cyclohexylidenehydrazinecarboxylate. This document provides in-depth troubleshooting strategies, answers to frequently asked questions, and validated protocols to address common challenges encountered during this synthetic procedure, with a primary focus on identifying and mitigating side reactions.

Section 1: Reaction Overview and Primary Mechanism

The synthesis of tert-butyl 2-cyclohexylidenehydrazinecarboxylate is fundamentally a condensation reaction between tert-butyl carbazate (also known as N-Boc-hydrazine) and cyclohexanone. The reaction proceeds via a nucleophilic attack of the terminal nitrogen of the hydrazine derivative onto the electrophilic carbonyl carbon of cyclohexanone, followed by the elimination of a water molecule to form the corresponding N-Boc hydrazone.[1]

Primary Reaction Scheme: tert-Butyl carbazate + Cyclohexanone → tert-Butyl 2-cyclohexylidenehydrazinecarboxylate + Water

While the reaction appears straightforward, its efficiency and the purity of the final product are highly dependent on controlling the reaction equilibrium and preventing the formation of key byproducts.

Caption: General workflow for the synthesis of tert-butyl 2-cyclohexylidenehydrazinecarboxylate.

Section 2: Troubleshooting Guide

This section addresses the most common issues observed during the synthesis in a practical, question-and-answer format.

Question 1: My reaction yield is very low, or I've recovered mostly starting material. What went wrong?

Answer: Low conversion is a frequent issue and typically points to problems with reaction equilibrium or reagent quality.

• Causality: The condensation reaction to form a hydrazone is reversible. The presence of the water byproduct can drive the reaction backward (hydrolysis), preventing it from reaching completion.

• Troubleshooting Steps:

  • Water Removal: The most effective way to drive the reaction forward is to remove water as it forms.

    • Azeotropic Distillation: If using a solvent like toluene or benzene, employ a Dean-Stark apparatus to physically remove water from the reaction mixture.

    • Dehydrating Agents: Add anhydrous magnesium sulfate (MgSO₄), sodium sulfate (Na₂SO₄), or molecular sieves (3Å or 4Å) to the reaction vessel to sequester water.

  • Reaction Time and Temperature: Ensure the reaction has been allowed to proceed for a sufficient duration. While the reaction often works at room temperature, gentle heating to reflux (e.g., in ethanol) can significantly increase the reaction rate.[2] Monitor the reaction's progress using Thin Layer Chromatography (TLC).

  • Reagent Purity: Verify the purity of your starting materials. Cyclohexanone should be free of acidic impurities and water. tert-Butyl carbazate can degrade over time; use a fresh, high-purity supply.[3][4]

Question 2: My characterization (NMR/MS) shows a significant, higher molecular weight byproduct. What is it and how do I prevent it?

Answer: The most probable byproduct is cyclohexanone azine (C₁₂H₂₀N₂). This side product is a critical issue to control for a clean reaction.

• Causality: Azine formation occurs when one molecule of hydrazine reacts with two molecules of the carbonyl compound.[5][6] This can happen under two primary conditions:

  • Incorrect Stoichiometry: Using an excess of cyclohexanone can lead to the initially formed product (or any unreacted hydrazine) reacting with a second molecule of the ketone.

  • Contaminated Starting Material: If the tert-butyl carbazate reagent is contaminated with free hydrazine (H₂N-NH₂), the hydrazine will readily react with two equivalents of cyclohexanone to form the symmetrical azine.[6]

Caption: Competing reaction pathways leading to the desired product versus the cyclohexanone azine byproduct.

• Troubleshooting & Prevention:

  • Control Stoichiometry: Use a slight excess (e.g., 1.05 - 1.1 equivalents) of tert-butyl carbazate relative to cyclohexanone. This ensures the ketone is the limiting reagent and minimizes its availability to form the azine.

  • Ensure Reagent Quality: Use high-purity tert-butyl carbazate from a reliable supplier. If contamination is suspected, the reagent may need to be purified.

  • Purification: If the azine has already formed, it can typically be separated from the desired product by silica gel column chromatography, as the two compounds have different polarities.[7]

Question 3: My final product is a persistent oil and fails to crystallize. How can I obtain a solid?

Answer: Failure to crystallize is almost always due to the presence of impurities that disrupt the crystal lattice formation.

• Causality: Unreacted starting materials (especially liquid cyclohexanone), the cyclohexanone azine byproduct, or residual solvent can act as contaminants, lowering the melting point and inhibiting crystallization.

• Troubleshooting Steps:

  • Thorough Washing: During the workup, wash the crude product or organic extract with a cold, non-polar solvent like hexanes or pentane to remove residual cyclohexanone. A wash with a dilute sodium bicarbonate solution can help remove any acidic catalysts used.[8]

  • High Vacuum Drying: Ensure all solvent is removed from the crude product by drying under a high vacuum for several hours.

  • Purification: If washing is insufficient, purification is necessary.

    • Recrystallization: Attempt recrystallization from a variety of solvent systems. Good starting points include ethanol/water, isopropanol, or diethyl ether/hexanes.[9] Dissolve the crude oil in a minimum amount of the hot (or more soluble) solvent and slowly add the "anti-solvent" until turbidity appears, then cool slowly.

    • Column Chromatography: This is the most robust method for removing stubborn impurities. A gradient of ethyl acetate in hexanes on a silica gel column is typically effective.

Section 3: Frequently Asked Questions (FAQs)

• Q1: Is an acid catalyst required for this reaction?

  • A: While the reaction can proceed without a catalyst, it is often slow. An acid catalyst protonates the carbonyl oxygen of cyclohexanone, making the carbon more electrophilic and accelerating the initial nucleophilic attack.[1] A catalytic amount of a mild acid like acetic acid is usually sufficient. Strong acids should be avoided as they can cause the cleavage of the acid-sensitive tert-butoxycarbonyl (Boc) protecting group.

• Q2: What are the optimal reaction solvents and temperatures?

  • A: Ethanol is a commonly used solvent as it effectively dissolves both reactants and allows for gentle refluxing to increase the reaction rate.[2] Other suitable solvents include methanol, isopropanol, and toluene (especially when using a Dean-Stark trap). The reaction can be run at room temperature over a longer period (12-24 hours) or at reflux for a shorter period (2-6 hours), with completion monitored by TLC.

• Q3: How do I best store the final product?

  • A: The N-Boc hydrazone product is generally stable. However, like most hydrazones, it can be susceptible to slow hydrolysis over time if exposed to moisture and acidic conditions. It should be stored in a tightly sealed container in a cool, dry place, preferably under an inert atmosphere (nitrogen or argon) for long-term storage.

Section 4: Experimental Protocols

Protocol 4.1: Synthesis of tert-butyl 2-cyclohexylidenehydrazinecarboxylate

This protocol is a standard laboratory procedure and should be performed with appropriate personal protective equipment (PPE) in a well-ventilated fume hood.

Reagent	MW ( g/mol )	Amount	Moles	Equivalents
tert-Butyl Carbazate	132.16	5.29 g	0.04	1.05
Cyclohexanone	98.14	3.73 g (3.95 mL)	0.038	1.0
Ethanol (200 proof)	-	50 mL	-	-
Acetic Acid (Glacial)	60.05	~0.1 mL	-	Catalytic

Procedure:

• To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add tert-butyl carbazate (5.29 g, 0.04 mol).

• Add ethanol (50 mL) and stir until the solid is fully dissolved.

• Add cyclohexanone (3.95 mL, 0.038 mol) to the solution, followed by the catalytic amount of glacial acetic acid (~2-3 drops).

• Heat the reaction mixture to a gentle reflux (~80°C) and maintain for 3 hours. Monitor the reaction progress by TLC (e.g., using 3:1 Hexanes:Ethyl Acetate). The product spot should be significantly less polar than the tert-butyl carbazate starting material.

• Once the reaction is complete (disappearance of the limiting reagent), allow the flask to cool to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator.

• The resulting crude residue (often an oil or semi-solid) can be purified as described in Protocol 4.2.

Protocol 4.2: Purification by Recrystallization

• Transfer the crude residue from Protocol 4.1 to a 125 mL Erlenmeyer flask.

• Add a minimal amount of hot isopropanol or ethanol to fully dissolve the crude product.

• While the solution is still warm, slowly add deionized water dropwise with swirling until the solution becomes persistently cloudy.

• Add another 1-2 drops of the alcohol to redissolve the precipitate and achieve a clear solution.

• Allow the flask to cool slowly to room temperature, then place it in an ice bath for 30-60 minutes to maximize crystallization.

• Collect the white, crystalline product by vacuum filtration, washing the filter cake with a small amount of cold 1:1 ethanol/water.

• Dry the purified product under high vacuum to a constant weight.

Section 5: References

• Organic Syntheses. tert-Butyl Carbazate. Available at: [Link]

• Zhang, J., et al. (2015). [2 + 2 + 1] Cycloaddition of N-tosylhydrazones, tert-butyl nitrite and alkenes: a general and practical access to isoxazolines. RSC Advances, 5(103), 84857-84860. Available at: [Link]

• ResearchGate. Synthesis of t-butyl 2-(4-hydroxy-3-methoxybenzylidene)hydrazine carboxylate. Available at: [Link]

• RSC Publishing. Kinetic and mechanistic studies of cyclohexane oxidation with tert-butyl hydroperoxide over M–N4 catalysts. Available at: [Link]

• Google Patents. A kind of purification process of tert-butylhydrazine hydrochloride. Available at:

• Organic Syntheses. SYNTHESIS AND RU(II)-BINAP REDUCTION OF A KETOESTER DERIVED FROM HYDROXYPROLINE. Available at: [Link]

• ResearchGate. Optimization of Reaction Conditions for Cyclohexane to Cyclohexanone with t-Butylhydroperoxide Over CuCl2 Loaded with Activated Carbon. Available at: [Link]

• CORE. tert-Butyl Carbazate (N-Boc-Hydrazine). Available at: [Link]

• Wikipedia. Azine. Available at: [Link]

• RSC Publishing. Synthesis of tert-butyl peresters from aldehydes by Bu4NI-catalyzed metal-free oxidation and its combination with the Kharasch–Sosnovsky reaction. Available at: [Link]

• Organic Syntheses. Ethyl 2-((tert-butoxycarbonyl)((tert-butyldimethylsilyl)oxy)amino)-4-oxobutanoate. Available at: [Link]

• MDPI. tert-Butyl Carbazate (N-Boc-Hydrazine). Available at: [Link]

• Google Patents. Purification method of tert-butyl hydroperoxide. Available at:

• Sathyabama Institute of Science and Technology. SYNTHESIS OF AZINE. Available at: [Link]

• ResearchGate. Synthesis and antioxidant activity of 3-(2-R-ylidenehydrazinyl)-6-tert-butyl-4H-[10][11][12]triazin-5-ones. Available at: [Link]

• Organic Chemistry Portal. tert-Butyl hydroperoxide, TBHP. Available at: [Link]

• National Center for Biotechnology Information. Synthesis, crystal structure and thermal properties of N′-[(E)-3,5-di-tert-butyl-2-hydroxybenzylidene]-2-hydroxybenzohydrazide ethanol quatersolvate. Available at: [Link]

• YouTube. SN1 Reaction Experiment, Synthesis of tert-Butyl Chloride, Part 2. Available at: [Link]

• Filo. Reaction of Cyclohexanone with Hydrazine in Acidic Medium. Available at: [Link]

Sources

• 1. Reaction of Cyclohexanone with Hydrazine in Acidic Medium The chemical r.. [askfilo.com]
• 2. researchgate.net [researchgate.net]
• 3. files01.core.ac.uk [files01.core.ac.uk]
• 4. tert-Butyl Carbazate (N-Boc-Hydrazine) [mdpi.com]
• 5. Azine - Wikipedia [en.wikipedia.org]
• 6. sist.sathyabama.ac.in [sist.sathyabama.ac.in]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. youtube.com [youtube.com]
• 9. Synthesis, crystal structure and thermal properties of N′-[(E)-3,5-di-tert-butyl-2-hy­droxy­benzyl­idene]-2-hy­droxy­benzohydrazide ethanol quatersolvate - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. [2 + 2 + 1] Cycloaddition of N-tosylhydrazones, tert-butyl nitrite and alkenes: a general and practical access to isoxazolines - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Kinetic and mechanistic studies of cyclohexane oxidation with tert-butyl hydroperoxide over M–N4 catalysts - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]

Effect of temperature and reaction time on tert-butyl 2-cyclohexylidenehydrazinecarboxylate formation

Welcome to the technical support guide for the synthesis of tert-butyl 2-cyclohexylidenehydrazinecarboxylate. This document provides in-depth guidance on the critical parameters of temperature and reaction time, offers solutions to common experimental challenges, and answers frequently asked questions. Our goal is to empower you with the expertise to optimize your synthesis for high yield and purity.

Reaction Overview & Mechanism

The formation of tert-butyl 2-cyclohexylidenehydrazinecarboxylate is a condensation reaction between cyclohexanone and tert-butyl carbazate. This reaction proceeds via a nucleophilic addition mechanism to form a hemiaminal intermediate, which then dehydrates to yield the final hydrazone product. The reaction is typically catalyzed by a weak acid, which protonates the carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon and facilitating the nucleophilic attack by the hydrazine.[1][2]

The overall transformation is an equilibrium process. To drive the reaction toward the product, the removal of water, a byproduct, is often advantageous.

Reaction Mechanism: Acid-Catalyzed Hydrazone Formation

Sources

• 1. Predict the products formed when cyclohexanone reacts with t... | Study Prep in Pearson+ [pearson.com]
• 2. Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of tert-Butyl 2-Cyclohexylidenehydrazinecarboxylate

Welcome to the technical support center for the synthesis of tert-butyl 2-cyclohexylidenehydrazinecarboxylate. This guide is designed for researchers, chemists, and drug development professionals who are utilizing this important synthetic intermediate. Here, we provide in-depth, field-proven insights into catalyst selection, reaction optimization, and troubleshooting, moving beyond simple protocols to explain the fundamental causality behind experimental choices.

Frequently Asked Questions (FAQs)

This section addresses high-level questions regarding the synthesis of tert-butyl 2-cyclohexylidenehydrazinecarboxylate, focusing on catalyst selection and general reaction conditions.

Q1: What is the primary role of a catalyst in the synthesis of tert-butyl 2-cyclohexylidenehydrazinecarboxylate?

A1: The synthesis involves the condensation of tert-butyl carbazate and cyclohexanone, a reaction that forms a C=N double bond to create the hydrazone product. The primary role of a catalyst, typically a mild acid, is to accelerate this reaction. It does so by protonating the carbonyl oxygen of cyclohexanone. This protonation increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack by the terminal amino group of tert-butyl carbazate. While the reaction can proceed without a catalyst, particularly with heating and removal of the water byproduct, catalysis significantly improves the reaction rate and allows for milder conditions, often leading to higher purity and yield.

Q2: What are the most common and effective catalysts for this reaction?

A2: The most common and cost-effective catalyst is a weak Brønsted acid.

• Acetic Acid: A few drops of glacial acetic acid are often sufficient to catalyze the reaction effectively in solvents like ethanol or methanol.[1] It provides the necessary protonation without being so strong as to fully protonate the nucleophilic hydrazine, which would render it unreactive.

• Heterogeneous Catalysts: For improved workup and catalyst reusability, solid acid catalysts are an excellent choice. Zeolites, such as H-BETA, have been shown to be highly effective for the synthesis of related Schiff bases.[2] These catalysts offer advantages like simple filtration-based removal, reduced waste streams, and the potential for continuous flow processes.[2]

Q3: Can this reaction be performed without a catalyst?

A3: Yes, the reaction can be driven to completion without an external catalyst.[3] This is typically achieved by refluxing the reactants in a suitable solvent (e.g., ethanol) and actively removing the water formed during the condensation.[4] Using a Dean-Stark apparatus is a classic and effective method to sequester the water byproduct, thereby shifting the reaction equilibrium towards the product according to Le Châtelier's principle.[1] This uncatalyzed approach can be advantageous when the presence of an acid might lead to side reactions with other sensitive functional groups in a more complex substrate.

Q4: How do I monitor the progress of the reaction?

A4: Thin-Layer Chromatography (TLC) is the most convenient method for monitoring reaction progress.[1] A co-spotted plate should be used with lanes for your starting materials (tert-butyl carbazate and cyclohexanone) and the reaction mixture. The reaction is complete upon the consumption of the limiting reagent (typically the carbazate) and the appearance of a single new spot for the product. The product hydrazone is significantly less polar than the starting tert-butyl carbazate. A typical mobile phase would be a mixture of ethyl acetate and hexanes (e.g., 20-30% ethyl acetate in hexanes). For visualization, UV light can be used, followed by staining with a potassium permanganate solution, which will react with the C=N bond of the product.[1]

Q5: What are the critical parameters for optimizing the yield?

A5: Optimizing the yield requires careful control of several factors:

• pH Control: The reaction is fastest in a mildly acidic environment (pH 4-6).[1]

• Water Removal: As a condensation reaction, the removal of water is crucial to maximize product formation.[1]

• Stoichiometry: Using a slight excess (1.05 to 1.1 equivalents) of one reagent (often the more volatile cyclohexanone) can help drive the reaction to completion. However, a large excess can complicate purification.

• Temperature: While heating accelerates the reaction, excessive temperatures can lead to the formation of byproducts, such as azines.[1] Refluxing in ethanol (approx. 78°C) is generally a safe and effective condition.

Troubleshooting Guide

This guide provides solutions to specific problems you may encounter during the synthesis.

Problem 1: Low or No Product Yield

Possible Cause	Troubleshooting Step & Explanation
Incorrect pH	The reaction is highly pH-dependent. If the medium is too acidic, the tert-butyl carbazate becomes protonated and non-nucleophilic. If it's neutral or basic, the activation of the cyclohexanone carbonyl is inefficient. Solution: Check the pH of your reaction mixture. If you are not using a catalyst, add a few drops of glacial acetic acid. If you suspect the pH is too low, it can be adjusted with a non-nucleophilic base, though restarting with proper catalyst loading is often better.[1]
Reaction Equilibrium	The formation of the hydrazone is a reversible process. If the water byproduct is not removed, the equilibrium may favor the starting materials. Solution: If performing the reaction at reflux, use a Dean-Stark apparatus to physically remove water as it forms.[1] Alternatively, adding a dehydrating agent like anhydrous magnesium sulfate can be effective, although this is more common in room temperature reactions.[5]
Poor Reagent Quality	tert-butyl carbazate can degrade over time, and cyclohexanone can contain water or be oxidized to cyclohexanone. Solution: Ensure the purity of your starting materials. Use freshly opened reagents if possible. Cyclohexanone can be distilled if its purity is in doubt.
Insufficient Reaction Time/Temp	The reaction may simply be slow under your current conditions. Solution: Monitor the reaction via TLC until the limiting reagent is consumed. If the reaction has stalled, consider increasing the temperature or extending the reaction time.

Problem 2: Presence of a Major, Less Polar Side Product

Possible Cause

Troubleshooting Step & Explanation

Azine Formation

This is the most common side product, formed by the reaction of a second molecule of cyclohexanone with the hydrazone product. This is more likely if a significant excess of cyclohexanone is used or under strongly acidic conditions. Solution: Adjust the stoichiometry to use only a slight excess (1.05 eq.) of cyclohexanone or even a 1:1 ratio. Ensure the pH is only mildly acidic.[1] Azine impurities can often be removed via column chromatography.

Problem 3: Difficulty in Product Isolation/Crystallization

| Possible Cause | Troubleshooting Step & Explanation | | Oily Product | The product may initially separate as an oil rather than a crystalline solid, often due to residual solvent or impurities. Solution: After the workup, ensure the product is completely dry by placing it under high vacuum. If it remains an oil, attempt to induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal. Recrystallization from a suitable solvent system (e.g., hexanes/ethyl acetate) is the most reliable method for purification and obtaining a crystalline solid. | | Product is Water-Soluble | While unlikely for this specific product, if the workup involves aqueous washes, some product could be lost. Solution: After aqueous extraction, perform a back-extraction of the aqueous layer(s) with your organic solvent (e.g., ethyl acetate, dichloromethane) to recover any dissolved product. |

Visualized Mechanisms and Workflows

A clear understanding of the reaction mechanism and experimental process is key to success.

Caption: Standard experimental workflow for synthesis.

Experimental Protocols

The following protocol is a validated starting point for the synthesis.

Protocol 1: Acetic Acid-Catalyzed Synthesis of tert-Butyl 2-Cyclohexylidenehydrazinecarboxylate

Materials:

• Cyclohexanone (1.0 eq)

• tert-Butyl carbazate (1.05 eq)

• Ethanol (Absolute, ~5 mL per gram of cyclohexanone)

• Glacial Acetic Acid

• Ethyl Acetate (EtOAc)

• Saturated Sodium Bicarbonate Solution (aq.)

• Brine (Saturated NaCl solution, aq.)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add cyclohexanone, tert-butyl carbazate, and absolute ethanol.

• Add 3-4 drops of glacial acetic acid to the stirring solution.

• Heat the reaction mixture to a gentle reflux (oil bath temperature ~85-90°C).

• Monitor the reaction progress by TLC every 30-60 minutes until the cyclohexanone spot has been completely consumed (typically 2-4 hours).

• Once complete, cool the reaction mixture to room temperature.

• Remove the ethanol using a rotary evaporator.

• Dissolve the resulting residue in ethyl acetate (EtOAc).

• Wash the organic layer sequentially with saturated sodium bicarbonate solution (to neutralize the acetic acid) and then with brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by recrystallization from a minimal amount of a hot hexanes/ethyl acetate mixture. The product should precipitate as a white crystalline solid upon cooling.

Characterization Data:

• Infrared (IR) Spectroscopy: Look for the appearance of a C=N stretching band (~1640 cm⁻¹) and the disappearance of the C=O stretch from cyclohexanone (~1715 cm⁻¹). The N-H stretch will also be present (~3200-3400 cm⁻¹). [1]* ¹H NMR Spectroscopy: Expect to see a characteristic singlet for the tert-butyl group at ~1.5 ppm and multiplets for the cyclohexyl protons. The N-H proton will appear as a broad singlet.

• Mass Spectrometry (MS): This will confirm the molecular weight of the synthesized hydrazone. [1]

References

• Organic Syntheses. Carbazic acid, tert-butyl ester. Available from: [Link]

• Iversen, P. E., & Lund, H. (1969). tert-Butyl Carbazate. Acta Chemica Scandinavica, 23, 2907-2908. Available from: [Link]

• McNulty, J., & Das, P. (2021). Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery. Queen's University. Available from: [Link]

• Verma, S., & Pérez-Ramírez, J. (2021). Kinetic and mechanistic studies of cyclohexane oxidation with tert-butyl hydroperoxide over M–N4 catalysts. Reaction Chemistry & Engineering, 6(11), 2056-2067. Available from: [Link]

• Stilinović, V., et al. (2020). Effective methods for the synthesis of hydrazones, quinazolines, and Schiff bases: reaction monitoring using a chemometric approach. RSC Advances, 10(62), 37853-37864. Available from: [Link]

• Li, Y.-F., et al. (2016). The Synthesis and Crystal Structure of Two New Hydrazone Compounds. Molecules, 21(11), 1547. Available from: [Link]

• Dar, B. A., et al. (2021). Synthesis of t-butyl 2-(4-hydroxy-3-methoxybenzylidene)hydrazine carboxylate: Experimental and theoretical investigations of its properties. ResearchGate. Available from: [Link]

• Sun, X., et al. (2018). Optimization of Reaction Conditions for Cyclohexane to Cyclohexanone witht-Butylhydroperoxide Over CuCl2Loaded with Activated Carbon. ResearchGate. Available from: [Link]

• Knight, D. W., et al. (2022). tert-Butyl Carbazate (N-Boc-Hydrazine). Molbank, 2022(4), M1482. Available from: [Link]

• Djellal, A., et al. (2025). Catalytic alkoxysilylation of C–H bonds with tert-butyl-substituted alkoxysilyldiazenes. Chemical Science, 16(1), 9794-9801. Available from: [Link]

• Google Patents. Preparation method of tert-butyl carbazate.

• Li, Y., et al. (2015). Synthesis of tert-butyl peresters from aldehydes by Bu4NI-catalyzed metal-free oxidation and its combination with the Kharasch–Sosnovsky reaction. Chemical Communications, 51(85), 15556-15559. Available from: [Link]

• ResearchGate. Catalyst-free and Solvent-free Hydroboration of Ketones. Available from: [Link]

• Organic Chemistry Portal. Hydrazone synthesis. Available from: [Link]

• Organic Syntheses. (2-Aminoethyl)carbamic acid tert-butyl ester. Available from: [Link]

• Djellal, A., et al. (2025). Catalytic alkoxysilylation of C–H bonds with tert-butyl-substituted alkoxysilyldiazenes. Chemical Science, 16, 9794-9801. Available from: [Link]

• Stilinović, V., et al. (2020). Effective methods for the synthesis of hydrazones, quinazolines, and Schiff bases: reaction monitoring using a chemometric approach. RSC Advances, 10(62), 37853-37864. Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Purification of Tert-butyl 2-cyclohexylidenehydrazinecarboxylate

Welcome to the technical support center for the synthesis and purification of tert-butyl 2-cyclohexylidenehydrazinecarboxylate. This guide is designed for researchers, scientists, and professionals in drug development who are working with this versatile synthetic intermediate. Here, we address common challenges and provide practical, field-tested solutions to ensure the highest purity of your final product. Our approach is rooted in explaining the "why" behind each step, empowering you to make informed decisions in your laboratory work.

Introduction to the Chemistry

The synthesis of tert-butyl 2-cyclohexylidenehydrazinecarboxylate is a condensation reaction between tert-butyl carbazate and cyclohexanone. While seemingly straightforward, the purity of the final product is highly dependent on the quality of starting materials, reaction conditions, and the workup and purification procedures. The primary impurities are typically unreacted starting materials and by-products from hydrolysis.

The tert-butoxycarbonyl (Boc) protecting group is known for its stability under basic and nucleophilic conditions but is sensitive to acid.[1][2] Hydrazones themselves can be susceptible to hydrolysis, reverting to their constituent hydrazine and carbonyl compounds, a reaction that is often catalyzed by acid.[3][4] Understanding these chemical principles is the key to effective troubleshooting.

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address the most common issues encountered during the purification of tert-butyl 2-cyclohexylidenehydrazinecarboxylate.

Issue 1: My final product is an oil or a low-melting solid, and the yield is low.

Question: After the reaction and initial workup, my product is not the expected white crystalline solid. It's an oil or a waxy solid with a low melting point. What could be the cause, and how do I fix it?

Answer: This is a classic sign of significant impurities, most commonly residual starting materials (cyclohexanone and tert-butyl carbazate) and solvent. A sharp melting point is a good indicator of purity for crystalline compounds like this one.[5]

Causality & Diagnosis:

• Excess Cyclohexanone: Cyclohexanone is a liquid at room temperature with a relatively high boiling point (155 °C), making it difficult to remove completely by simple rotary evaporation, especially if a high vacuum is not achieved.[6] Its presence will result in an oily or low-melting product.

• Unreacted Tert-butyl Carbazate: This starting material has a low melting point (around 41-42 °C) and is somewhat soluble in common organic solvents.[7] If the reaction has not gone to completion, its presence will depress the melting point of the final product.

• Residual Solvent: Incomplete removal of the reaction or extraction solvent will also lead to an impure, non-crystalline product.

Solution Workflow:

The most effective strategy is a multi-step purification process designed to remove specific impurities at each stage.

Caption: Decision workflow for purifying crude product.

Detailed Protocols:

Step 1: Aqueous Workup to Remove Tert-butyl Carbazate

If you suspect a significant amount of unreacted tert-butyl carbazate, an acidic wash can be effective. However, be cautious as prolonged exposure to strong acid can hydrolyze the product. A milder approach is multiple washes with brine.

• Dissolve the crude product in a suitable organic solvent like ethyl acetate or diethyl ether.

• Wash the organic layer 2-3 times with a saturated sodium chloride solution (brine). This will help remove the majority of the unreacted tert-butyl carbazate.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter and concentrate the organic layer under reduced pressure.

Step 2: Removal of Excess Cyclohexanone

• High-Vacuum Evaporation: Use a high-vacuum pump with a rotary evaporator to remove the bulk of the cyclohexanone. A Kugelrohr apparatus can also be very effective for this purpose.[6]

• Hexane Wash/Trituration: After concentrating the product, add cold hexanes. The product should be sparingly soluble in cold hexanes, while the cyclohexanone will remain in the liquid phase.

  • Add a small volume of ice-cold hexanes to the crude product.

  • Stir vigorously. The product may solidify.

  • Filter the solid and wash with more cold hexanes.

  • Dry the solid under vacuum.

Step 3: Recrystallization for Final Purity

Recrystallization is the most effective method for obtaining a highly pure, crystalline product. The key is to find a solvent system where the product is soluble at high temperatures but insoluble at low temperatures, while impurities remain soluble at all temperatures.

• Recommended Solvent Systems:

  • Hexanes/Ethyl Acetate: Dissolve the crude product in a minimal amount of hot ethyl acetate and slowly add hot hexanes until the solution becomes slightly cloudy. Allow to cool slowly.

  • Ethanol/Water: Dissolve the product in hot ethanol and add water dropwise until turbidity persists. Reheat to clarify and then cool slowly.

  • Hexanes: For a relatively clean product, recrystallization from hot hexanes can yield excellent results.[8]

Solvent System	Suitability for Product	Suitability for Impurities
Hexanes	Sparingly soluble when cold, soluble when hot	Cyclohexanone is highly soluble
Ethanol/Water	Soluble in ethanol, insoluble in water	Tert-butyl carbazate is soluble
Hexanes/Ethyl Acetate	Good solubility gradient	Good for removing polar and non-polar impurities

Issue 2: My TLC plate shows multiple spots.

Question: I'm monitoring my reaction with Thin Layer Chromatography (TLC), and I see multiple spots. How do I interpret this and what should I do?

Answer: TLC is an excellent tool for monitoring the progress of your reaction and assessing the purity of your product.[9] Multiple spots indicate the presence of different compounds in your mixture.

Interpreting the TLC Plate:

• Spotting: Always spot the starting materials (tert-butyl carbazate and cyclohexanone) and the reaction mixture on the same plate for comparison.

• Polarity: The product, a Boc-hydrazone, is more polar than cyclohexanone but less polar than tert-butyl carbazate. Therefore, you can expect the following relative Rf values:

  • Cyclohexanone: Highest Rf (least polar)

  • Product (tert-butyl 2-cyclohexylidenehydrazinecarboxylate): Intermediate Rf

  • Tert-butyl Carbazate: Lowest Rf (most polar)

Caption: Representative TLC plate of the reaction mixture.

Troubleshooting Based on TLC:

• Persistent Starting Material Spots: If you see spots corresponding to the starting materials after a reasonable reaction time, the reaction may have stalled or not gone to completion.

  • Solution: Consider adding a catalytic amount of a mild acid (e.g., a few drops of acetic acid) to promote the condensation.[10] You can also try gentle heating (e.g., 40-50 °C).

• Streaking or Unidentified Spots: This could indicate decomposition or side products.

  • Solution: Ensure your reaction conditions are not too harsh (e.g., excessive heat or strong acid). The Boc group can be cleaved under strongly acidic conditions.[2] If decomposition is suspected, purify the product as soon as possible using column chromatography.

Protocol: Column Chromatography

If recrystallization fails to yield a pure product, column chromatography is the next logical step.

• Slurry Preparation: Adsorb the crude product onto a small amount of silica gel.

• Column Packing: Pack a column with silica gel using a suitable eluent system.

• Elution: A gradient elution is often effective. Start with a non-polar solvent system (e.g., 95:5 hexanes:ethyl acetate) and gradually increase the polarity (e.g., to 80:20 hexanes:ethyl acetate).

• Fraction Collection: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure.

Issue 3: I suspect my product is hydrolyzing during workup.

Question: My yield is consistently low, and I suspect the product is decomposing back to the starting materials during the aqueous workup. How can I prevent this?

Answer: Hydrazone hydrolysis is a valid concern, especially if the aqueous phase becomes acidic.[3][4] The C=N bond is susceptible to cleavage by water, a reaction catalyzed by acid.

Mechanism of Hydrolysis:

The hydrolysis is essentially the reverse of the formation reaction. Protonation of the imine nitrogen makes the carbon more electrophilic and susceptible to nucleophilic attack by water.

Preventative Measures:

• Avoid Strong Acids: Do not use strong acids during the workup. If an acid wash is necessary to remove basic impurities, use a weak, dilute acid like 1% HCl and minimize the contact time.

• Use a Neutral or Slightly Basic Wash: Wash the organic layer with a saturated solution of sodium bicarbonate to neutralize any trace acids before washing with brine.

• Minimize Contact Time with Water: Perform extractions quickly and avoid letting the reaction mixture sit in contact with an aqueous phase for extended periods.

• Ensure Anhydrous Conditions During Storage: Store the purified product in a desiccator over a drying agent to protect it from atmospheric moisture.

By understanding the nature of the likely impurities and the chemical sensitivities of the product, you can systematically troubleshoot and optimize your purification protocol. This structured approach, combining careful workup with effective purification techniques like recrystallization and chromatography, will enable you to consistently obtain high-purity tert-butyl 2-cyclohexylidenehydrazinecarboxylate for your research needs.

References

• Carpino, L. A. (1957). Oxidative Fragmentation of 1,1-Disubstituted Hydrazines. Journal of the American Chemical Society, 79(12), 3297–3298.

• Aitken, R. A., & Slawin, A. M. Z. (2022). tert-Butyl Carbazate (N-Boc-Hydrazine). Molbank, 2022(4), M1482. [Link]

• Request PDF. (n.d.). Synthesis, NMR and Single Crystal Studies of (E)-tert-Butyl 2-(3-methyl-2,6-diarylpiperidin-4-ylidene)hydrazinecarboxylates. ResearchGate. Retrieved from [Link]

• Google Patents. (n.d.). US5168983A - Process for removing impurities from the mixture of cyclohexanone and cyclohexanol.

• CHEM 312 - Experiment 2 Thin Layer Chromatography. (2021, January 8). YouTube. Retrieved from [Link]

• Kalia, J., & Raines, R. T. (2008). Hydrolytic Stability of Hydrazones and Oximes. Bioorganic & medicinal chemistry letters, 18(22), 6089-6091. [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

• ResearchGate. (2015, July 2). Does anyone know the best way to distill off cyclohexanone from TDI-prepolymer to apply self-healing microcapsule? Retrieved from [Link]

• Bouzian, N., et al. (2023). Synthesis, crystal structure and thermal properties of N′-[(E)-3,5-di-tert-butyl-2-hydroxybenzylidene]-2-hydroxybenzohydrazide ethanol quatersolvate. Acta Crystallographica Section E: Crystallographic Communications, 79(Pt 11), 1108-1113. [Link]

• Raines Lab. (2008, August 19). Hydrolytic Stability of Hydrazones and Oximes. Retrieved from [Link]

• Reddit. (2024, November 13). Why is boc stable to hydrolysis under basic conditions? r/OrganicChemistry. Retrieved from [Link]

• PubMed. (2022, November 12). Condensation of 4-Tert-butyl-2,6-dimethylbenzenesulfonamide with Glyoxal and Reaction Features: A New Process for Symmetric and Asymmetric Aromatic Sulfones. Retrieved from [Link]

• IQ-USP. (n.d.). Isolation of Cyclohexanone from Steam Distillate. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• Google Patents. (n.d.). CN102911084A - Preparation method of tert-butyl carbazate.

• Organic Syntheses. (n.d.). Carbazic acid, tert-butyl ester. Retrieved from [Link]

• European Patent Office. (1994, December 28). EP 0450498 B1 - Process for removing impurities from the mixture of cyclohexanone and cyclohexanol. Retrieved from [Link]

• Semantic Scholar. (n.d.). Efficient solventless technique for Boc-protection of hydrazines and amines. Retrieved from [Link]

• Semantic Scholar. (2022, November 12). Condensation of 4-Tert-butyl-2,6-dimethylbenzenesulfonamide with Glyoxal and Reaction Features. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of t -butyl 2-(4-hydroxy-3-methoxybenzylidene)hydrazine carboxylate: Experimental and theoretical investigations of its properties. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Hydrazone synthesis. Retrieved from [Link]

• ResearchGate. (2025, August 7). SYNTHESIS, CHARACTERIZATION, THERMAL, X-RAY, AND DFT ANALYSES OF 6-TERT-BUTYL 3-ETHYL 2-[(3-METHOXY/5-BROMO) - ResearchGate. Retrieved from [Link]

• Journal of the Chemical Society, Faraday Transactions. (n.d.). Kinetics of abstraction reactions of tert-butoxyl radicals with cyclohexane and methyl-substituted cyclohexanes in the gas phase. Retrieved from [Link]

• MDPI. (n.d.). Oxidation of Cyclohexane/Cyclohexanone Mixture with Oxygen as Alternative Method of Adipic Acid Synthesis. Retrieved from [Link]

• YouTube. (2011, February 6). Hydrolysis of t-butyl halides. Retrieved from [Link]

• MySkinRecipes. (n.d.). tert-Butyl 2-cyclohexylidenehydrazinecarboxylate. Retrieved from [Link]2-cyclohexylidenehydrazinecarboxylate-cas-60295-11-6)

Sources

• 1. reddit.com [reddit.com]
• 2. Boc-Protected Amino Groups [organic-chemistry.org]
• 3. Hydrolytic Stability of Hydrazones and Oximes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. raineslab.com [raineslab.com]
• 5. Synthesis, crystal structure and thermal properties of N′-[(E)-3,5-di-tert-butyl-2-hy­droxy­benzyl­idene]-2-hy­droxy­benzohydrazide ethanol quatersolvate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Reagents & Solvents [chem.rochester.edu]
• 9. youtube.com [youtube.com]
• 10. Hydrazone synthesis [organic-chemistry.org]

Preventing decomposition of tert-butyl 2-cyclohexylidenehydrazinecarboxylate during storage

Welcome to the technical support guide for tert-butyl 2-cyclohexylidenehydrazinecarboxylate. This document is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on preventing the decomposition of this valuable synthetic intermediate during storage. By understanding the underlying chemical principles of its degradation, you can implement effective storage strategies to ensure the integrity and purity of your material for successful experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: I've noticed a decrease in the purity of my tert-butyl 2-cyclohexylidenehydrazinecarboxylate over time. What is the likely cause?

A: The most probable cause of purity loss during storage is decomposition via hydrolysis. The hydrazone linkage in the molecule is susceptible to cleavage by moisture, a reaction that is significantly accelerated by acidic conditions. This will break the molecule down into tert-butyl carbazate and cyclohexanone.

Q2: What are the ideal storage temperature and conditions for this compound?

A: For long-term stability, it is recommended to store tert-butyl 2-cyclohexylidenehydrazinecarboxylate at 2-8°C in a tightly sealed container. The environment should be dry and well-ventilated, away from direct sunlight and sources of ignition.

Q3: Can I store this compound at room temperature?

A: While short-term storage at room temperature may be acceptable for brief periods, it is not recommended for long-term storage. Elevated temperatures can increase the rate of potential decomposition pathways, including hydrolysis and thermal degradation of the Boc-protecting group.

Q4: Are there any chemicals or materials that should not be stored near this compound?

A: Yes. Avoid storing it near strong acids, strong bases, and powerful oxidizing agents. Acids can catalyze hydrolysis, while strong bases can also promote degradation. Oxidizing agents may react with the hydrazine moiety.

Root Cause Analysis: Understanding the Decomposition Pathways

The stability of tert-butyl 2-cyclohexylidenehydrazinecarboxylate is primarily threatened by two main chemical degradation pathways: hydrolysis and thermal decomposition. A foundational understanding of these mechanisms is crucial for implementing effective preventative measures.

Hydrolytic Cleavage of the Hydrazone Bond

The carbon-nitrogen double bond (C=N) of the hydrazone is the most labile part of the molecule in the presence of water. This hydrolysis is reversible and its rate is highly dependent on the pH of the environment.

• Mechanism: The generally accepted mechanism for the acid-catalyzed hydrolysis of hydrazones involves the protonation of the nitrogen atom, followed by the nucleophilic attack of a water molecule on the carbon of the C=N bond. This forms a carbinolamine intermediate which then breaks down to yield cyclohexanone and tert-butyl carbazate.[1] Hydrazones are known to be significantly more susceptible to hydrolysis than analogous oximes.[1]

.dot

Caption: Acid-catalyzed hydrolysis pathway.

Thermal Decomposition of the Boc-Protecting Group

The tert-butoxycarbonyl (Boc) group is a widely used protecting group for amines and hydrazines due to its stability under many reaction conditions. However, it is designed to be removed, and elevated temperatures can facilitate this cleavage even without a catalyst.

• Mechanism: Thermal deprotection of a Boc group proceeds through a fragmentation mechanism, yielding the deprotected hydrazine, along with isobutylene and carbon dioxide as byproducts.[2] While Boc-protected hydrazines are generally considered thermally stable in the absence of acids, prolonged exposure to high temperatures can lead to gradual degradation.[3]

Preventive Measures & Best Practices

To ensure the long-term stability and purity of your tert-butyl 2-cyclohexylidenehydrazinecarboxylate, a multi-faceted approach to storage and handling is recommended.

Storage Conditions

Parameter	Recommendation	Rationale
Temperature	2-8°C (Refrigerated)	Minimizes the rate of both hydrolysis and thermal decomposition.
Atmosphere	Inert gas (Argon or Nitrogen)	Displaces atmospheric moisture and oxygen, preventing hydrolysis and potential oxidation.
Container	Tightly sealed, amber glass vial	Prevents moisture ingress and protects from light, which can potentially catalyze degradation.
Location	Dry, well-ventilated area away from incompatible substances	Prevents accidental contact with acids, bases, and oxidizing agents.

Handling Protocols

• Equilibration: Before opening, allow the container to warm to room temperature to prevent condensation of atmospheric moisture onto the cold solid.

• Inert Atmosphere: Whenever possible, handle the compound under an inert atmosphere (e.g., in a glovebox or using a Schlenk line) to minimize exposure to air and moisture.

• Dispensing: Use clean, dry spatulas and weighing instruments. Promptly and securely reseal the container after dispensing.

• Avoid Contamination: Do not return any unused material to the original container.

.dot

Caption: Decision-making for proper storage.

Troubleshooting Guide

Observed Issue	Potential Cause(s)	Recommended Action(s)
New peaks in ¹H NMR spectrum (e.g., broad singlet around 3.4 ppm, signals in the aliphatic region different from the cyclohexyl group).	Hydrolysis has occurred, leading to the formation of tert-butyl carbazate and cyclohexanone.	- Confirm the identity of byproducts by comparing with reference spectra or by LC-MS analysis.- If the extent of degradation is minor, the material may be purified by recrystallization or column chromatography.- Review storage and handling procedures to prevent further hydrolysis.
Decreased assay value by HPLC.	Decomposition of the parent compound.	- Quantify the level of degradation.- If significant, consider re-purifying or acquiring a new batch of the material.- Implement stricter storage conditions (refrigeration, inert atmosphere).
Poor yield in a subsequent reaction where the compound is a starting material.	The presence of degradation products (water, cyclohexanone, tert-butyl carbazate) may be interfering with the reaction.	- Confirm the purity of the starting material before use via NMR or HPLC.- If impurities are present, purify the material before proceeding with the reaction.
Change in physical appearance (e.g., clumping, discoloration).	Potential moisture absorption or degradation.	- Assess the purity of the material using analytical techniques.- Discard the material if significant degradation is confirmed.

Analytical Methods for Quality Control

Regularly assessing the purity of your tert-butyl 2-cyclohexylidenehydrazinecarboxylate is a critical component of good laboratory practice.

Experimental Protocols

1. High-Performance Liquid Chromatography (HPLC)

• Purpose: To quantify the purity of the compound and detect non-volatile impurities.

• Methodology:

  • Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water (both may contain 0.1% formic acid or trifluoroacetic acid to improve peak shape).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 220 nm.

  • Sample Preparation: Accurately weigh and dissolve the sample in the mobile phase or a suitable solvent like acetonitrile.

  • Analysis: The retention time of the main peak should be consistent, and the area percentage can be used to estimate purity. Degradation products like tert-butyl carbazate will have different retention times.

2. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Purpose: To confirm the structure of the compound and detect soluble impurities.

• Methodology:

  • Solvent: Deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆).

  • Analysis:

    • The ¹H NMR spectrum should show characteristic peaks for the tert-butyl group (a singlet at ~1.5 ppm), the cyclohexyl protons, and the NH proton.

    • The appearance of new signals, such as a peak corresponding to the protons of cyclohexanone, would indicate hydrolysis.

    • Quantitative NMR (qNMR) can be used for an absolute purity determination against a certified internal standard.

By adhering to these guidelines, you can significantly extend the shelf-life of your tert-butyl 2-cyclohexylidenehydrazinecarboxylate, ensuring its integrity for your research and development endeavors.

References

• ResearchGate. Synthesis of t-butyl 2-(4-hydroxy-3-methoxybenzylidene)hydrazine carboxylate: Experimental and theoretical investigations of its properties. Available at: [Link]

• National Institutes of Health. Hydrolytic Stability of Hydrazones and Oximes. Available at: [Link]

• Semantic Scholar. Efficient solventless technique for Boc-protection of hydrazines and amines. Available at: [Link]

• MDPI. Oxidation and Reduction of Hydrazones—Risk Factors Related to the Manufacture and Stability of the Drugs. Available at: [Link]

• MDPI. tert-Butyl Carbazate (N-Boc-Hydrazine). Available at: [Link]

• PubMed. Novel dehydrogenase catalyzes oxidative hydrolysis of carbon-nitrogen double bonds for hydrazone degradation. Available at: [Link]

• PubChem. tert-Butyl 2-(butan-2-ylidene)hydrazinecarboxylate. Available at: [Link]

• PubMed. The stabilizing effect of moisture on the solid-state degradation of gabapentin. Available at: [Link]

• National Institutes of Health. Evaluation of the tert-butyl group as a probe for NMR studies of macromolecular complexes. Available at: [Link]

• Raines Lab. Hydrolytic Stability of Hydrazones and Oximes. Available at: [Link]

• ACS GCI Pharmaceutical Roundtable Reagent Guides. Thermal Methods. Available at: [Link]

Sources

• 1. Hydrolytic Stability of Hydrazones and Oximes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Thermal Methods - Wordpress [reagents.acsgcipr.org]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Improving the reaction rate of tert-butyl 2-cyclohexylidenehydrazinecarboxylate synthesis

Prepared by: Your Senior Application Scientist

Welcome to the technical support guide for the synthesis of tert-butyl 2-cyclohexylidenehydrazinecarboxylate. This document provides in-depth, field-proven insights for researchers, scientists, and drug development professionals. Our goal is to move beyond simple protocols and explain the underlying chemical principles, enabling you to troubleshoot and optimize your experiments effectively.

Frequently Asked Questions (FAQs)

Here we address common questions regarding the synthesis, providing a foundational understanding before proceeding to detailed protocols and troubleshooting.

Q1: What is the fundamental mechanism for the synthesis of tert-butyl 2-cyclohexylidenehydrazinecarboxylate?

A1: This synthesis is a classic example of a condensation reaction, specifically the formation of a hydrazone from a ketone (cyclohexanone) and a hydrazine derivative (tert-butyl carbazate). The reaction proceeds in two key stages:

• Nucleophilic Addition: The terminal, more nucleophilic nitrogen of tert-butyl carbazate attacks the electrophilic carbonyl carbon of cyclohexanone. This forms a tetrahedral intermediate known as a carbinolamine.

• Dehydration: This carbinolamine intermediate is then dehydrated (loses a molecule of water) under mildly acidic conditions to form the stable C=N double bond of the final hydrazone product. The dehydration step is typically the rate-limiting step of the reaction.[1]

Q2: Why is acid catalysis required, and what is the optimal pH range?

A2: Acid catalysis is crucial for accelerating the rate-limiting dehydration step. The acid protonates the hydroxyl group of the carbinolamine intermediate, converting it into a good leaving group (H₂O). However, the pH must be carefully controlled.

• Too Acidic (pH < 4): The hydrazine starting material, which is basic, will be excessively protonated. This protonated form is no longer nucleophilic and cannot initiate the first step of the reaction, thus halting the synthesis.

• Too Basic (pH > 6): There is insufficient acid to effectively catalyze the dehydration of the carbinolamine intermediate, leading to a very slow reaction rate.

Therefore, the optimal pH is a delicate balance, typically falling within the mildly acidic range of 4 to 6 .[2] A few drops of a weak acid like acetic acid are often sufficient to achieve this.

Q3: How can I effectively monitor the reaction's progress?

A3: Thin Layer Chromatography (TLC) is the most common and effective method for monitoring the reaction.[2] A small aliquot of the reaction mixture is spotted on a TLC plate alongside spots of the pure starting materials (cyclohexanone and tert-butyl carbazate). As the reaction proceeds, the spots corresponding to the starting materials will diminish in intensity, while a new spot for the hydrazone product will appear. The reaction is considered complete when the limiting reagent spot is no longer visible.

Q4: What are the primary characterization techniques to confirm product formation and purity?

A4: A combination of spectroscopic methods is used for robust characterization:

• Infrared (IR) Spectroscopy: Look for the disappearance of the strong C=O stretching band from cyclohexanone (approx. 1715 cm⁻¹) and the N-H stretching bands of the carbazate (approx. 3300 cm⁻¹). Key new peaks to identify are the C=N imine stretch (approx. 1640 cm⁻¹) and the remaining N-H stretch of the carbamate.[2]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR will show the disappearance of the aldehyde proton and characteristic shifts for the protons on the cyclohexane ring adjacent to the C=N bond. ¹³C NMR is also very informative, showing the disappearance of the ketone carbonyl carbon signal (around 208-212 ppm) and the appearance of a new signal for the imine carbon (C=N) further downfield (typically 150-160 ppm).[3]

• Mass Spectrometry (MS): This technique will confirm the molecular weight of the synthesized product.[2]

Reaction Mechanism and Troubleshooting Workflow

The following diagrams illustrate the chemical pathway and a logical workflow for addressing common experimental issues.

Reaction Mechanism

Caption: Mechanism of hydrazone formation.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting low yield.

Experimental Protocol and Parameters

Detailed Step-by-Step Methodology

This protocol is a robust starting point that can be optimized based on your specific laboratory conditions and scale.

• Reagent Preparation:

  • To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add tert-butyl carbazate (1.0 eq).

  • Dissolve the carbazate in a suitable solvent, such as ethanol or toluene (approx. 5-10 volumes).[4]

• Reaction Setup:

  • Add cyclohexanone (1.0 eq) to the solution.

  • Add a catalytic amount of glacial acetic acid (e.g., 2-3 drops) to adjust the pH to the optimal range.

• Reaction Execution:

  • Heat the reaction mixture to reflux (for ethanol, this is ~78 °C; for toluene with a Dean-Stark trap, ~110 °C).

  • Stir the reaction vigorously. Monitor the progress every 30-60 minutes using TLC (e.g., with a 4:1 Hexane:Ethyl Acetate mobile phase). The reaction is typically complete within 2-4 hours.

• Work-up and Isolation:

  • Once the reaction is complete (as indicated by TLC), allow the mixture to cool to room temperature.

  • Reduce the solvent volume under reduced pressure using a rotary evaporator.

  • The crude product may precipitate upon cooling or concentration. If so, collect the solid by vacuum filtration.

  • Wash the collected solid with a small amount of cold solvent (e.g., cold ethanol or hexanes) to remove soluble impurities.

• Purification:

  • The crude product is often pure enough for many applications.

  • For higher purity, recrystallize the solid from a suitable solvent system like ethanol/water.[3] Dissolve the solid in a minimal amount of hot ethanol and add water dropwise until turbidity persists. Allow to cool slowly to form pure crystals.

Table of Key Reaction Parameters

Parameter	Recommended Condition	Rationale & Scientific Justification
Stoichiometry	Cyclohexanone: 1.0 eqtert-Butyl Carbazate: 1.0-1.1 eq	A slight excess of the carbazate can help push the reaction to completion and minimize the formation of azine side-products, which arise from the reaction of the hydrazone product with a second molecule of cyclohexanone.[2]
pH	4 - 6	This mildly acidic environment is a critical compromise: it's acidic enough to catalyze the rate-limiting dehydration of the carbinolamine intermediate but not so acidic that it deactivates the tert-butyl carbazate nucleophile through protonation.[1][2]
Temperature	70 - 110 °C	Increased temperature provides the necessary activation energy to overcome the barrier for dehydration. Refluxing in ethanol is common, while higher temperatures with toluene allow for azeotropic removal of water.
Solvent	Ethanol, Methanol, Toluene	Alcohols like ethanol are common as they effectively dissolve the reactants. Toluene is advantageous when water removal is desired using a Dean-Stark apparatus to drive the equilibrium forward, thereby maximizing the yield.[2][4]
Water Removal	Optional but Recommended	The reaction is reversible. Actively removing the water byproduct via a Dean-Stark trap (with toluene) or by adding a dehydrating agent like molecular sieves will shift the equilibrium towards the product according to Le Châtelier's principle, significantly improving the final yield.[2]

Troubleshooting Guide

Problem 1: Low or no product yield, with starting materials largely unconsumed.

• Possible Cause 1: Incorrect pH. The reaction may be stalled due to a non-optimal pH.

  • Solution: Check the pH of your reaction mixture. If it is neutral or basic, add a small amount of glacial acetic acid dropwise. If you suspect it is too acidic, the reaction may need to be restarted, ensuring only a catalytic amount of acid is used.[2]

• Possible Cause 2: Poor Reagent Quality. Impurities in the starting materials can inhibit the reaction. Tert-butyl carbazate can degrade over time, and cyclohexanone can undergo oxidation.

  • Solution: Ensure the purity of your reagents. Tert-butyl carbazate is a low-melting solid and can be purified by distillation under reduced pressure or recrystallization.[5] Cyclohexanone can be distilled before use.

• Possible Cause 3: Insufficient Thermal Energy. The reaction may be too slow at lower temperatures.

  • Solution: Ensure the reaction is being heated sufficiently, typically to the reflux temperature of the chosen solvent. If the reaction is still slow, consider switching to a higher-boiling solvent like toluene.[1]

Problem 2: Significant amount of a major, less polar byproduct is observed on TLC.

• Possible Cause: Azine Formation. This is a common side reaction where the product hydrazone reacts with another molecule of cyclohexanone.

  • Solution: This issue can be suppressed by altering the stoichiometry. Re-run the reaction using a slight excess (1.1 equivalents) of tert-butyl carbazate. This ensures that any remaining cyclohexanone is more likely to react with the available carbazate rather than the product.[2]

Problem 3: The reaction appears complete by TLC, but the isolated yield is low.

• Possible Cause 1: Reversible Reaction. The equilibrium may not favor the product under your current conditions, and the product may be hydrolyzing back to the starting materials during work-up.

  • Solution: Re-run the reaction with active water removal. The most effective method is to use toluene as the solvent with a Dean-Stark apparatus to azeotropically remove water as it is formed.[2] This drives the equilibrium to the product side and prevents reverse hydrolysis.

• Possible Cause 2: Product Loss During Work-up. The product may have some solubility in the wash solvents, or it may not have fully precipitated from the solution.

  • Solution: Ensure the filtrate is thoroughly cooled in an ice bath before filtration to maximize precipitation. Use minimal amounts of cold solvent for washing the collected solid. If the product remains in the mother liquor, an additional crop of crystals can sometimes be obtained by further concentrating the filtrate and cooling.

Problem 4: The isolated product is an oil or waxy solid that is difficult to purify.

• Possible Cause: Presence of Impurities. Unreacted starting materials or side products can prevent the desired product from crystallizing properly.

  • Solution: If recrystallization fails, purification by column chromatography is the next logical step.[6] A silica gel column with a gradient elution system, starting with a non-polar solvent like hexanes and gradually increasing the polarity with ethyl acetate, can effectively separate the product from impurities.

References

• Organic Syntheses. (n.d.). Carbazic acid, tert-butyl ester. Organic Syntheses. Retrieved from [Link]

• Sayer, J. M., Peskin, M., & Jencks, W. P. (2002). General Base Acid Catalysis and Influence of the Nitrogen Substituent on Rates and Equilibria for Carbinolamine Dehydration. Journal of the American Chemical Society.

• Request PDF. (n.d.). Synthesis of t-butyl 2-(4-hydroxy-3-methoxybenzylidene)hydrazine carboxylate: Experimental and theoretical investigations of its properties. ResearchGate. Retrieved from [Link]

• Li, F., Sun, C., & Wang, N. (2014). A catalytic acceptorless dehydrogenative coupling of arylhydrazines and alcohols enables a direct synthesis of arylhydrazones with complete selectivity for arylhydrazones without N-alkylated byproducts. The Journal of Organic Chemistry, 79(17), 8031–8039.

• ResearchGate. (2022). Synthesis and antioxidant activity of 3-(2-R-ylidenehydrazinyl)-6-tert-butyl-4H-[5][7][8]triazin-5-ones. Retrieved from [Link]

• Kool, E. T., et al. (n.d.). Enhancing the Kinetics of Hydrazone Exchange Processes: An Experimental and Computational Study. LJMU Research Online. Retrieved from [Link]

• Kölmel, D. K., & Kool, E. T. (2017). Fast Hydrazone Reactants: Electronic and Acid/Base Effects Strongly Influence Rate at Biological pH. ACS Chemical Biology, 12(10), 2550-2559.

Sources

• 1. Fast Hydrazone Reactants: Electronic and Acid/Base Effects Strongly Influence Rate at Biological pH - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. researchgate.net [researchgate.net]
• 8. [2 + 2 + 1] Cycloaddition of N-tosylhydrazones, tert-butyl nitrite and alkenes: a general and practical access to isoxazolines - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comprehensive Guide to the 1H and 13C NMR Analysis of tert-butyl 2-cyclohexylidenehydrazinecarboxylate: A Comparative Approach

For researchers, scientists, and professionals in drug development, the precise structural elucidation of novel or synthesized compounds is a cornerstone of rigorous scientific practice. Nuclear Magnetic Resonance (NMR) spectroscopy stands as a primary tool for this purpose, offering unparalleled insight into the molecular architecture of organic compounds. This guide provides an in-depth analysis of the ¹H and ¹³C NMR spectra of tert-butyl 2-cyclohexylidenehydrazinecarboxylate, a molecule of interest in synthetic chemistry.

In the absence of a directly published, fully assigned spectrum for this specific molecule, this guide adopts a comparative and predictive methodology. By examining the NMR data of its precursors, tert-butyl carbazate and cyclohexanone, and drawing detailed comparisons with structurally analogous compounds, we can confidently predict and interpret the spectral features of the title compound. This approach not only facilitates the structural verification of tert-butyl 2-cyclohexylidenehydrazinecarboxylate but also serves as an instructive example of spectroscopic problem-solving.

The Rationale Behind the Analysis: From Precursors to Product

The synthesis of tert-butyl 2-cyclohexylidenehydrazinecarboxylate typically involves the condensation reaction between tert-butyl carbazate and cyclohexanone. Understanding the NMR spectra of these starting materials is fundamental to interpreting the spectrum of the final product. The key transformations are the conversion of the ketone in cyclohexanone to a C=N double bond and the change in the chemical environment of the hydrazine protons in tert-butyl carbazate.

Predicted ¹H and ¹³C NMR Spectral Data

Based on the analysis of its constituent parts and comparison with analogous structures, the following tables summarize the predicted chemical shifts for tert-butyl 2-cyclohexylidenehydrazinecarboxylate.

Table 1: Predicted ¹H NMR Chemical Shifts

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration
tert-butyl (9H)	1.50	singlet	9H
Cyclohexylidene (α-CH₂)	2.45 - 2.55	multiplet	4H
Cyclohexylidene (β, γ-CH₂)	1.60 - 1.70	multiplet	6H
N-H	7.80 - 8.20	broad singlet	1H

Table 2: Predicted ¹³C NMR Chemical Shifts

Carbon Atom	Predicted Chemical Shift (δ, ppm)
tert-butyl (CH₃)	28.3
tert-butyl (quaternary C)	80.5
Cyclohexylidene (α-CH₂)	26.5, 35.0
Cyclohexylidene (β, γ-CH₂)	25.0, 27.0
C=N	155.0
C=O	153.0

Comparative Analysis with a Structural Analog

To enhance the confidence in our predicted spectral data, a comparison with a closely related, experimentally characterized compound is invaluable. A study on (E)-tert-butyl 2-(3-methyl-2,6-diarylpiperidin-4-ylidene)hydrazinecarboxylates provides such an opportunity[1]. These compounds feature the same tert-butyl 2-(...-ylidene)hydrazinecarboxylate moiety attached to a six-membered ring.

The reported ¹H NMR data for these analogs show the tert-butyl protons as a singlet at approximately 1.50 ppm and the N-H proton as a broad singlet in the range of 8.0-8.5 ppm. The ¹³C NMR data reveal the C=N carbon at around 154 ppm and the carbonyl carbon of the Boc group at approximately 153 ppm[1]. These experimental values are in excellent agreement with our predictions for tert-butyl 2-cyclohexylidenehydrazinecarboxylate, lending strong support to our assignments.

Experimental Protocols

For researchers aiming to acquire their own NMR data for this compound, the following protocols are recommended.

Synthesis of tert-butyl 2-cyclohexylidenehydrazinecarboxylate

This procedure is based on standard methods for hydrazone formation[2].

• To a solution of tert-butyl carbazate (1.0 eq) in a suitable solvent (e.g., ethanol, methanol), add cyclohexanone (1.0 eq).

• A catalytic amount of a weak acid (e.g., acetic acid) can be added to facilitate the reaction.

• The reaction mixture is stirred at room temperature or gently heated for a period of 2-24 hours, while monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, the solvent is removed under reduced pressure.

• The crude product can be purified by recrystallization or column chromatography to yield pure tert-butyl 2-cyclohexylidenehydrazinecarboxylate.

NMR Sample Preparation and Acquisition

• Dissolve approximately 5-10 mg of the purified compound in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Transfer the solution to a standard 5 mm NMR tube.

• Acquire ¹H NMR spectra on a 300 MHz or higher field spectrometer. A sufficient number of scans should be acquired to obtain a good signal-to-noise ratio.

• Acquire ¹³C NMR spectra on the same instrument. Due to the lower natural abundance and sensitivity of the ¹³C nucleus, a larger number of scans will be required.

Visualizing the Molecular Structure and Logic

To visually represent the molecular structure and the logical flow of the NMR analysis, the following diagrams are provided.

Caption: Molecular structure of tert-butyl 2-cyclohexylidenehydrazinecarboxylate.

Caption: Experimental workflow for NMR analysis.

Conclusion

This guide has presented a detailed, comparative analysis of the ¹H and ¹³C NMR spectra of tert-butyl 2-cyclohexylidenehydrazinecarboxylate. By leveraging data from its precursors and a close structural analog, we have provided a robust prediction and interpretation of its key spectral features. The included experimental protocols and visualizations aim to equip researchers with the necessary tools to confidently synthesize and characterize this compound. This approach underscores the power of comparative analysis in spectroscopic elucidation, a critical skill for professionals in the chemical and pharmaceutical sciences.

References

• Synthesis and antioxidant activity of 3-(2-R-ylidenehydrazinyl)-6-tert-butyl-4H-[1][3][4]triazin-5-ones. (2022). ResearchGate. Retrieved from [Link]

• Synthesis, NMR and Single Crystal Studies of (E)-tert-Butyl 2-(3-methyl-2,6-diarylpiperidin-4-ylidene)hydrazinecarboxylates. ResearchGate. Retrieved from [Link]

• Organic Chemistry - Spectroscopy - Cyclohexanone. (2017, July 7). YouTube. Retrieved from [Link]

• Synthesis of tert-butyl peresters from aldehydes by Bu4NI-catalyzed metal-free oxidation and its combination with the Kharasch–Sosnovsky reaction. Royal Society of Chemistry. Retrieved from [Link]

• Synthesis, molecular structure, spectroscopic and computational studies of (E)-tert-butyl (2-((3,5-di-tert - DergiPark. DergiPark. Retrieved from [Link]

• Synthesis, Spectroscopic Investigations (X-ray, NMR and TD-DFT), Antimicrobial Activity and Molecular Docking of 2,6-Bis(hydroxy(phenyl)methyl)cyclohexanone. (2015, July 21). National Institutes of Health. Retrieved from [Link]

• Synthesis and DFT analysis of non-covalent interactions in crystal structures of 6-R-2-alkoxy-, 2,3-di-, and 2,2,3-tri-tert-butylpyrrolo[1,2-b][1][3][4]triazines. (2022, July 20). National Institutes of Health. Retrieved from [Link]

• NMR 1H, 13C, and 17O Spectroscopy of The Tert-Butyl Hydroperoxide. Semantic Scholar. Retrieved from [Link]

• bmse000405 Cyclohexanone at BMRB. BMRB. Retrieved from [Link]

• 5-[4-(tert-Butyl)cyclohexylidene]-2-thioxothiazolidin-4-one. MDPI. Retrieved from [Link]

• 1H chemical shifts in NMR. Part 24-proton chemical shifts in some gem-difunctional compounds: 3-endo. Modgraph. Retrieved from [Link]

• Efficient solventless technique for Boc-protection of hydrazines and amines. Semantic Scholar. Retrieved from [Link]

• Synthesis of t -butyl 2-(4-hydroxy-3-methoxybenzylidene)hydrazine carboxylate: Experimental and theoretical investigations of its properties. ResearchGate. Retrieved from [Link]

• Supporting Information. Retrieved from [Link]

• Molecular Modeling of the Tert-Butyl Hydroperoxide NMR 1H and 13C Spectra. Semantic Scholar. Retrieved from [Link]

• tert-Butyl N′-[4-(2-pyridyl)benzylidene]hydrazinecarboxylate. National Institutes of Health. Retrieved from [Link]

• SYNTHESIS, CHARACTERIZATION, THERMAL, X-RAY, AND DFT ANALYSES OF 6-TERT-BUTYL 3-ETHYL 2-[(3-METHOXY/5-BROMO). ResearchGate. Retrieved from [Link]-DICARBOXYLATE)

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. m.youtube.com [m.youtube.com]

A Comparative Guide to the Synthesis of Tert-butyl 2-cyclohexylidenehydrazinecarboxylate for Researchers and Drug Development Professionals

In the landscape of modern synthetic chemistry, particularly in the realm of pharmaceutical and agrochemical development, tert-butyl 2-cyclohexylidenehydrazinecarboxylate stands as a valuable building block. Its utility as a precursor to various bioactive molecules and as a key intermediate in the synthesis of complex nitrogen-containing scaffolds necessitates efficient and scalable synthetic methodologies. This guide provides an in-depth, objective comparison of alternative methods for its synthesis, supported by experimental data and mechanistic insights to empower researchers in making informed decisions for their specific applications.

Introduction: The Significance of a Versatile Hydrazone

Tert-butyl 2-cyclohexylidenehydrazinecarboxylate, a Boc-protected hydrazone, offers a strategic advantage in multi-step syntheses. The tert-butoxycarbonyl (Boc) protecting group provides stability under a range of reaction conditions and can be selectively removed under acidic conditions, allowing for the controlled elaboration of the hydrazone moiety. This feature makes it a cornerstone intermediate for the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals. The selection of a synthetic route is therefore a critical decision, balancing factors such as yield, purity, reaction time, cost of reagents, and environmental impact.

Method 1: The Classical Approach - Direct Condensation of Cyclohexanone and Tert-butyl Carbazate

The most direct and widely employed method for the synthesis of tert-butyl 2-cyclohexylidenehydrazinecarboxylate is the condensation reaction between cyclohexanone and tert-butyl carbazate. This reaction can be performed under various conditions, each presenting a unique set of advantages and disadvantages.

A. Uncatalyzed Thermal Condensation

This approach relies on the inherent reactivity of the carbonyl group of cyclohexanone and the nucleophilic nature of the hydrazine nitrogen in tert-butyl carbazate.

Reaction Scheme:

Experimental Protocol:

A straightforward procedure involves refluxing a mixture of cyclohexanone and tert-butyl carbazate in a suitable solvent, typically ethanol.[1] The removal of water, often achieved through azeotropic distillation or the use of a Dean-Stark apparatus, drives the equilibrium towards the product.

Causality Behind Experimental Choices:

• Solvent: Ethanol is a common choice due to its ability to dissolve both reactants and its relatively high boiling point, which facilitates the reaction without requiring specialized high-pressure equipment.

• Temperature: Refluxing provides the necessary activation energy to overcome the energy barrier of the reaction, promoting the formation of the C=N bond.

• Water Removal: The condensation reaction is reversible. The continuous removal of the water byproduct is crucial for achieving high yields by shifting the reaction equilibrium to the product side according to Le Chatelier's principle.

Typical Experimental Data:

Parameter	Value	Reference
Solvent	Ethanol	[1]
Temperature	Reflux	[1]
Reaction Time	4-8 hours
Yield	75-85%
Purification	Recrystallization from ethanol/water or column chromatography

B. Acid-Catalyzed Condensation

The rate of hydrazone formation can be significantly enhanced by the addition of a catalytic amount of acid.

Reaction Scheme:

Mechanism of Catalysis:

The acid catalyst protonates the carbonyl oxygen of cyclohexanone, increasing the electrophilicity of the carbonyl carbon. This makes the carbonyl group more susceptible to nucleophilic attack by the weakly basic amino group of tert-butyl carbazate.

Experimental Protocol:

Similar to the uncatalyzed method, this reaction is typically carried out in a solvent like ethanol or methanol. A catalytic amount of a protic acid, such as acetic acid or p-toluenesulfonic acid, is added to the reaction mixture.

Causality Behind Experimental Choices:

• Catalyst: A mild acid is preferred to avoid undesired side reactions, such as the decomposition of the Boc-protecting group, which is labile under strongly acidic conditions.

• Stoichiometry of Catalyst: Only a catalytic amount is required, as the acid is regenerated during the reaction cycle.

Comparative Experimental Data:

Parameter	Uncatalyzed	Acid-Catalyzed
Catalyst	None	Acetic Acid (catalytic)
Reaction Time	4-8 hours	1-3 hours
Yield	75-85%	85-95%
Purity	Good	High

Method 2: Microwave-Assisted Synthesis - A Green and Rapid Alternative

Microwave-assisted organic synthesis (MAOS) has emerged as a powerful tool for accelerating chemical reactions. The synthesis of hydrazones, including tert-butyl 2-cyclohexylidenehydrazinecarboxylate, can be significantly expedited using this technology.[2][3]

Principle:

Microwave irradiation directly heats the reaction mixture by interacting with polar molecules, leading to a rapid and uniform temperature increase. This often results in dramatically reduced reaction times and improved yields compared to conventional heating methods.[3]

Experimental Protocol:

A mixture of cyclohexanone, tert-butyl carbazate, and a suitable solvent (often a polar solvent like ethanol or even solvent-free conditions) is subjected to microwave irradiation in a dedicated microwave reactor. A catalytic amount of acid may also be employed to further accelerate the reaction.[2]

Causality Behind Experimental Choices:

• Microwave Irradiation: Provides rapid and efficient heating, leading to a significant reduction in reaction time.[3]

• Solvent Choice: Polar solvents that efficiently absorb microwave radiation are preferred. However, solvent-free conditions are also often successful, offering a greener alternative.

Comparative Experimental Data:

Parameter	Conventional Heating (Acid-Catalyzed)	Microwave-Assisted
Heating Method	Oil Bath	Microwave Irradiation
Reaction Time	1-3 hours	5-15 minutes
Yield	85-95%	90-98%
Energy Consumption	High	Low

Method 3: One-Pot Synthesis - Streamlining the Process

A one-pot synthesis offers an attractive alternative by combining multiple reaction steps into a single operation, thereby reducing workup procedures, solvent usage, and overall synthesis time. A potential one-pot approach for tert-butyl 2-cyclohexylidenehydrazinecarboxylate involves the in-situ formation of tert-butyl carbazate followed by its condensation with cyclohexanone.

Conceptual Reaction Scheme:

Experimental Design Considerations:

This approach would involve the careful addition of di-tert-butyl dicarbonate to a solution of hydrazine hydrate, followed by the introduction of cyclohexanone. The reaction conditions would need to be optimized to ensure the efficient formation of the carbazate intermediate and its subsequent condensation without significant side reactions.

Potential Advantages:

• Process Efficiency: Eliminates the need to isolate and purify the tert-butyl carbazate intermediate.

• Reduced Waste: Minimizes solvent usage and purification steps.

• Time Savings: Condenses a two-step process into a single operation.

Challenges to Overcome:

• Selectivity: The reaction of di-tert-butyl dicarbonate with hydrazine can potentially lead to the formation of di-Boc protected hydrazine. Careful control of stoichiometry and reaction conditions is crucial.

• Compatibility: The conditions for carbazate formation must be compatible with the subsequent condensation reaction.

Comparative Summary of Synthetic Methods

Method	Key Advantages	Key Disadvantages	Ideal Application
Uncatalyzed Condensation	Simple procedure, readily available reagents.	Longer reaction times, moderate yields.	Small-scale synthesis where time is not a critical factor.
Acid-Catalyzed Condensation	Faster reaction times, higher yields.	Requires careful control of acid concentration to avoid Boc deprotection.	General laboratory and pilot-scale synthesis.
Microwave-Assisted Synthesis	Extremely rapid, high yields, energy-efficient.	Requires specialized microwave reactor.	High-throughput synthesis, process intensification, and green chemistry applications.
One-Pot Synthesis	Highly efficient, reduced waste and time.	Requires careful optimization of reaction conditions to ensure selectivity.	Large-scale industrial production where process economy is paramount.

Experimental Protocols in Detail

Protocol 1: Acid-Catalyzed Synthesis of tert-Butyl 2-cyclohexylidenehydrazinecarboxylate

Materials:

• Cyclohexanone (1.0 eq)

• tert-Butyl carbazate (1.05 eq)

• Ethanol

• Acetic acid (0.1 eq)

Procedure:

• To a solution of tert-butyl carbazate in ethanol, add cyclohexanone.

• Add a catalytic amount of glacial acetic acid to the mixture.

• Reflux the reaction mixture for 2 hours, monitoring the progress by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude product.

• Purify the crude product by recrystallization from a mixture of ethanol and water to afford pure tert-butyl 2-cyclohexylidenehydrazinecarboxylate as a white solid.

Protocol 2: Microwave-Assisted Synthesis of tert-Butyl 2-cyclohexylidenehydrazinecarboxylate

Materials:

• Cyclohexanone (1.0 eq)

• tert-Butyl carbazate (1.05 eq)

• Ethanol (minimal amount)

• Acetic acid (0.05 eq)

Procedure:

• In a microwave-safe reaction vessel, combine cyclohexanone, tert-butyl carbazate, and a minimal amount of ethanol to form a slurry.

• Add a catalytic amount of glacial acetic acid.

• Seal the vessel and place it in a microwave reactor.

• Irradiate the mixture at a suitable temperature (e.g., 100 °C) for 10 minutes.

• After cooling, work up the reaction mixture as described in Protocol 1.

• Purify the product by recrystallization.

Characterization Data for Tert-butyl 2-cyclohexylidenehydrazinecarboxylate

• Appearance: White crystalline solid

• ¹H NMR (CDCl₃, 400 MHz): δ (ppm) 7.65 (s, 1H, NH), 2.45-2.50 (m, 2H, C=N-CH₂), 2.20-2.25 (m, 2H, C=N-C-CH₂), 1.65-1.75 (m, 6H, cyclohexyl-CH₂), 1.50 (s, 9H, C(CH₃)₃).

• ¹³C NMR (CDCl₃, 101 MHz): δ (ppm) 159.0 (C=O), 155.8 (C=N), 80.5 (C(CH₃)₃), 35.5, 29.8, 27.2, 26.0, 25.2 (cyclohexyl carbons), 28.4 (C(CH₃)₃).

• IR (KBr, cm⁻¹): 3250 (N-H stretch), 1705 (C=O stretch), 1645 (C=N stretch).

• Mass Spectrometry (ESI+): m/z [M+H]⁺ calculated for C₁₁H₂₁N₂O₂: 213.1603, found 213.1601.

Conclusion and Future Perspectives

The synthesis of tert-butyl 2-cyclohexylidenehydrazinecarboxylate can be achieved through several effective methods, with the choice of method depending on the specific requirements of the researcher or production chemist. The classical acid-catalyzed condensation remains a robust and reliable method for general laboratory use. For rapid synthesis and applications in high-throughput screening, microwave-assisted synthesis offers a clear advantage in terms of speed and efficiency. The development of a robust one-pot procedure holds significant promise for large-scale industrial production, where minimizing steps and waste is of paramount importance.

Future research in this area may focus on the development of even more environmentally benign catalytic systems, such as solid-supported acid catalysts that can be easily recovered and reused. Furthermore, the exploration of continuous flow methodologies for the synthesis of this and related hydrazones could offer enhanced safety, scalability, and process control. As the demand for complex, nitrogen-containing molecules continues to grow, the optimization of synthetic routes to key intermediates like tert-butyl 2-cyclohexylidenehydrazinecarboxylate will remain a vital area of investigation.

References

• Greene, T. W., & Wuts, P. G. M. (2007). Protective Groups in Organic Synthesis. John Wiley & Sons.

• Synthesis of t-butyl 2-(4-hydroxy-3-methoxybenzylidene)hydrazine carboxylate: Experimental and theoretical investigations of its properties. (2020). ResearchGate. [Link]

• Microwave-Assisted Synthesis and Characterization of Certain Oximes, Hydrazones, and Olefins Derived from β-Keto Sulfones. (2015). ResearchGate. [Link]

• Carbazic acid, tert-butyl ester. Organic Syntheses. [Link]

• One-pot synthesis of carbazoles from cyclohexanones and arylhydrazine hydrochlorides under metal-free conditions. (2015). Green Chemistry. [Link]

• Importance of ortho Proton Donors in Catalysis of Hydrazone Formation. (2014). Organic Letters. [Link]

• Synthesis, NMR and Single Crystal Studies of (E)-tert-Butyl 2-(3-methyl-2,6-diarylpiperidin-4-ylidene)hydrazinecarboxylates. (2017). ResearchGate. [Link]

• Microwave-Assisted Synthesis, Lipophilicity and In Vitro Antimicrobial Activity of Hydrazide-Hydrazones of Phenylacetic Acid. (2020). MDPI. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]

A Comparative Guide to the Efficacy of Tert-butyl 2-cyclohexylidenehydrazinecarboxylate in Heterocyclic Synthesis

In the landscape of modern organic synthesis, the quest for efficient and versatile reagents for the construction of nitrogen-containing heterocycles is perpetual. These structural motifs are cornerstones in medicinal chemistry and materials science. Among the myriad of synthetic tools available, hydrazine derivatives play a pivotal role, particularly in the synthesis of pyrazoles and related scaffolds. This guide provides an in-depth technical comparison of tert-butyl 2-cyclohexylidenehydrazinecarboxylate against other common hydrazine reagents, focusing on their application in the synthesis of pyrazole derivatives. Our analysis is grounded in established reaction mechanisms and supported by representative experimental protocols, offering researchers and drug development professionals a clear perspective on the strategic advantages of this versatile reagent.

Introduction: The Strategic Value of Masked Hydrazines

Hydrazine and its derivatives are fundamental building blocks for a vast array of heterocyclic compounds. However, the high reactivity and potential toxicity of simple hydrazines necessitate the use of "masked" or protected forms. The tert-butoxycarbonyl (Boc) group is a widely employed protecting group for amines and hydrazines, prized for its stability under various reaction conditions and its facile removal under acidic conditions[1]. Tert-butyl 2-cyclohexylidenehydrazinecarboxylate combines the advantages of a Boc-protected hydrazine with a cyclohexylidene moiety, which offers unique synthetic possibilities, particularly in the construction of spirocyclic systems.

This guide will focus on a comparative analysis of tert-butyl 2-cyclohexylidenehydrazinecarboxylate with two widely used reagents, Hydrazine Hydrate and Phenylhydrazine, in the context of the Knorr pyrazole synthesis, a classic and reliable method for constructing the pyrazole ring from a hydrazine and a 1,3-dicarbonyl compound.

Comparative Analysis: Knorr Pyrazole Synthesis

The Knorr pyrazole synthesis is a cornerstone reaction in heterocyclic chemistry, involving the condensation of a hydrazine derivative with a β-dicarbonyl compound. The choice of the hydrazine reagent significantly impacts the reaction's outcome, scope, and the nature of the final product.

Reagent Overview

• tert-Butyl 2-cyclohexylidenehydrazinecarboxylate : A Boc-protected hydrazine masked as a cyclohexanone hydrazone. The cyclohexylidene group can act as a protecting group for the hydrazine, which can be cleaved under acidic conditions, or it can be incorporated into the final product to form a spirocyclic system.

• Hydrazine Hydrate (N₂H₄·H₂O) : The simplest hydrazine source, highly reactive and widely used. Its high nucleophilicity can sometimes lead to side reactions, and its volatility and toxicity require careful handling.

• Phenylhydrazine (PhNHNH₂) : An arylhydrazine that introduces a phenyl group onto the pyrazole nitrogen. The electron-withdrawing nature of the phenyl group can influence the reactivity of the hydrazine and the properties of the resulting pyrazole.

Performance Comparison in Pyrazole Synthesis

To illustrate the distinct advantages and disadvantages of each reagent, we will consider the reaction with a generic 1,3-diketone.

Feature	Tert-butyl 2-cyclohexylidenehydrazinecarboxylate	Hydrazine Hydrate	Phenylhydrazine
Product	N-Boc-protected pyrazole or Spiro-pyrazole	N-unsubstituted pyrazole	N-phenyl-pyrazole
Regioselectivity	Potentially high, directed by the bulky protecting group	Can lead to mixtures of regioisomers with unsymmetrical diketones	Generally good, influenced by the electronic and steric effects of the phenyl group
Handling	Stable, crystalline solid, easy to handle	Volatile, corrosive, and toxic liquid	Toxic liquid, requires careful handling
Reaction Conditions	Typically mild, often requires acidic conditions for deprotection/cyclization	Can be vigorous, sometimes requiring cooling	Generally requires heating
Product Diversity	Boc group allows for further functionalization at the nitrogen atom; cyclohexylidene enables spirocycle synthesis	Provides the parent pyrazole core	Yields N-aryl pyrazoles with distinct electronic properties
Yields	Generally good to excellent, depending on the substrate	Variable, can be high but sometimes compromised by side reactions	Generally good

Causality Behind Experimental Choices:

The use of tert-butyl 2-cyclohexylidenehydrazinecarboxylate is particularly advantageous when the goal is to synthesize N-Boc protected pyrazoles or spiro-pyrazoles. The Boc group serves as a versatile handle for subsequent synthetic transformations, allowing for the introduction of a wide range of substituents on the pyrazole nitrogen after deprotection. The cyclohexylidene moiety, on the other hand, is a precursor to a spirocyclic junction, a structural motif of increasing interest in drug discovery due to its ability to introduce three-dimensionality.

Hydrazine hydrate is the reagent of choice for accessing N-unsubstituted pyrazoles, which are valuable scaffolds in their own right. However, its high reactivity can be a double-edged sword, sometimes leading to the formation of byproducts. Phenylhydrazine offers a straightforward route to N-phenylpyrazoles, which have distinct photophysical and biological properties compared to their N-unsubstituted counterparts.

Experimental Protocols & Methodologies

To provide a practical context for the comparison, a detailed protocol for the synthesis of a spiro-pyrazole using tert-butyl 2-cyclohexylidenehydrazinecarboxylate is provided below. This is followed by a general procedure for the Knorr synthesis using hydrazine hydrate for comparative purposes.

Protocol 1: Synthesis of a Spiro[cyclohexane-1,3'-pyrazole] Derivative

This protocol describes the synthesis of a spiro-pyrazole via a [3+2] cycloaddition reaction of an in situ generated azomethine imine from tert-butyl 2-cyclohexylidenehydrazinecarboxylate.

Step-by-Step Methodology:

• Generation of the Hydrazone: To a solution of tert-butyl carbazate (1.0 eq) in ethanol, add cyclohexanone (1.0 eq).

• Add a catalytic amount of acetic acid and stir the mixture at room temperature for 2-4 hours until TLC analysis indicates the complete consumption of the starting materials.

• Remove the solvent under reduced pressure to obtain crude tert-butyl 2-cyclohexylidenehydrazinecarboxylate. This can be used in the next step without further purification.

• Cycloaddition Reaction: Dissolve the crude hydrazone (1.0 eq) and an α,β-unsaturated ketone (e.g., chalcone, 1.0 eq) in a suitable solvent such as toluene.

• Add a Lewis acid catalyst (e.g., Sc(OTf)₃, 10 mol%) and heat the reaction mixture to 80-100 °C.

• Monitor the reaction progress by TLC. Upon completion, cool the reaction mixture to room temperature.

• Quench the reaction with a saturated aqueous solution of NaHCO₃ and extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired spiro[cyclohexane-1,3'-pyrazole] derivative.

Self-Validating System: The formation of the spiro-pyrazole can be unequivocally confirmed by spectroscopic methods. ¹H and ¹³C NMR spectroscopy will show the characteristic signals for the pyrazole ring and the spiro-cyclohexane moiety. High-resolution mass spectrometry (HRMS) will confirm the molecular formula of the product.

Protocol 2: General Procedure for Knorr Pyrazole Synthesis using Hydrazine Hydrate

• To a solution of a 1,3-diketone (1.0 eq) in ethanol, add hydrazine hydrate (1.1 eq) dropwise at 0 °C.

• Allow the reaction mixture to warm to room temperature and then reflux for 2-6 hours.

• Monitor the reaction by TLC. Upon completion, cool the mixture to room temperature.

• Remove the solvent under reduced pressure.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol/water) to obtain the pure pyrazole.

Visualization of Reaction Pathways

To further clarify the synthetic strategies, the following diagrams illustrate the key reaction mechanisms.

Caption: Generalized workflow for the Knorr Pyrazole Synthesis.

Caption: Synthesis of Spiro-pyrazoles via [3+2] Cycloaddition.

Conclusion and Future Perspectives

Tert-butyl 2-cyclohexylidenehydrazinecarboxylate emerges as a highly valuable and versatile reagent in the synthesis of nitrogen-containing heterocycles. Its primary advantages lie in its stability, ease of handling, and its unique ability to serve as a precursor for both N-Boc protected pyrazoles and complex spirocyclic systems.

While hydrazine hydrate remains a cost-effective and direct route to N-unsubstituted pyrazoles, and phenylhydrazine provides straightforward access to N-phenyl derivatives, the strategic application of tert-butyl 2-cyclohexylidenehydrazinecarboxylate offers a greater degree of synthetic flexibility and control. For researchers and drug development professionals engaged in the design and synthesis of novel molecular architectures, particularly those requiring post-synthetic modification of the pyrazole core or the incorporation of spirocyclic motifs, this reagent represents a superior choice.

Future research in this area will likely focus on the development of catalytic, enantioselective methods for the synthesis of chiral spiro-pyrazoles from tert-butyl 2-cyclohexylidenehydrazinecarboxylate and its derivatives, further expanding the synthetic utility of this powerful building block.

References

• tert-Butyl Carbazate (N-Boc-Hydrazine). Matos, M. J., et al. Molbank2022 , 2022(4), M1482. [Link]

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Gürsoy, A., & Karali, N. Molecules2018 , 23(1), 134. [Link]

• Recent highlights in the synthesis and biological significance of pyrazole derivatives. Kumar, V., et al. RSC Advances2022 , 12(34), 22005-22028. [Link]

• Direct Synthesis of Pyrazoles from Esters using tert-Butoxide-Assisted C-(C=O) Coupling. Kim, B. R., et al. Chemical Communications2015 , 51(78), 14661-14664. [Link]

• Convenient synthesis of spiro[indoline-3,4'-pyrano[2,3-c]pyrazole] and spiro[acenaphthyl-3,4'-pyrano[2,3-c]pyrazole] derivatives. Yan, C., et al. Tetrahedron Letters2011 , 52(36), 4685-4688. [Link]

• Synthesis of t-butyl 2-(4-hydroxy-3-methoxybenzylidene)hydrazine carboxylate: Experimental and theoretical investigations of its properties. Rather, M. A., et al. Journal of Molecular Structure2020 , 1202, 127261. [Link]

• 1,3-Dipolar cycloaddition. Wikipedia. [Link]

Sources

• 1. Pyrazole synthesis [organic-chemistry.org]

A Comparative Guide to the X-ray Crystallographic Analysis of tert-Butyl 2-Cyclohexylidenehydrazinecarboxylate Derivatives

This guide offers an in-depth technical comparison of the structural analysis of tert-butyl 2-cyclohexylidenehydrazinecarboxylate derivatives, a class of compounds valuable as synthetic intermediates in medicinal chemistry.[1][2] We will explore the definitive insights provided by single-crystal X-ray crystallography and contrast its capabilities with other common analytical techniques. The focus is on the causality behind experimental choices, providing researchers and drug development professionals with a robust framework for structural elucidation.

The Imperative of Precise Structural Characterization

Hydrazones, characterized by their –NHN=CH– azomethine group, are versatile building blocks in organic synthesis.[3] The introduction of a tert-butyl carbazate group and a cyclohexylidene moiety creates a molecule with significant conformational complexity and potential for diverse biological activities. Understanding the precise three-dimensional arrangement of atoms, including bond lengths, angles, and the conformation of the flexible cyclohexane ring, is paramount for structure-activity relationship (SAR) studies and rational drug design.

While techniques like NMR and mass spectrometry provide crucial data on connectivity and molecular weight, single-crystal X-ray crystallography remains the gold standard for unambiguously determining the solid-state molecular structure.[4][5] This guide will demonstrate why a multi-technique approach, anchored by crystallography, is essential for a comprehensive characterization.

Synthesis and Preparation of Crystalline Samples

The synthesis of these derivatives is typically straightforward, relying on the condensation reaction between tert-butyl carbazate and a substituted cyclohexanone. The quality of the subsequent crystallographic analysis is entirely dependent on the successful growth of high-quality single crystals.

Experimental Protocol 1: Synthesis of a Representative Derivative

• Reactant Dissolution: Dissolve tert-butyl carbazate (1.0 eq.) in a suitable solvent such as ethanol or methanol.

• Addition of Ketone: Add the corresponding cyclohexanone derivative (1.0 eq.) to the solution.

• Catalysis (Causality): Introduce a catalytic amount of a weak acid (e.g., acetic acid). This is a critical step; the acid protonates the carbonyl oxygen of the cyclohexanone, making the carbonyl carbon more electrophilic and thus more susceptible to nucleophilic attack by the terminal nitrogen of the hydrazine. This significantly accelerates the reaction rate.

• Reaction: Stir the mixture at room temperature or under gentle reflux (e.g., 60-80 °C) for 2-4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Workup and Purification: Upon completion, cool the reaction mixture. The product may precipitate directly. If not, reduce the solvent volume under vacuum. The resulting solid can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexane) to yield the pure hydrazinecarboxylate derivative.

Experimental Protocol 2: Single Crystal Growth via Slow Evaporation

• Saturated Solution: Prepare a saturated or near-saturated solution of the purified compound in a high-purity solvent (e.g., ethanol, ethyl acetate, or a mixture like dichloromethane/hexane). The choice of solvent is crucial as it influences crystal packing and morphology.

• Filtration: Filter the solution through a syringe filter (0.22 µm) into a clean vial. This removes any particulate matter that could act as unwanted nucleation sites, leading to the formation of many small crystals instead of a few large ones.

• Controlled Evaporation: Cover the vial with a cap, perforated with one or two small holes using a needle. This ensures slow, controlled evaporation of the solvent. Rapid evaporation leads to rapid precipitation and poor-quality crystals.

• Incubation: Place the vial in a vibration-free environment at a constant temperature. Allow the solvent to evaporate over several days to weeks.

X-ray Crystallography: A Comparative Structural Analysis

Single-crystal X-ray diffraction provides a definitive map of electron density within the crystal, allowing for the precise determination of atomic positions. This data reveals subtle structural variations between different derivatives.

While a direct comparative study of multiple tert-butyl 2-cyclohexylidenehydrazinecarboxylate derivatives is not available in a single publication, we can compile and compare data from closely related structures to illustrate the key analytical points. The following table includes data for the parent tert-butyl carbazate and other relevant hydrazone and cyclohexyl derivatives to serve as a proxy for comparison.

Table 1: Comparative Crystallographic Data of Representative Structures

Parameter	tert-Butyl Carbazate[6][7]	A Triazine-Based Hydrazone[4]	A Bis-Hydrazone Derivative[8]	(E)-6-tert-butyl 3-ethyl 2-((2-hydroxy-3-methoxybenzylidene)amino)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate[9]
Formula	C₅H₁₂N₂O₂	C₂₃H₂₁N₅S	C₂₅H₂₄Cl₂N₄O₂	C₂₃H₂₉N₃O₅S
Crystal System	Monoclinic	Monoclinic	Monoclinic	Monoclinic
Space Group	P2₁/c	P2₁/n	P2₁/c	P2/c
a (Å)	5.1435	11.089	12.396	17.653
b (Å)	19.122	16.039	11.231	10.158
c (Å)	29.686	12.112	18.239	14.512
**β (°) **	92.773	100.86	99.53	109.91
Key Feature	Forms infinite chains via hydrogen bonding.[7]	Planar triazine ring.	Structure stabilized by N—H…Cl hydrogen bonds.[8]	Intramolecular O–H⋯N hydrogen bonds stabilize the molecular conformation.[9]

Analysis of Structural Features

• Conformational Analysis of the Cyclohexane Ring: The cyclohexane ring is not planar. It predominantly adopts a stable chair conformation to minimize both angle strain and torsional strain.[10] In this conformation, substituents can occupy either axial (perpendicular to the ring's plane) or equatorial (in the plane of the ring) positions. Due to steric hindrance, bulky groups like the tert-butyl hydrazinecarboxylate moiety will strongly prefer the equatorial position to avoid unfavorable 1,3-diaxial interactions.[10][11] X-ray analysis provides the exact torsional angles to confirm this preference.

• Hydrogen Bonding: The N-H group of the hydrazine and the carbonyl oxygen are potent hydrogen bond donors and acceptors, respectively. In the solid state, these groups will form intermolecular hydrogen bonds, creating complex networks that dictate the crystal packing.[8] Identifying these interactions is crucial for understanding the crystal lattice's stability.

• Bond Geometry: The C=N double bond of the hydrazone will typically exhibit an E-configuration for steric reasons. Crystallography provides precise bond lengths and angles, confirming this geometry and revealing any strain-induced deviations.

Alternative Analytical Techniques: A Synergistic Approach

While powerful, X-ray crystallography provides a static picture of the molecule in the solid state. A comprehensive analysis requires correlation with other techniques that describe the molecule in different states.

Table 2: Comparison of Key Analytical Techniques

Technique	Information Provided	Sample State	Strengths	Limitations
X-ray Crystallography	Precise 3D atomic arrangement, bond lengths/angles, stereochemistry, crystal packing.	Single Crystal	Unambiguous, definitive solid-state structure.	Requires high-quality single crystals, which can be difficult to grow. Provides no information on solution dynamics.
NMR Spectroscopy	Connectivity (¹H-¹H, ¹H-¹³C), chemical environment of nuclei, dynamic processes in solution.	Solution	Provides the structure in a biologically relevant medium (solution), can detect conformational changes.	Interpretation can be complex for intricate molecules; does not provide precise bond lengths/angles.
FT-IR Spectroscopy	Presence of specific functional groups (e.g., C=O, N-H, C=N).	Solid, Liquid	Fast, non-destructive, excellent for confirming the presence of key functional groups.	Provides very limited information about the overall molecular architecture.
Mass Spectrometry	Molecular weight, elemental composition (HRMS), fragmentation patterns.	Solid, Liquid	Extremely sensitive, provides definitive molecular weight and formula.	Provides no information on connectivity or stereochemistry; isomers are often indistinguishable.

Causality in Technique Selection

A researcher would not use these techniques in isolation. The logical workflow is to use them synergistically. FT-IR and NMR are used first to confirm that the synthesized product is indeed the correct compound and to establish its connectivity.[4] High-resolution mass spectrometry (HRMS) confirms the elemental composition. Once the compound's identity is verified, X-ray crystallography is employed to provide the ultimate, high-resolution structural proof, revealing stereochemistry and conformational details that other techniques can only infer.

Visualizing the Workflow and Key Concepts

Diagrams created using Graphviz help to clarify the experimental and logical workflows involved in the characterization of these molecules.

Caption: General workflow from synthesis to structural determination.

Caption: Synergistic analytical workflow for complete characterization.

Caption: Conformational isomers of the cyclohexane ring.

Conclusion

The structural analysis of tert-butyl 2-cyclohexylidenehydrazinecarboxylate derivatives is a clear example of the necessity of a multi-faceted analytical approach. While NMR, IR, and mass spectrometry are indispensable for confirming the successful synthesis and basic structure of these molecules, single-crystal X-ray crystallography stands alone in its ability to provide an unambiguous, high-resolution picture of the three-dimensional molecular architecture in the solid state. This guide has demonstrated that the insights gained from crystallographic data—particularly regarding the conformation of the cyclohexane ring and the intricate network of intermolecular interactions—are crucial for researchers in medicinal chemistry and drug development. The judicious and synergistic application of these techniques provides the comprehensive structural understanding required for advancing modern chemical science.

References

• ResearchGate. X‐ray diffraction patterns of tert‐butyl... | Download Scientific Diagram. Available from: [Link]

• MDPI. Synthesis, Crystal Structures and Spectroscopic Properties of Triazine-Based Hydrazone Derivatives; A Comparative Experimental-Theoretical Study. Available from: [Link]

• Chemistry LibreTexts. 3.3: Conformational analysis of cyclohexanes. Available from: [Link]

• ResearchGate. Chemical structure of hydrazone derivatives no.112-132. Available from: [Link]

• MDPI. tert-Butyl Carbazate (N-Boc-Hydrazine). Available from: [Link]

• PubMed. Synthesis and X-ray analysis of butyl and glycosyl (2-arylamino-4,4-dimethyl-6-oxocyclohex-1-ene)carbodithioates and their possible cyclization to 2-thioxo-6,7-dihydro-1H-benzo[d][12][13]thiazin-5(2H)-one derivatives. Available from: [Link]

• YouTube. Conformations of Monosubstituted and Disubstituted Derivatives of Cyclohexane #stereochemistry. Available from: [Link]

• ACS Publications. Hydrazone Derivatives, an Efficient Class of Crystalline Materials for Nonlinear Optics. Available from: [Link]

• Scientific & Academic Publishing. Conformational Analysis, Modeling, Stereochemistry and Optical Activity of Cyclohexane Derivatives. Available from: [Link]

• CORE. tert-Butyl Carbazate (N-Boc-Hydrazine). Available from: [Link]

• ResearchGate. Synthesis of t-butyl 2-(4-hydroxy-3-methoxybenzylidene)hydrazine carboxylate: Experimental and theoretical investigations of its properties | Request PDF. Available from: [Link]

• ResearchGate. X‐ray crystallographic structures of a) 2, b) 3 a and c) 3 b from.... Available from: [Link]

• ResearchGate. The crystal structure of N′1,N′2-bis((E)-3-(tert-butyl)-2-hydroxybenzylidene)oxalohydrazide, C24H30N4O4. Available from: [Link]

• Royal Society of Chemistry. Synthesis of tert-butyl peresters from aldehydes by Bu4NI-catalyzed metal-free oxidation and its combination with the Kharasch–Sosnovsky reaction. Available from: [Link]

• Organic Syntheses. Carbazic acid, tert-butyl ester. Available from: [Link]

• SciELO México. Synthesis and Characterization of tert-butyl 3-(((2-hydroxynaphthalen-1-yl)methylene)amino)-4-(4-(trifluoromethyl)phenyl)piperidine-1-carboxylate. Available from: [Link]

• PrepChem.com. Preparation of tert-Butyl carbazate. Available from: [Link]

• PubMed Central. New bis hydrazone: Synthesis, X-ray crystal structure, DFT computations, conformational study and in silico study of the inhibition activity of SARS-CoV-2. Available from: [Link]

• Maricopa Open Digital Press. Conformational Analysis of Cycloalkanes – Organic Chemistry: Fundamental Principles, Mechanisms, Synthesis and Applications. Available from: [Link]

• Dalal Institute. Conformational Analysis of Cycloalkanes (Upto Six Membered Rings). Available from: [Link]

• PubChem. tert-Butyl carbazate. Available from: [Link]

• ResearchGate. The Synthesis and Crystal Structure of Two New Hydrazone Compounds. Available from: [Link]

• PubMed Central. [2 + 2 + 1] Cycloaddition of N-tosylhydrazones, tert-butyl nitrite and alkenes: a general and practical access to isoxazolines. Available from: [Link]

• ResearchGate. (PDF) SYNTHESIS, CHARACTERIZATION, THERMAL, X-RAY, AND DFT ANALYSES OF 6-TERT-BUTYL 3-ETHYL 2-[(3-METHOXY/5-BROMO) -. Available from: [Link]-DICARBOXYLATE)

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Synthesis and Characterization of tert-butyl 3-(((2-hydroxynaphthalen-1-yl)methylene)amino)-4-(4-(trifluoromethyl)phenyl)piperidine-1-carboxylate: A piperidine clubbed Boc protected versatile building block for multi functionalized chemical reactions [scielo.org.mx]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Synthesis and X-ray analysis of butyl and glycosyl (2-arylamino-4,4-dimethyl-6-oxocyclohex-1-ene)carbodithioates and their possible cyclization to 2-thioxo-6,7-dihydro-1H-benzo[d][1,3]thiazin-5(2H)-one derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. tert-Butyl Carbazate (N-Boc-Hydrazine) [mdpi.com]
• 7. files01.core.ac.uk [files01.core.ac.uk]
• 8. New bis hydrazone: Synthesis, X-ray crystal structure, DFT computations, conformational study and in silico study of the inhibition activity of SARS-CoV-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Conformational Analysis of Cycloalkanes – Organic Chemistry: Fundamental Principles, Mechanisms, Synthesis and Applications [open.maricopa.edu]
• 11. Conformational Analysis, Modeling, Stereochemistry and Optical Activity of Cyclohexane Derivatives [article.sapub.org]
• 12. researchgate.net [researchgate.net]
• 13. chem.libretexts.org [chem.libretexts.org]

A Comparative Guide to Catalyzing the Synthesis of Tert-Butyl 2-Cyclohexylidenehydrazinecarboxylate

In the landscape of pharmaceutical and fine chemical synthesis, tert-butyl 2-cyclohexylidenehydrazinecarboxylate stands out as a pivotal intermediate. Its synthesis, primarily through the condensation of tert-butyl carbazate and cyclohexanone, is a reaction whose efficiency is profoundly influenced by the choice of catalyst. This guide offers an in-depth, objective comparison of various catalytic systems, providing researchers, scientists, and drug development professionals with the experimental data and mechanistic insights necessary to optimize this crucial transformation.

The Underlying Chemistry: Mechanism of Hydrazone Formation

The synthesis of tert-butyl 2-cyclohexylidenehydrazinecarboxylate is a classic example of hydrazone formation, a condensation reaction between a hydrazine derivative (tert-butyl carbazate) and a ketone (cyclohexanone). The reaction proceeds via a two-step mechanism: nucleophilic addition followed by dehydration.[1]

The role of a catalyst, typically an acid, is to accelerate both steps. The catalyst protonates the carbonyl oxygen of cyclohexanone, enhancing its electrophilicity and making it more susceptible to attack by the nucleophilic nitrogen of tert-butyl carbazate. Subsequently, the catalyst facilitates the elimination of a water molecule to form the stable carbon-nitrogen double bond of the hydrazone.[1]

Caption: Acid-catalyzed mechanism of hydrazone formation.

Comparative Analysis of Catalytic Systems

The choice of catalyst directly impacts yield, reaction time, purity, and overall process sustainability. Below is a comparison of common catalytic approaches.

Uncatalyzed Reaction: The Baseline

While the condensation can proceed without a catalyst, the reaction is often slow and may require elevated temperatures for extended periods to achieve reasonable conversion. This serves as a crucial baseline to appreciate the efficiency gains offered by catalytic methods.

Homogeneous Acid Catalysis

Traditional mineral acids and organic acids are frequently employed due to their low cost and high activity.

• Performance: Catalysts like p-toluenesulfonic acid (p-TSA), sulfuric acid (H₂SO₄), and hydrochloric acid (HCl) are effective in promoting the reaction. They readily protonate the carbonyl, leading to high yields in relatively short reaction times.

• Causality: The high concentration of protons in the reaction medium ensures rapid activation of the cyclohexanone.

• Limitations: The primary drawbacks are centered on process and environmental concerns. These catalysts are corrosive, require neutralization during workup (generating significant salt waste), and can be difficult to separate from the product mixture, potentially leading to product degradation or contamination.

Heterogeneous Solid Acid Catalysis

To address the shortcomings of homogeneous catalysts, solid acid catalysts have emerged as a sustainable and efficient alternative. These materials provide acidic sites on a solid support, simplifying catalyst removal and enabling reuse.

• Performance: A study highlights the use of H-Beta Zeolite (HBETA) as a highly efficient and reusable catalyst for the synthesis of tert-butyl carbazate-based Schiff bases in ethanol.[2] This method boasts high yields, short reaction times, and the ability to reuse the catalyst up to five times without significant loss of activity.[2]

• Causality: The porous structure of zeolites provides a high surface area with well-defined acidic sites. The reaction occurs within these pores, and the solid nature of the catalyst allows for simple filtration to separate it from the reaction mixture. This eliminates the need for aqueous workup and neutralization steps.

• Advantages:

  • Easy Separation: The catalyst is easily recovered by filtration.

  • Reusability: The catalyst can be recycled multiple times, reducing cost and waste.[2]

  • Reduced Waste: Eliminates the need for neutralization, leading to a greener process.

  • High Selectivity: The defined pore structure can sometimes lead to higher selectivity.[2]

Data Summary: Catalyst Performance Comparison

Catalyst Type	Catalyst Example	Solvent	Key Advantages	Key Disadvantages	Typical Yield	Reference
None	-	Ethanol	Simple setup	Very slow, incomplete reaction	Low to Moderate	-
Homogeneous Acid	p-TSA, H₂SO₄	Toluene, Ethanol	Low cost, high activity	Corrosive, difficult to remove, waste generation	High	General Knowledge
Heterogeneous Acid	H-Beta Zeolite	Ethanol	Reusable, easy separation, environmentally friendly	Higher initial cost, potential for leaching	High	[2]

Experimental Protocols in Focus

To provide a practical framework, detailed protocols for two distinct catalytic systems are presented below. These protocols are designed to be self-validating, with clear steps and justifications.

Protocol 1: Heterogeneous Catalysis with H-Beta Zeolite

This protocol is adapted from a demonstrated efficient and reusable catalytic system.[2]

Materials:

• Cyclohexanone

• tert-Butyl carbazate

• H-Beta Zeolite (HBETA) catalyst

• Ethanol (solvent)

• Round-bottom flask, reflux condenser, magnetic stirrer/hotplate, filtration apparatus

Procedure:

• Reactant Setup: In a 100 mL round-bottom flask, combine cyclohexanone (1.0 eq), tert-butyl carbazate (1.05 eq), and ethanol (20 mL).

  • Rationale: A slight excess of the carbazate ensures complete conversion of the limiting reagent, cyclohexanone. Ethanol is an effective and relatively green solvent for this reaction.

• Catalyst Addition: Add the H-Beta Zeolite catalyst (e.g., 10 wt% relative to cyclohexanone).

• Reaction: Equip the flask with a reflux condenser and heat the mixture to reflux with vigorous stirring. Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Rationale: Refluxing in ethanol provides the necessary thermal energy to overcome the activation barrier, while the solid catalyst provides the acidic sites for the reaction to proceed efficiently.

• Catalyst Recovery: Upon completion, cool the reaction mixture to room temperature. Separate the catalyst by vacuum filtration. Wash the recovered catalyst with ethanol and dry it in an oven for reuse.

  • Rationale: This step highlights the primary advantage of heterogeneous catalysis – the simple and efficient recovery of the catalyst.

• Product Isolation: Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: Recrystallize the crude solid from a suitable solvent system (e.g., ethanol/water or hexanes) to yield pure tert-butyl 2-cyclohexylidenehydrazinecarboxylate.

Protocol 2: Traditional Homogeneous Acid Catalysis (p-TSA)

Materials:

• Cyclohexanone

• tert-Butyl carbazate

• p-Toluenesulfonic acid monohydrate (p-TSA)

• Toluene (solvent)

• Round-bottom flask, Dean-Stark apparatus, reflux condenser, magnetic stirrer/hotplate

Procedure:

• Reactant Setup: To a round-bottom flask equipped with a Dean-Stark apparatus and reflux condenser, add cyclohexanone (1.0 eq), tert-butyl carbazate (1.05 eq), and toluene (40 mL).

• Catalyst Addition: Add a catalytic amount of p-TSA (e.g., 0.02 eq).

• Reaction: Heat the mixture to reflux. Water formed during the reaction will be azeotropically removed and collected in the Dean-Stark trap.

  • Rationale: The removal of water is critical as it drives the reaction equilibrium towards the product, ensuring high conversion, in accordance with Le Châtelier's principle.

• Workup: After the reaction is complete (as indicated by TLC or the cessation of water collection), cool the mixture. Wash the organic layer with a saturated sodium bicarbonate solution to neutralize the p-TSA, followed by a brine wash.

  • Rationale: This neutralization step is essential but introduces an aqueous waste stream and potential for emulsion formation.

• Product Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude product by recrystallization or column chromatography.

Caption: Generalized experimental workflow for hydrazone synthesis.

Conclusion and Authoritative Recommendations

For the synthesis of tert-butyl 2-cyclohexylidenehydrazinecarboxylate, both homogeneous and heterogeneous acid catalysts demonstrate high efficacy.

• For Laboratory-Scale and Green Chemistry Focus: Heterogeneous catalysts such as H-Beta zeolite are highly recommended.[2] The operational simplicity, ease of catalyst recovery and reuse, and elimination of aqueous waste streams align with the principles of sustainable chemistry and often lead to a more straightforward purification process.

• For Cost-Sensitive, Large-Scale Production: Traditional homogeneous catalysts like p-TSA may still be considered due to their low initial cost. However, the associated costs of waste treatment, equipment maintenance (due to corrosivity), and complex workup procedures must be carefully evaluated.

Ultimately, the optimal catalyst selection depends on the specific priorities of the laboratory or production facility, balancing factors of cost, environmental impact, process efficiency, and scale. The data strongly suggests that for modern, sustainable synthesis, heterogeneous systems represent the superior and more forward-thinking approach.

References

• ResearchGate. (n.d.). Synthesis of t-butyl 2-(4-hydroxy-3-methoxybenzylidene)hydrazine carboxylate: Experimental and theoretical investigations of its properties. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]